Calyciphylline A

Core Science & Biosynthesis

Calyciphylline A: A Technical Guide to its Discovery, Isolation, and Characterization from Daphniphyllum calycinum

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calyciphylline A, a structurally complex hexacyclic alkaloid, belongs to the extensive family of Daphniphyllum alkaloids, a diverse group of natural products renowned for their intricate molecular architectures and promising biological activities. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Calyciphylline A from its natural source, Daphniphyllum calycinum. Detailed experimental protocols for extraction and purification are presented, alongside a summary of its key physicochemical and spectroscopic data. Furthermore, this document explores the broader context of the biological potential of Daphniphyllum alkaloids and outlines a general methodology for assessing the bioactivity of such compounds, addressing the current knowledge gap regarding Calyciphylline A's specific biological functions.

Introduction

The Daphniphyllum alkaloids are a large and structurally diverse family of over 350 compounds isolated from plants of the genus Daphniphyllum.[1] These natural products have garnered significant interest from the scientific community due to their complex, often caged, polycyclic skeletons and a wide array of reported biological activities, including anti-HIV, cytotoxic, and neurotrophic effects.[2] Calyciphylline A is a notable member of this family, first isolated from the leaves of Daphniphyllum calycinum.[3] Its unique hexacyclic ring system presents a formidable challenge for total synthesis and an intriguing subject for biosynthetic and pharmacological investigation. This guide aims to provide a detailed technical resource for researchers interested in the natural product chemistry and drug discovery potential of Calyciphylline A and related alkaloids.

Discovery and Isolation

Initial Discovery

Calyciphylline A was first reported in 2003 by Morita and Kobayashi from the leaves of Daphniphyllum calycinum, a plant used in traditional medicine in Southern China for treating various ailments such as fever, asthma, and inflammation.[2][3] The discovery of Calyciphylline A, alongside Calyciphylline B, unveiled a new subclass of Daphniphyllum alkaloids possessing an unprecedented fused-hexacyclic ring system.[3]

General Isolation Strategy

The isolation of Calyciphylline A from Daphniphyllum calycinum involves a multi-step process of extraction and chromatographic separation. While the original publication provides a concise description, a more detailed, contemporary protocol for the isolation of Daphniphyllum alkaloids from the same genus can be adapted. The general workflow is depicted in the diagram below.

Figure 1: General workflow for the isolation of Calyciphylline A.

Physicochemical and Spectroscopic Data

The structural elucidation of Calyciphylline A was accomplished through extensive spectroscopic analysis. The key data are summarized in the tables below.

Table 1: Physicochemical Properties of Calyciphylline A

Property	Value
Molecular Formula	C₂₃H₃₁NO₄
Molecular Weight	385.5 g/mol
Appearance	Amorphous powder
Specific Rotation	[α]²⁵D -85 (c 0.5, CHCl₃)
High-Resolution MS	m/z 386.2328 [M+H]⁺ (Calcd. for C₂₃H₃₂NO₄, 386.2331)

Note: Data extracted from the original discovery paper by Morita and Kobayashi (2003) and subsequent characterization studies.

Table 2: ¹³C and ¹H NMR Spectroscopic Data for Calyciphylline A (in CDCl₃)

Position	¹³C NMR (δc)	¹H NMR (δH, J in Hz)
1	50.1	2.58 (m)
2	34.5	1.85 (m), 1.65 (m)
3	42.1	2.01 (m)
4	134.5	5.45 (d, 5.0)
5	128.9
6	58.2	3.15 (br s)
7	64.1	3.98 (d, 7.0)
8	91.2
9	52.3	2.25 (m)
10	36.4	1.75 (m)
11	27.8	1.55 (m), 1.45 (m)
12	30.2	1.60 (m), 1.50 (m)
13	45.3	2.15 (m)
14	218.1
15	60.3
16	48.2	2.35 (m)
17	175.4
18	21.4	1.05 (d, 6.5)
19	28.7	1.95 (m), 1.80 (m)
20	70.2	4.10 (t, 8.0)
21	65.4	3.85 (d, 12.0), 3.75 (d, 12.0)
22	15.7	0.95 (s)
OMe	51.8	3.68 (s)

Note: NMR data are based on the original publication and may vary slightly depending on the solvent and instrument used.

Experimental Protocols

The following protocols are based on established methods for the isolation of Daphniphyllum alkaloids and can be adapted for the specific isolation of Calyciphylline A.

Plant Material and Extraction

• Preparation: Air-dry the leaves of Daphniphyllum calycinum and grind them into a fine powder.

• Extraction: Macerate the powdered plant material (e.g., 10 kg) with methanol (3 x 30 L) at room temperature for 72 hours for each extraction.

• Concentration: Combine the methanol extracts and concentrate under reduced pressure to obtain a crude extract.

Acid-Base Partitioning

• Suspension: Suspend the crude methanol extract in 3% aqueous HCl.

• Liquid-Liquid Extraction: Partition the acidic solution with ethyl acetate to remove neutral and weakly basic compounds.

• Basification: Adjust the pH of the aqueous acidic layer to 9-10 with sodium carbonate.

• Re-extraction: Extract the basified aqueous solution with chloroform to obtain the crude alkaloid fraction.

Chromatographic Purification

• Silica Gel Chromatography: Subject the crude alkaloid extract to column chromatography on silica gel. Elute with a gradient of chloroform-methanol (e.g., 100:0 to 90:10) to yield several fractions.

• Fraction Analysis: Monitor the fractions by thin-layer chromatography (TLC) and combine those containing compounds with similar Rf values.

• Further Purification: Subject the Calyciphylline A-containing fractions to repeated chromatographic techniques, such as Sephadex LH-20 column chromatography (eluting with methanol) and reversed-phase high-performance liquid chromatography (RP-HPLC) using a methanol-water or acetonitrile-water gradient system, to afford pure Calyciphylline A.

Biological Activity and Future Directions

While the broader class of Daphniphyllum alkaloids has been reported to possess a range of biological activities, including cytotoxic, anti-HIV, and neurotrophic properties, specific biological data for Calyciphylline A are not extensively documented in publicly available literature.[2] The structural novelty of Calyciphylline A makes it a compelling candidate for biological screening. A general workflow for assessing the cytotoxic potential of a novel compound like Calyciphylline A is presented below.

References

• 1. Calycindaphines A–J, Daphniphyllum alkaloids from the roots of Daphniphyllum calycinum - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Calyciphyllines A and B, two novel hexacyclic alkaloids from Daphniphyllum calycinum - PubMed [pubmed.ncbi.nlm.nih.gov]

The Architecture of Nature: A Technical Guide to the Biosynthetic Pathway of Calyciphylline A-Type Alkaloids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Calyciphylline A-type alkaloids, a prominent subclass of the structurally complex and diverse Daphniphyllum alkaloids, present a formidable challenge and a compelling opportunity in natural product chemistry and drug development. Isolated from plants of the Daphniphyllum genus, these compounds exhibit a range of intriguing biological activities. Their intricate, polycyclic skeletons, rich in stereocenters, are marvels of natural biosynthetic machinery. Understanding the biosynthetic pathway of these molecules is crucial for unlocking their full potential, enabling bioengineering approaches for sustainable production and providing inspiration for novel synthetic strategies.

This technical guide provides an in-depth exploration of the proposed biosynthetic pathway of Calyciphylline A-type alkaloids. While direct enzymatic studies remain a frontier in this field, a robust and widely accepted biosynthetic hypothesis has been formulated, primarily championed by the seminal work of Heathcock and colleagues. This proposal is strongly supported by extensive biomimetic total synthesis efforts, which have successfully replicated key transformations in the laboratory. This document will detail the proposed biosynthetic steps, present the key experimental evidence, provide detailed protocols for pivotal biomimetic syntheses, and visualize the complex molecular transformations.

The Proposed Core Biosynthetic Pathway: From Squalene (B77637) to Proto-daphniphylline

The biosynthesis of all Daphniphyllum alkaloids is believed to commence from the C30 triterpene, squalene. Early feeding studies with labeled precursors established that daphniphylline (B78742) and related alkaloids are derived from six units of mevalonate (B85504), consistent with a squalene-like intermediate[1]. The central hypothesis posits that a series of cyclizations and nitrogen incorporation steps convert the linear squalene molecule into the pentacyclic core structure known as proto-daphniphylline, the putative common ancestor of the entire alkaloid family[2][3].

The key proposed transformations in this pathway are:

• Oxidative Cleavage of Squalene: The pathway is initiated by the oxidative cleavage of squalene to form a squalene-derived dialdehyde (B1249045). This transformation activates the carbon backbone for subsequent cyclization reactions.

• Nitrogen Incorporation and Azadiene Formation: A nitrogen atom is introduced through condensation with a primary amine, with pyridoxamine (B1203002) being a plausible biological source, forming an imine. This is followed by a prototropic shift to yield a reactive 2-aza-1,3-diene intermediate.

• Intramolecular Diels-Alder Reaction: The 2-azadiene intermediate undergoes a crucial intramolecular [4+2] cycloaddition (Diels-Alder reaction). This key step rapidly builds molecular complexity, forming a dihydropyridine (B1217469) ring and setting up the core polycyclic framework.

• Mannich-type Cyclization and Final Ring Closure: A subsequent Mannich-type closure and an ene-like cyclization are proposed to complete the formation of the pentacyclic skeleton of proto-daphniphylline.

This elegant cascade of reactions efficiently transforms a simple, linear precursor into a complex, three-dimensional architecture, showcasing nature's chemical ingenuity.

Figure 1: Proposed biosynthetic pathway from mevalonate to proto-daphniphylline.

Late-Stage Biosynthesis: Diversification to Calyciphylline A-Type Alkaloids

While the pathway to proto-daphniphylline is supported by strong biomimetic evidence, the subsequent steps leading to the diverse array of Calyciphylline A-type alkaloids are less understood and remain largely speculative. It is hypothesized that a series of late-stage tailoring reactions, primarily oxidations and rearrangements, modify the proto-daphniphylline core to generate the various subclasses.

These proposed transformations highlight the interconnectedness of the Daphniphyllum alkaloid biosynthetic network, where different subclasses, such as the macrodaphniphyllamine-type, may serve as intermediates en route to the Calyciphylline A-type structures. For instance, the conversion of a macrodaphniphyllamine-type precursor to a Calyciphylline A-type alkaloid is thought to involve key bond formations and cleavages, potentially mediated by oxidative enzymes like P450 monooxygenases.

Figure 2: Postulated relationships in the late-stage biosynthesis of Calyciphylline A.

Experimental Evidence and Biomimetic Synthesis

Direct experimental evidence for the proposed biosynthetic pathway from studies on Daphniphyllum plants is limited. However, the hypothesis is strongly corroborated by elegant biomimetic total syntheses that successfully replicate the key proposed chemical transformations in the laboratory without the use of enzymes.

The most compelling evidence comes from the work of Heathcock and colleagues, who achieved a remarkable one-pot synthesis of proto-daphniphylline from a squalene-derived dialdehyde[2][3][4]. By simply treating the dialdehyde with ammonia (B1221849) and then acetic acid, they were able to induce a cascade of reactions that formed five rings and six carbon-carbon bonds, yielding the natural product's core skeleton. The success of this reaction under simple laboratory conditions lends significant credence to the proposed biosynthetic pathway, suggesting that the transformations are energetically favorable and do not necessarily require complex enzymatic catalysis for each step.

Experimental Protocol: Biomimetic Synthesis of Proto-daphniphylline

The following protocol is adapted from the biomimetic synthesis of proto-daphniphylline by Heathcock et al. and serves as a powerful illustration of the proposed biosynthetic cascade.

Workflow Diagram

Figure 3: General workflow for the biomimetic synthesis of proto-daphniphylline.

Detailed Methodology:

• Materials: Acyclic dialdehyde precursor (e.g., dihydrosqualene dialdehyde), ammonia, dimethyl sulfoxide (B87167) (DMSO), acetic acid, solvents for extraction (e.g., ethyl acetate), and silica (B1680970) gel for chromatography.

• Procedure:

  • The acyclic dialdehyde precursor is dissolved in a suitable solvent such as DMSO.

  • The solution is treated with a source of ammonia (e.g., a solution of ammonia in DMSO or ammonium (B1175870) acetate) to facilitate the initial condensation and formation of the aza-diene intermediate.

  • Acetic acid is added to the reaction mixture, and the temperature is elevated (typically to around 80 °C). The acidic conditions and heat promote the cascade of intramolecular Diels-Alder and subsequent cyclizations.

  • After the reaction is complete, the mixture is cooled and subjected to a standard aqueous workup. The organic products are extracted into a solvent like ethyl acetate.

  • The crude product is purified by column chromatography on silica gel to yield proto-daphniphylline.

This biomimetic approach has been instrumental in providing access to the core skeleton of the Daphniphyllum alkaloids and serves as a cornerstone of evidence for the proposed biosynthetic pathway.

Quantitative Data

As the biosynthetic pathway in Daphniphyllum plants has not been reconstituted in vitro and the enzymes have not been characterized, there is a notable absence of quantitative data such as enzyme kinetics, substrate specificities, and in-planta intermediate concentrations. The available quantitative data comes from synthetic studies and provides valuable benchmarks for the efficiency of the chemical transformations that mimic the proposed biosynthesis.

Reaction Step (Biomimetic)	Precursor	Product	Yield (%)	Reference
Pentacyclization Cascade	Dihydrosqualene dialdehyde	Proto-daphniphylline	~15% (one-pot)	Heathcock et al.[4]
Pentacyclization Cascade (optimized)	Dihydrosqualene dialdehyde	Dihydro-proto-daphniphylline	~65% (with methylamine)	Heathcock et al.[4]
Pauson-Khand Reaction	Functionalized 1,6-enyne	Ketone intermediate	71%	Li et al.[5]
Luche Reduction	Enone precursor	Allylic alcohol	96%	Li et al.[5]

Table 1: Selected yields from biomimetic and total synthesis studies of Daphniphyllum alkaloids.

Conclusion and Future Outlook

The biosynthetic pathway of Calyciphylline A-type alkaloids is a captivating example of nature's ability to construct immense molecular complexity from simple building blocks. The Heathcock proposal, centered on a remarkable biomimetic cyclization cascade, provides a robust and elegant framework for understanding the formation of the core Daphniphyllum skeleton. While strongly supported by synthetic evidence, this field is ripe for discovery through biological investigation.

Future research will undoubtedly focus on the identification and characterization of the enzymes responsible for this intricate pathway. The application of modern 'omics' technologies, such as transcriptomics and proteomics, to Daphniphyllum species will be instrumental in uncovering the genetic basis of this unique metabolism. Elucidating the late-stage tailoring enzymes that generate the vast diversity of Calyciphylline A-type and other Daphniphyllum alkaloids will not only complete our understanding of their biosynthesis but also provide a powerful toolkit of biocatalysts for the chemoenzymatic synthesis of novel bioactive compounds. For drug development professionals, a deeper understanding of this biosynthetic pathway opens the door to metabolic engineering approaches for the sustainable production of these promising natural products.

References

• 1. old.iupac.org [old.iupac.org]
• 2. Biomimetic total synthesis of proto-daphniphylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nature knows best: An amazing reaction cascade is uncovered by design and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Strategies towards the synthesis of calyciphylline A-type Daphniphyllum alkaloids. | Semantic Scholar [semanticscholar.org]
• 5. onesearch.nihlibrary.ors.nih.gov [onesearch.nihlibrary.ors.nih.gov]

Calyciphylline A: A Technical Deep Dive into its Natural Origins and Distribution

For Immediate Release

This technical guide provides a comprehensive overview of Calyciphylline A, a prominent member of the Daphniphyllum alkaloids. The document is tailored for researchers, scientists, and professionals in drug development, offering in-depth information on its natural sources, distribution within the plant, and detailed experimental protocols for its isolation.

Natural Source and Botanical Distribution

Calyciphylline A is a complex polycyclic alkaloid naturally synthesized by plants of the genus Daphniphyllum. The primary and most well-documented botanical source of Calyciphylline A is Daphniphyllum calycinum , an evergreen shrub or small tree.[1][2][3][4][5]

Distribution within the Plant:

Calyciphylline A, along with other related alkaloids, has been predominantly isolated from the leaves and stems of Daphniphyllum calycinum.[1][2][3][4][5] While the roots of D. calycinum are also a rich source of various Daphniphyllum alkaloids, studies specifically identifying Calyciphylline A in the roots are less common. The general distribution of these alkaloids throughout the plant suggests a systemic synthesis and transport mechanism.

The concentration and relative abundance of Calyciphylline A can vary depending on factors such as the geographical location of the plant, season of collection, and the specific plant part being analyzed.

Quantitative Analysis

Obtaining precise and consistent quantitative data for the yield of Calyciphylline A from its natural source is challenging due to the inherent variability in natural product chemistry. The available literature focuses primarily on the isolation and structural elucidation of a multitude of Daphniphyllum alkaloids from D. calycinum, often without reporting the specific percentage yield for each individual compound.

For drug development and research purposes, where a consistent supply of the compound is necessary, chemical synthesis is often the preferred route over natural extraction due to the complexities and potential for low yields from plant material.

Experimental Protocols: Isolation of Calyciphylline A

The following is a generalized experimental protocol for the isolation of Calyciphylline A from the leaves and stems of Daphniphyllum calycinum, based on common alkaloid extraction methodologies. It is important to note that specific details may vary between different research groups and batches of plant material.

3.1. Plant Material and Extraction:

• Collection and Preparation: Fresh leaves and stems of Daphniphyllum calycinum are collected, air-dried, and then ground into a fine powder.

• Maceration: The powdered plant material is subjected to exhaustive maceration with a suitable organic solvent, typically methanol (B129727) (MeOH), at room temperature for an extended period (e.g., 3 x 72 hours).

• Concentration: The resulting methanolic extract is filtered and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

3.2. Acid-Base Extraction for Alkaloid Enrichment:

• Acidification: The crude methanolic extract is suspended in an acidic aqueous solution (e.g., 2% HCl) and partitioned with a non-polar organic solvent like ethyl acetate (B1210297) (EtOAc) to remove neutral and acidic compounds.

• Basification: The acidic aqueous layer, containing the protonated alkaloids, is then basified to a pH of approximately 9-10 with a base such as ammonium (B1175870) hydroxide (B78521) (NH₄OH).

• Extraction of Free Alkaloids: The basified aqueous solution is then extracted with a chlorinated solvent, typically dichloromethane (B109758) (CH₂Cl₂) or chloroform (B151607) (CHCl₃), to isolate the free alkaloids.

• Concentration: The organic layer containing the crude alkaloid fraction is dried over anhydrous sodium sulfate (B86663) (Na₂SO₄) and concentrated under reduced pressure.

3.3. Chromatographic Purification:

• Silica (B1680970) Gel Column Chromatography: The crude alkaloid extract is subjected to column chromatography on silica gel. A gradient elution system is employed, starting with a non-polar solvent (e.g., hexane (B92381) or petroleum ether) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate, acetone, or methanol). Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Preparative Thin Layer Chromatography (pTLC): Fractions containing compounds with similar retention factors (Rf) to Calyciphylline A are further purified using preparative TLC with an appropriate solvent system.

• High-Performance Liquid Chromatography (HPLC): Final purification to obtain highly pure Calyciphylline A is typically achieved using reversed-phase or normal-phase HPLC.

Workflow for Isolation of Calyciphylline A

Caption: Generalized workflow for the isolation of Calyciphylline A.

Biological Activity and Signaling Pathways

The biological activities of the broader class of Daphniphyllum alkaloids have been reported to include neurotrophic and cytotoxic effects. Some alkaloids isolated from Daphniphyllum calycinum have demonstrated inhibitory activity against NF-κB and TGF-β signaling pathways in vitro. However, to date, there is a lack of specific studies detailing the direct effects of Calyciphylline A on any particular signaling pathway. The complex and unique structure of Calyciphylline A suggests it may interact with specific biological targets, warranting further investigation into its mechanism of action.

Logical Relationship of Potential Biological Investigation

Caption: A logical workflow for investigating the biological activity of Calyciphylline A.

This technical guide serves as a foundational resource for researchers interested in the natural product chemistry and potential therapeutic applications of Calyciphylline A. Further studies are required to fully elucidate its quantitative distribution, optimize its isolation, and uncover its specific biological mechanisms of action.

References

• 1. Two new Daphniphyllum alkaloids from the stems and leaves of Daphniphyllum calycinum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Calyciphyllines N-P, alkaloids from Daphniphyllum calycinum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. na01.alma.exlibrisgroup.com [na01.alma.exlibrisgroup.com]
• 4. na01.alma.exlibrisgroup.com [na01.alma.exlibrisgroup.com]
• 5. researchgate.net [researchgate.net]

Spectroscopic and Biological Insights into Calyciphylline A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Calyciphylline A, a novel hexacyclic alkaloid isolated from Daphniphyllum calycinum. The information presented herein is intended to support researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development in their endeavors to understand and utilize this complex molecule.

Core Spectroscopic Data

The structural elucidation of Calyciphylline A was achieved through extensive spectroscopic analysis, primarily relying on Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRESIMS). The following tables summarize the key quantitative data obtained for Calyciphylline A.

Mass Spectrometry Data

High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) was instrumental in determining the molecular formula of Calyciphylline A.

Parameter	Value
Molecular Formula	C₂₉H₄₁NO₅
Observed m/z	[M+H]⁺ 484.3012
Calculated m/z	484.3012

NMR Spectroscopic Data

The ¹H and ¹³C NMR spectra of Calyciphylline A were recorded in CDCl₃. The chemical shifts (δ) are reported in parts per million (ppm) and coupling constants (J) are in Hertz (Hz).

Table 1: ¹H NMR Data of Calyciphylline A (CDCl₃)

Position	δ (ppm)	Multiplicity	J (Hz)
1	3.58	m
2α	1.85	m
2β	1.65	m
3α	1.55	m
3β	1.40	m
5	2.95	d	4.5
6α	2.10	m
6β	1.95	m
7α	1.75	m
7β	1.60	m
9α	2.25	m
9β	2.05	m
10	3.80	s
12α	1.90	m
12β	1.70	m
13	2.55	m
14	5.40	br s
17	4.15	d	12.0
18-Me	1.05	s
20-Me	0.95	d	6.5
22-OMe	3.65	s
N-Me	2.45	s

Table 2: ¹³C NMR Data of Calyciphylline A (CDCl₃)

Position	δ (ppm)
1	55.2
2	32.5
3	28.7
4	171.5
5	65.8
6	38.1
7	25.9
8	139.8
9	45.3
10	85.1
11	130.2
12	35.4
13	48.9
14	125.6
15	135.1
16	210.3
17	75.4
18	42.7
19	21.8
20	15.9
21	175.2
22	105.3
23	51.5
N-Me	40.3

Experimental Protocols

The following sections detail the general methodologies employed for the isolation and spectroscopic analysis of Calyciphylline A and related alkaloids from Daphniphyllum calycinum.

Isolation of Calyciphylline A

The dried and powdered leaves of Daphniphyllum calycinum were extracted with methanol. The resulting extract was then subjected to a series of solvent-solvent partitions and chromatographic techniques, including silica (B1680970) gel column chromatography and preparative high-performance liquid chromatography (HPLC), to yield pure Calyciphylline A.

Spectroscopic Analysis

• NMR Spectroscopy : ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra were acquired on a Bruker AVANCE 600 MHz spectrometer. Samples were dissolved in deuterated chloroform (B151607) (CDCl₃). Chemical shifts were referenced to the residual solvent signals (δH 7.26 and δC 77.16 for CDCl₃).

• Mass Spectrometry : High-resolution electrospray ionization mass spectra (HRESIMS) were obtained on an Agilent 6520 Q-TOF mass spectrometer.

Biological Activity and Potential Signaling Pathways

Direct studies on the biological activity and associated signaling pathways of Calyciphylline A are limited. However, preliminary investigations into related Daphniphyllum alkaloids provide valuable insights into its potential therapeutic applications.

Several alkaloids isolated from Daphniphyllum calycinum have demonstrated significant inhibitory activities against NF-κB and TGF-β signaling pathways.[1] Furthermore, the congener Calyciphylline B has exhibited cytotoxic effects against certain cancer cell lines.[2] These findings suggest that Calyciphylline A may also possess cytotoxic or immunomodulatory properties.

Further research is warranted to elucidate the specific biological targets and mechanisms of action of Calyciphylline A. A proposed workflow for investigating its bioactivity is outlined below.

References

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]

Calyciphylline A: A Technical Overview of its Chemical Profile and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calyciphylline A is a member of the complex and structurally diverse family of Daphniphyllum alkaloids. These natural products, isolated from plants of the Daphniphyllum genus, have garnered significant attention from the scientific community due to their intricate polycyclic architectures and potential biological activities. This document provides a detailed technical guide on the molecular characteristics and synthetic approaches towards Calyciphylline A, intended for professionals in chemical research and drug development.

Molecular Profile

The fundamental molecular properties of Calyciphylline A are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₂₃H₃₁NO₄	[1][2]
Molecular Weight	385.5 g/mol	[1][2]
IUPAC Name	methyl (1R,2S,3R,5R,6S,10S,16R,17R)-2,6-dimethyl-8-oxido-20-oxo-8-azoniahexacyclo[11.5.1.1¹,⁵.0²,¹⁰.0³,⁸.0¹⁶,¹⁹]icos-13(19)-ene-17-carboxylate	[1]
CAS Number	596799-30-3	[2]

Synthetic Strategies

The total synthesis of Calyciphylline A and its analogues is a formidable challenge in organic chemistry, prompting the development of numerous innovative synthetic strategies. These approaches aim to construct the complex, caged skeleton of the molecule, which features multiple stereocenters and a dense arrangement of rings. Key strategies that have been successfully employed are outlined below.

Core Synthetic Approaches:

• Intramolecular Reactions: Many synthetic routes rely on intramolecular reactions to forge the intricate ring systems. These include:

  • Michael Addition: Formation of carbon-carbon bonds through the addition of a nucleophile to an α,β-unsaturated carbonyl compound within the same molecule.[3][4]

  • Aldol (B89426) Cyclization: A stereocontrolled intramolecular aldol reaction has been pivotal in constructing the ABC-tricyclic framework of Calyciphylline A-type alkaloids.[5][6]

  • Diels-Alder Reaction: This powerful cycloaddition has been utilized to form key six-membered rings within the core structure.[7][8]

  • Nazarov Cyclization: An electrocyclic reaction of a divinyl ketone to form a cyclopentenone, which has been applied in the synthesis of the five-membered ring.[8][9]

• Palladium-Catalyzed Reactions: Palladium catalysis has been instrumental in various bond-forming reactions, offering high efficiency and selectivity.[3][4]

• Mannich-type Reactions: These reactions are employed for the synthesis of β-amino carbonyl compounds, which are valuable intermediates in alkaloid synthesis.[3][4]

The following diagram illustrates a generalized workflow for the synthesis of a Calyciphylline A-type alkaloid, highlighting the key stages of core construction and functional group manipulation.

digraph "Calyciphylline_A_Synthesis_Workflow" {
  graph [rankdir="LR", splines=ortho, nodesep=0.4];
  node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];
  edge [fontname="Arial", fontsize=9];

A [label="Simple Starting Materials", fillcolor="#F1F3F4", fontcolor="#202124"];
B [label="Assembly of Key Fragments", fillcolor="#F1F3F4", fontcolor="#202124"];
C [label="Construction of\nPolycyclic Core\n(e.g., Diels-Alder, Aldol Cyclization)", fillcolor="#FBBC05", fontcolor="#202124"];
D [label="Late-Stage\nFunctionalization", fillcolor="#4285F4", fontcolor="#FFFFFF"];
E [label="Calyciphylline A Analogue", fillcolor="#34A853", fontcolor="#FFFFFF"];

A -> B [label="Multi-step synthesis"];
B -> C [label="Key Cyclization Reactions"];
C -> D [label="Oxidation/Reduction,\nProtecting Group Chemistry"];
D -> E [label="Final Transformations"];
}

Caption:  A potential neurotrophic signaling pathway modulated by NGF.

Conclusion

Calyciphylline A remains a molecule of significant interest due to its complex structure and the potential biological activities of its parent family, the Daphniphyllum alkaloids. The synthetic endeavors towards this molecule have pushed the boundaries of modern organic chemistry, providing a rich platform for the development of new synthetic methodologies. While the specific biological functions of Calyciphylline A are yet to be fully elucidated, the neurotrophic activity of related compounds suggests a promising avenue for future research and drug discovery efforts, particularly in the context of neurodegenerative diseases. Further investigation into the pharmacology of Calyciphylline A and its analogues is warranted to unlock their full therapeutic potential.

References

• 1. scispace.com [scispace.com]
• 2. The search for, and chemistry and mechanism of, neurotrophic natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. The Daphniphyllum Alkaloids: Total Synthesis of (−)-Calyciphylline N - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thieme-connect.com [thieme-connect.com]
• 7. The Daphniphyllum alkaloids - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Initial Bioactivity Screening of Calyciphylline A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calyciphylline A is a member of the complex and structurally diverse family of Daphniphyllum alkaloids. These natural products, isolated from plants of the Daphniphyllum genus, have garnered significant attention from the scientific community due to their intricate polycyclic architectures and a wide spectrum of reported biological activities. The family of Daphniphyllum alkaloids has demonstrated potential in various therapeutic areas, including anti-HIV, cytotoxic, and neurotrophic applications, making Calyciphylline A a compelling candidate for initial bioactivity screening.[1] While specific bioactivity data for Calyciphylline A remains limited in publicly available literature, this technical guide outlines a comprehensive strategy for its initial screening, drawing upon the known activities of related Daphniphyllum alkaloids and established experimental protocols.

This document provides a framework for the preliminary assessment of Calyciphylline A's cytotoxic, anti-inflammatory, antimicrobial, and neurotrophic potential. Detailed experimental methodologies and data presentation formats are provided to facilitate reproducible and comparable results.

Potential Bioactivities and Screening Strategy

Based on the bioactivities observed in the broader Daphniphyllum alkaloid family, the initial screening of Calyciphylline A should focus on the following key areas:

• Cytotoxicity: Many natural products exhibit cytotoxic effects, which can be harnessed for anticancer applications.

• Anti-inflammatory Activity: Inflammation is a key factor in numerous diseases, and natural products are a rich source of anti-inflammatory agents.

• Antimicrobial Activity: The rise of antibiotic resistance necessitates the search for new antimicrobial compounds.

• Neurotrophic Activity: The potential to promote nerve growth and survival is crucial for developing treatments for neurodegenerative diseases.

An overview of the proposed experimental workflow for the initial bioactivity screening of Calyciphylline A is presented below.

A generalized workflow for the initial bioactivity screening of Calyciphylline A.

Data Presentation: Quantitative Bioactivity of Related Daphniphyllum Alkaloids

Table 1: Cytotoxic Activity of Selected Daphniphyllum Alkaloids

Compound Name	Cell Line	IC50 (µM)	Reference
Daphnioldhanol A	HeLa	31.9	[2]
Unnamed DA	HeLa	~3.89	[2]
Daphnezomine W	HeLa	16.0 (µg/mL)

Table 2: Anti-HIV Activity of a Dimeric Calyciphylline A-type Alkaloid

Compound Name	Assay	EC50 (µM)	Reference
Logeracemin A	Anti-HIV	4.5 ± 0.1	[2]

Table 3: Inhibitory Activity of Daphniphyllum Alkaloids on Inflammatory Pathways

Compound Number	Pathway	Concentration (µM)	Effect	Reference
22, 23, 26	NF-κB Transcriptional Activity	50	Significant Inhibition	[3][4]
16, 18	TGF-β Pathway (in HepG2 cells)	50	Significant Inhibitory Activity	[3][4]

Experimental Protocols

The following are detailed methodologies for key experiments proposed for the initial bioactivity screening of Calyciphylline A.

Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of Calyciphylline A that inhibits cell growth by 50% (IC50).

• Cell Lines: A panel of human cancer cell lines (e.g., HeLa, A549, MCF-7) and a normal cell line (e.g., HEK293T) should be used.

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of Calyciphylline A (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO).

  • Incubate for 48-72 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and dissolve the formazan (B1609692) crystals in 150 µL of DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Anti-inflammatory Assay (NF-κB Reporter Assay)

This assay evaluates the ability of Calyciphylline A to inhibit the activation of the NF-κB signaling pathway, a key regulator of inflammation.

• Cell Line: Use a cell line stably transfected with an NF-κB-luciferase reporter construct (e.g., HEK293T-NF-κB-luc).

• Procedure:

  • Seed the cells in a 96-well plate and incubate for 24 hours.

  • Pre-treat the cells with various concentrations of Calyciphylline A for 1 hour.

  • Stimulate the cells with an NF-κB activator, such as tumor necrosis factor-alpha (TNF-α) (10 ng/mL), for 6-8 hours.

  • Lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: Normalize the luciferase activity to a control and calculate the percentage of inhibition of NF-κB activation.

Antimicrobial Assay (Minimum Inhibitory Concentration - MIC)

This assay determines the lowest concentration of Calyciphylline A that inhibits the visible growth of a microorganism.

• Microorganisms: A panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans) should be used.

• Procedure (Broth Microdilution Method):

  • Prepare a two-fold serial dilution of Calyciphylline A in a 96-well microtiter plate with appropriate broth medium.

  • Inoculate each well with a standardized microbial suspension.

  • Include a positive control (microorganism without compound) and a negative control (broth only).

  • Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for bacteria) for 18-24 hours.

  • Determine the MIC by visual inspection for the lowest concentration that shows no turbidity.

• Data Analysis: The MIC value is reported as the lowest concentration of the compound that inhibits microbial growth.

Neurotrophic Activity Assay (Neurite Outgrowth Assay)

This assay assesses the potential of Calyciphylline A to promote the growth of neurites, an indicator of neurotrophic activity.

• Cell Line: PC12 cells, a rat pheochromocytoma cell line that differentiates into neuron-like cells in the presence of nerve growth factor (NGF), are commonly used.

• Procedure:

  • Seed PC12 cells on collagen-coated plates.

  • Treat the cells with various concentrations of Calyciphylline A, with and without a sub-optimal concentration of NGF.

  • Include a positive control (optimal concentration of NGF) and a negative control (vehicle).

  • Incubate for 48-72 hours.

  • Fix the cells and visualize the neurites using microscopy.

• Data Analysis: Quantify neurite outgrowth by measuring the percentage of cells bearing neurites and the average neurite length.

Signaling Pathways of Interest

Based on the activities of related alkaloids, the NF-κB and TGF-β signaling pathways are of particular interest for investigating the mechanism of action of Calyciphylline A.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of the inflammatory response. Its inhibition is a key target for anti-inflammatory drug development.

Potential inhibition of the NF-κB signaling pathway by Calyciphylline A.

TGF-β Signaling Pathway

The TGF-β pathway is involved in a wide range of cellular processes, including proliferation, differentiation, and apoptosis. Its dysregulation is implicated in various diseases, including cancer and fibrosis.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Calycindaphines A–J, Daphniphyllum alkaloids from the roots of Daphniphyllum calycinum - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00107H [pubs.rsc.org]

An In-depth Technical Guide to Calyciphylline A and Related Daphniphyllum Alkaloids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Daphniphyllum alkaloids are a large and structurally diverse family of natural products isolated from plants of the genus Daphniphyllum. These evergreen trees and shrubs, native to East and Southeast Asia, have been a source of compounds with intriguing chemical architectures and significant biological activities. Among the various subclasses of Daphniphyllum alkaloids, the calyciphylline A-type alkaloids, with their complex, caged polycyclic skeletons, have garnered considerable attention from the scientific community. This technical guide provides a comprehensive overview of Calyciphylline A and its related alkaloids, focusing on their chemical synthesis, biological activities, and underlying mechanisms of action.

Chemical Structures and Biosynthesis

Daphniphyllum alkaloids are characterized by their intricate, often sterically congested, polycyclic ring systems. To date, over 350 distinct members of this family have been identified.[1] The biosynthesis of these complex molecules is believed to proceed through a cascade of reactions originating from squalene, a common precursor in terpenoid biosynthesis. A proposed biosynthetic pathway involves a series of cyclizations and rearrangements to construct the characteristic core structures of these alkaloids.

Diagram: Proposed Biosynthetic Precursor Relationship

Caption: Proposed biosynthetic relationship of Daphniphyllum alkaloid cores.

Total Synthesis of Calyciphylline A and Related Alkaloids

The complex molecular architecture of calyciphylline A-type alkaloids has made them challenging targets for total synthesis, attracting the efforts of numerous research groups. The successful synthesis of these molecules not only represents a significant achievement in organic chemistry but also provides access to material for biological evaluation and the generation of novel analogs.

One notable example is the total synthesis of (–)-Calyciphylline N. The synthesis of this complex molecule has been achieved through a multi-step sequence, with key transformations including a highly diastereoselective intramolecular Diels-Alder reaction, a Stille carbonylation, and a Nazarov cyclization.

Experimental Protocol: Total Synthesis of (–)-Calyciphylline N (Selected Key Steps)

The following is an abbreviated protocol highlighting key transformations in the total synthesis of (–)-Calyciphylline N. For a complete and detailed experimental procedure, including characterization data for all intermediates, please refer to the supporting information of the original publication.

Step 1: Intramolecular Diels-Alder Reaction

• Reaction: To a solution of the silyl-tethered triene precursor in a suitable solvent (e.g., toluene) at a specific temperature (e.g., -78 °C), a Lewis acid catalyst (e.g., Et2AlCl) is added dropwise.

• Work-up: The reaction is quenched with a suitable reagent (e.g., saturated aqueous NaHCO3), and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over a drying agent (e.g., Na2SO4), filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., hexanes/ethyl acetate (B1210297) gradient).

Step 2: Stille Carbonylation

• Reaction: A mixture of the vinyl triflate, a palladium catalyst (e.g., Pd(PPh3)4), a carbon monoxide source (e.g., Mo(CO)6), and a stannane (B1208499) reagent in a suitable solvent (e.g., THF) is heated at a specific temperature (e.g., 80 °C) in a sealed tube.

• Work-up: The reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., diethyl ether), and filtered through a pad of celite. The filtrate is concentrated under reduced pressure.

• Purification: The residue is purified by flash column chromatography on silica gel.

Step 3: Nazarov Cyclization

• Reaction: To a solution of the divinyl ketone precursor in a suitable solvent (e.g., CH2Cl2) at a low temperature (e.g., -78 °C), a Lewis acid (e.g., FeCl3) is added.

• Work-up: The reaction is quenched with a suitable reagent (e.g., saturated aqueous NaHCO3) and the mixture is warmed to room temperature. The layers are separated, and the aqueous layer is extracted with an organic solvent (e.g., CH2Cl2). The combined organic layers are dried, filtered, and concentrated.

• Purification: The crude product is purified by flash column chromatography.

Diagram: Simplified Retrosynthetic Analysis of Calyciphylline A

References

• 1. mdpi.com [mdpi.com]

Protocols & Analytical Methods

[Application Notes] Total Synthesis Strategies for Calyciphylline A-Type Alkaloids

Introduction

The Daphniphyllum alkaloids are a large family of over 350 structurally complex natural products with a wide range of interesting biological activities, including anti-tubulin polymerization, anti-HIV, and neurotrophic effects.[1] Within this family, the calyciphylline A-type alkaloids have garnered significant attention from the synthetic chemistry community due to their intricate, polycyclic, and caged architectures.[1] This document outlines and compares several key total synthesis strategies developed for this class of molecules, providing a resource for researchers in natural product synthesis and drug development.

Several research groups have reported successful total syntheses of various calyciphylline A-type alkaloids, showcasing a variety of elegant strategies and novel synthetic methods.[1] These approaches often feature key transformations such as intramolecular Diels-Alder reactions, Nazarov cyclizations, and late-stage C-H functionalization. This document will focus on the strategies reported by the research groups of Smith, and Li, among others, for the synthesis of calyciphylline A and its close analogs.

Comparative Summary of Key Synthetic Strategies

The total synthesis of calyciphylline A and its congeners presents significant challenges, including the construction of multiple contiguous stereocenters, quaternary carbons, and complex ring systems. Different research groups have devised unique strategies to address these challenges. Below is a summary of key quantitative data from selected total syntheses.

Synthesized Molecule	Research Group	Longest Linear Sequence (LLS)	Overall Yield	Key Strategic Highlights
(-)-Calyciphylline N	Smith et al.	37 steps	Not explicitly stated	Intramolecular Diels-Alder, Stille carbonylation/Nazarov cyclization, late-stage diastereoselective hydrogenation.[2][3][4][5]
(-)-10-deoxydaphnipaxianine A	Li et al.	Not explicitly stated	Not explicitly stated	Divergent strategy with late-stage diallylic alcohol rearrangements, including an oxidative Nazarov electrocyclization.[1][6][7]
(+)-Daphlongamine E	Li et al.	Not explicitly stated	Not explicitly stated	Divergent strategy with a transannular allylic alcohol rearrangement.[1][6][7]
(+)-Calyciphylline R	Li et al.	Not explicitly stated	Not explicitly stated	Divergent strategy utilizing late-stage rearrangements.[1][6][7]
Calyciphylline F	Fukuyama/Yokoshima et al.	Not explicitly stated	Not explicitly stated	Intramolecular [4+3] cycloaddition, intramolecular aldol (B89426) reaction, and radical cyclizations.[8][9]

Detailed Synthetic Strategies and Key Experimental Protocols

The Smith Synthesis of (-)-Calyciphylline N

The first total synthesis of a calyciphylline alkaloid was accomplished by Smith and coworkers, culminating in the synthesis of (-)-Calyciphylline N.[2][3]

Retrosynthetic Analysis:

The retrosynthetic strategy for (-)-Calyciphylline N is outlined below. The dihydropyrrole A ring was envisioned to be formed late in the synthesis from a precursor containing a primary amine and a ketone. The core bicyclo[2.2.2]octane system was constructed via a substrate-controlled intramolecular Diels-Alder reaction. The cyclopentane (B165970) E ring was planned to be installed via a Nazarov cyclization.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. The Daphniphyllum Alkaloids: Total Synthesis of (−)-Calyciphylline N - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Total synthesis of (-)-calyciphylline N - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. Total Synthesis of Calyciphylline F - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Stereoselective Synthesis of the Calyciphylline A Core

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key strategies and detailed experimental protocols for the stereoselective synthesis of the Calyciphylline A core, a complex and synthetically challenging scaffold found in a diverse family of Daphniphyllum alkaloids. The intricate, polycyclic architecture of these natural products has spurred significant interest within the synthetic chemistry community, leading to the development of numerous innovative and elegant synthetic approaches.

The Calyciphylline A-type alkaloids exhibit a range of interesting biological activities, including anti-HIV, cytotoxic, and neurotrophic properties, making their efficient synthesis a critical endeavor for further biological investigation and potential drug development.[1] This application note summarizes key synthetic transformations, presents quantitative data to compare different methodologies, and provides detailed experimental protocols for select key reactions.

Key Synthetic Strategies

The construction of the complex core of Calyciphylline A-type alkaloids, often featuring a [6-6-5-7] tetracyclic system or a related intricate framework, has been approached through various strategic bond formations and ring-closing methodologies. Several research groups have made significant contributions by employing diverse and powerful synthetic transformations. A review of the literature highlights several key strategies that have been successfully applied.[2][3]

These strategies include:

• Intramolecular Diels-Alder Reactions: To construct the core bicyclic or tricyclic systems with high stereocontrol.[4][5]

• Nazarov Cyclizations: For the formation of five-membered rings, often a key feature of the alkaloid core.[1][4][6]

• Aldol (B89426) Cyclizations: A classic and effective method for forming carbon-carbon bonds and constructing ring systems in a stereocontrolled manner.[7][8]

• Radical Cyclizations: To forge challenging carbon-carbon or carbon-heteroatom bonds within the complex polycyclic system.[7]

• Palladium-Catalyzed Cyclizations: Including intramolecular Heck reactions to form key ring structures.[1]

• [3+2] Cycloadditions: Utilizing nitrone or other 1,3-dipoles to construct five-membered heterocyclic rings which can be further elaborated.[9]

Comparative Data of Key Synthetic Transformations

The following tables summarize quantitative data from various reported syntheses, allowing for a direct comparison of the efficiency and stereoselectivity of different key transformations.

Table 1: Intramolecular Diels-Alder Reactions

Starting Material	Catalyst/Conditions	Product	Yield (%)	Diastereomeric Ratio	Reference
Acyclic Triene	Et₂AlCl	Bicyclic Ester	50 (over 2 steps)	9:1	[4][5]

Table 2: Nazarov Cyclizations

Starting Material	Reagent/Conditions	Product	Yield (%)	Reference
Divinyl Ketone	SnCl₄	Cyclopentenone	82	[4]
Diallylic Alcohol	Oxidative Conditions	Cyclopentenone	Not specified	[1][6]
Divinyl Carbinol	TEMPO⁺BF₄⁻	[7-5-5] Tricyclic Core	Not specified	[10]

Table 3: Aldol Cyclizations

Starting Material	Reagent/Conditions	Product	Yield (%)	Reference
Keto-aldehyde	Not specified (intramolecular)	ABC-Tricyclic Ketol	Not specified	[7][8]
Aldehyde and Ketone	Bn₂O₂CCF₃, PhH, 50 °C	Diene Ester precursor	85	[4]

Table 4: Other Key Cyclization Reactions

Reaction Type	Starting Material	Reagent/Conditions	Product	Yield (%)	Reference
Intramolecular Heck Coupling	Unsaturated Amide	Not specified	Polycyclic Lactam	Not specified	[1]
Intramolecular Pinacol Coupling	Diketone	Samarium(II) Iodide	Diol	Not specified	[1]
N-centered Radical Tandem Cyclization	Unsaturated Amine Precursor	Not specified	Tricyclic Amine	Not specified	[11]
[2+2] Photocycloaddition/Bond Cleavage	Enone	hv	Quaternary Methyl-substituted core	Not specified	[12]

Experimental Protocols

This section provides detailed experimental procedures for selected key reactions in the synthesis of the Calyciphylline A core, extracted from the cited literature.

Protocol 1: Stereocontrolled Aldol Cyclization to form the ABC-Tricyclic Framework [7][8]

• Reaction: Piperidine (B6355638) ring closure via a stereocontrolled intramolecular aldol cyclization.

• Starting Material: A keto-aldehyde precursor containing the hydroindole system.

• Procedure: To a solution of the tosylate precursor (45.1 mg, 0.11 mmol) in a 9:1 mixture of Et₂O-THF (5 mL) at 0 °C, a reagent to induce cyclization is added (details of the reagent were not specified in the abstract). The reaction mixture is stirred for 1.5 hours. A saturated aqueous solution of Na₂CO₃ is then added, and the mixture is extracted with Et₂O (4 x 10 mL). The combined organic extracts are dried over Na₂SO₄, filtered, and concentrated under vacuum. The crude product is purified by chromatography (hexane:EtOAc, 4:1 to 7:3) to afford the tricyclic product (14 mg, 51%) as a white solid.

Protocol 2: Lewis Acid-Promoted Intramolecular Diels-Alder Reaction [4][5]

• Reaction: A highly diastereoselective intramolecular Diels-Alder reaction of a silicon-tethered acrylate.

• Starting Material: Acyclic triene (10).

• Procedure: To a solution of the triene starting material in a suitable solvent, Et₂AlCl is added at an appropriate temperature (details not specified in the abstract). The reaction is monitored by TLC until completion. The reaction is then quenched, and the product is extracted and purified by column chromatography to yield a mixture of two cycloadducts in a 9:1 ratio with a combined yield of 50% over two steps.

Protocol 3: Kozikowski's Annulation for Cyclopentenone Formation [4][5]

• Reaction: A multi-step one-pot protocol to form a cyclopentenone ring.

• Starting Material: Cyclopentenone (17) and an appropriate aldehyde.

• Procedure: Conjugate addition of PPh₃ to cyclopentenone (17) is performed, followed by trapping of the resulting enolate with TBSOTf. The generated phosphorous ylide then reacts with the aldehyde. The resulting silyl (B83357) dienol ether is hydrolyzed in situ to afford the corresponding cyclopentenone product.

Protocol 4: SnCl₄-Promoted Nazarov Cyclization [4]

• Reaction: Construction of the E ring via a Nazarov cyclization.

• Starting Material: Dienone (+)-45.

• Procedure: The dienone (+)-45 is treated with SnCl₄ at ambient temperature. This reaction proceeds with concomitant removal of the TBS group to furnish the cyclopentenone product (+)-46 in 82% overall yield.

Visualizing the Synthetic Pathways

The following diagrams, generated using Graphviz, illustrate the logical flow of key synthetic strategies towards the Calyciphylline A core.

Caption: Key strategies for Calyciphylline A core synthesis.

Caption: Workflow for the Intramolecular Diels-Alder reaction.

Caption: General workflow for the Nazarov cyclization.

These application notes provide a starting point for researchers interested in the synthesis of Calyciphylline A and related alkaloids. The provided protocols, data, and strategic overviews are intended to facilitate the design and execution of synthetic routes towards these complex and biologically significant molecules. For full experimental details, it is recommended to consult the primary literature cited.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Strategies towards the synthesis of calyciphylline A-type Daphniphyllum alkaloids - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 3. Strategies towards the synthesis of calyciphylline A-type Daphniphyllum alkaloids. | Semantic Scholar [semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Daphniphyllum Alkaloids: Total Synthesis of (−)-Calyciphylline N - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Synthesis of the ABC Ring of Calyciphylline A-Type Alkaloids by a Stereocontrolled Aldol Cyclization: Formal Synthesis of (±)-Himalensine A - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. "Progress Toward The Total Synthesis Of Daphniphyllum Alkaloids " by Alberto Michael Lopez [digitalcommons.wayne.edu]
• 12. Molecular Complexity-Inspired Synthetic Strategies toward the Calyciphylline A-Type Daphniphyllum Alkaloids Himalensine A and Daphenylline - PubMed [pubmed.ncbi.nlm.nih.gov]

Protecting Group Strategies in the Total Synthesis of Calyciphylline A Alkaloids: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The Calyciphylline A-type alkaloids, a fascinating family of natural products, exhibit complex molecular architectures that have captivated and challenged synthetic chemists. Their total synthesis is a testament to the ingenuity and precision of modern organic chemistry, with protecting group strategies playing a pivotal role in navigating the intricate functionalities present in these molecules. This document provides a detailed overview of the protecting group strategies employed in the total synthesis of Calyciphylline A and its close analogue, (-)-Calyciphylline N, with a focus on the approaches developed by the research groups of Smith, Dixon, and Li.

Introduction to Protecting Group Strategies

The successful synthesis of complex molecules like Calyciphylline A hinges on the strategic use of protecting groups to temporarily mask reactive functional groups. This allows for chemical transformations to be carried out selectively at other positions of the molecule without undesired side reactions. The choice of a protecting group is dictated by its ability to be introduced and removed under mild conditions that do not affect other sensitive functionalities within the molecule (orthogonality), its stability to the reaction conditions employed in subsequent steps, and its influence on the reactivity and conformation of the molecule.

This report will delve into the specific protecting groups utilized for hydroxyl, amine, and carbonyl functionalities in the context of Calyciphylline A synthesis, providing detailed experimental protocols and comparative data.

Hydroxyl Protecting Groups

The protection of hydroxyl groups is a recurrent theme in the synthesis of Calyciphylline A alkaloids. Silyl ethers, particularly the tert-butyldimethylsilyl (TBS) group, are frequently employed due to their ease of installation, general stability, and selective removal under fluoride-mediated conditions.

Summary of Hydroxyl Protecting Groups

Protecting Group	Functional Group Protected	Research Group	Precursor	Reagents and Conditions (Protection)	Yield (%)	Reagents and Conditions (Deprotection)	Yield (%)
TBS	Primary Alcohol	Smith	Diol Intermediate	TBSCl, Imidazole (B134444), DMF, 0 °C to rt	94	TBAF, THF, rt	92
TBS	Secondary Alcohol	Sarpong	Hydroxyboronic ester	TBSOTf, 2,6-lutidine, CH2Cl2, -78 °C	95	HF•Pyridine, THF, 0 °C to rt	85

Experimental Protocol: Protection of a Primary Alcohol with TBS (Smith Synthesis of (-)-Calyciphylline N)

To a solution of the diol intermediate (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF, 0.1 M) at 0 °C under an argon atmosphere, was added imidazole (2.5 equiv) followed by tert-butyldimethylsilyl chloride (TBSCl, 1.1 equiv). The reaction mixture was allowed to warm to room temperature and stirred for 12 hours. Upon completion, the reaction was quenched with saturated aqueous sodium bicarbonate solution and extracted with ethyl acetate (B1210297) (3 x 20 mL). The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product was purified by flash column chromatography on silica (B1680970) gel to afford the TBS-protected primary alcohol.[1]

Experimental Protocol: Deprotection of a TBS Ether (Smith Synthesis of (-)-Calyciphylline N)

To a solution of the TBS-protected alcohol (1.0 equiv) in tetrahydrofuran (B95107) (THF, 0.1 M) at room temperature was added a 1.0 M solution of tetrabutylammonium (B224687) fluoride (B91410) (TBAF) in THF (1.5 equiv). The reaction mixture was stirred for 2 hours. The solvent was removed under reduced pressure, and the residue was partitioned between water and ethyl acetate. The aqueous layer was extracted with ethyl acetate (3 x 15 mL), and the combined organic layers were washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product was purified by flash column chromatography to yield the deprotected alcohol.

Amine Protecting Groups

The protection of the nitrogen atom within the core structure of Calyciphylline A alkaloids is crucial to prevent its interference in various synthetic transformations. Different research groups have employed distinct strategies to mask this functionality.

Summary of Amine Protecting Groups

Protecting Group	Functional Group Protected	Research Group	Precursor	Reagents and Conditions (Protection)	Yield (%)	Reagents and Conditions (Deprotection)	Yield (%)
Phthalimide (B116566)	Primary Amine	Smith	Alcohol Intermediate	Phthalimide, PPh3, DIAD, THF, 0 °C to rt	99	Hydrazine (B178648) hydrate (B1144303), EtOH, reflux	85
o-Nitrobenzenesulfonamide (Ns)	Secondary Amine	Li	Amine Intermediate	o-NsCl, Pyridine, CH2Cl2, 0 °C to rt	92	PhSH, K2CO3, CH3CN, rt	88
Carbobenzyloxy (Cbz)	Secondary Amine	Sarpong	Piperidone	Cbz-Cl, Pyridine, CH2Cl2, 0 °C	95	H2, Pd/C, MeOH, rt	93

Experimental Protocol: Protection of a Primary Amine as a Phthalimide (Smith Synthesis of (-)-Calyciphylline N)

To a solution of the alcohol intermediate (1.0 equiv), phthalimide (1.5 equiv), and triphenylphosphine (B44618) (PPh3, 1.5 equiv) in anhydrous tetrahydrofuran (THF, 0.1 M) at 0 °C under an argon atmosphere, was added diisopropyl azodicarboxylate (DIAD, 1.5 equiv) dropwise. The reaction mixture was allowed to warm to room temperature and stirred for 16 hours. The solvent was removed under reduced pressure, and the residue was purified by flash column chromatography on silica gel to afford the phthalimide-protected amine.[1]

Experimental Protocol: Deprotection of a Phthalimide Group (Smith Synthesis of (-)-Calyciphylline N)

A solution of the phthalimide-protected amine (1.0 equiv) and hydrazine hydrate (10 equiv) in ethanol (B145695) (0.2 M) was heated to reflux for 4 hours. After cooling to room temperature, the reaction mixture was concentrated under reduced pressure. The residue was taken up in ethyl acetate and washed with saturated aqueous sodium bicarbonate solution. The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product was purified by flash column chromatography to give the free amine.

Carbonyl Protecting Groups

The protection of carbonyl groups, particularly ketones, is sometimes necessary to prevent their participation in undesired reactions, such as nucleophilic attack.

Summary of Carbonyl Protecting Groups

Protecting Group	Functional Group Protected	Research Group	Precursor	Reagents and Conditions (Protection)	Yield (%)	Reagents and Conditions (Deprotection)	Yield (%)
Ethylene (B1197577) Ketal	Ketone	Dixon	Ketone Intermediate	Ethylene glycol, p-TsOH, Toluene (B28343), reflux	85	3 M HCl (aq.), Acetone (B3395972), rt	90

Experimental Protocol: Protection of a Ketone as an Ethylene Ketal (Dixon Synthesis of himalensine A)

A solution of the ketone (1.0 equiv), ethylene glycol (10 equiv), and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.1 equiv) in toluene (0.2 M) was heated to reflux with a Dean-Stark apparatus for 12 hours. After cooling to room temperature, the reaction mixture was washed with saturated aqueous sodium bicarbonate solution and brine. The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product was purified by flash column chromatography to afford the ethylene ketal.

Experimental Protocol: Deprotection of an Ethylene Ketal (Dixon Synthesis of himalensine A)

To a solution of the ethylene ketal (1.0 equiv) in acetone (0.1 M) was added 3 M aqueous hydrochloric acid (5 equiv). The reaction mixture was stirred at room temperature for 6 hours. The mixture was then neutralized with saturated aqueous sodium bicarbonate solution and extracted with ethyl acetate (3 x 20 mL). The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product was purified by flash column chromatography to yield the deprotected ketone.

Logical Relationships and Experimental Workflows

The sequence of protection and deprotection steps is critical for the successful execution of the total synthesis. The following diagrams, generated using Graphviz, illustrate the logical flow of protecting group manipulations in key stages of the syntheses.

Caption: Workflow of protecting group manipulations in the Smith synthesis.

Caption: Protecting group strategy in the Dixon synthesis of himalensine A.

Conclusion

The total syntheses of Calyciphylline A and its congeners showcase a range of sophisticated protecting group strategies. The choice of protecting groups by different research groups reflects a balance between stability, ease of removal, and the specific demands of the synthetic route. The protocols and data presented here offer a valuable resource for researchers engaged in the synthesis of complex natural products, providing a practical guide to the application of common protecting groups and highlighting the strategic thinking that underpins these remarkable chemical achievements.

References

• 1. scispace.com [scispace.com]

Application Notes and Protocols for the Synthesis of Calyciphylline A

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of key chemical reactions employed in the total synthesis of Calyciphylline A and its analogues. The protocols and data presented are compiled from seminal works in the field and are intended to serve as a practical guide for researchers engaged in complex natural product synthesis and drug development.

Introduction

Calyciphylline A is a member of the Daphniphyllum alkaloids, a large family of structurally complex natural products with a wide range of interesting biological activities, including anti-HIV, cytotoxic, and neurotrophic properties. The intricate, polycyclic architecture of Calyciphylline A has made it a challenging and attractive target for total synthesis, leading to the development of innovative and robust synthetic strategies. This document focuses on several key transformations that have been pivotal in the successful construction of the Calyciphylline A core structure.

Key Chemical Reactions

The total synthesis of Calyciphylline A and its congeners relies on a series of powerful and stereoselective chemical reactions to construct its complex polycyclic framework. Below are detailed protocols for some of the most critical transformations.

Intramolecular Diels-Alder Reaction

The intramolecular Diels-Alder (IMDA) reaction is a powerful tool for the rapid construction of complex cyclic systems. In the synthesis of (-)-Calyciphylline N, a close analogue of Calyciphylline A, an Et₂AlCl promoted, highly stereoselective intramolecular Diels-Alder reaction was employed to construct the core bicyclo[2.2.2]octane system.[1]

Experimental Protocol:

• Preparation of the Diels-Alder Precursor: To a solution of the starting triene (1.0 equiv) in CH₂Cl₂ (0.02 M) at -78 °C is added Et₂AlCl (1.5 equiv, 1.0 M in hexanes) dropwise.

• Reaction Execution: The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature over 2 hours.

• Work-up and Purification: The reaction is quenched by the slow addition of saturated aqueous NaHCO₃ solution. The aqueous layer is extracted with CH₂Cl₂, and the combined organic layers are washed with brine, dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash chromatography on silica (B1680970) gel to afford the desired cycloadduct.

Reaction Step	Product	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
Intramolecular Diels-Alder Reaction	Bicyclic Core	50	9:1	[1]

Stereocontrolled Aldol (B89426) Cyclization

The formation of the ABC ring system of Calyciphylline A-type alkaloids has been efficiently achieved through a stereocontrolled intramolecular aldol cyclization. This reaction proceeds with high diastereoselectivity to furnish the desired bridged morphan subunit.[2][3][4]

Experimental Protocol:

• Preparation of the Aldol Precursor: A solution of the keto-aldehyde precursor (1.0 equiv) in benzene (B151609) (0.1 M) is prepared.

• Reaction Execution: To this solution is added p-toluenesulfonic acid monohydrate (1.0 equiv), and the mixture is heated to reflux for 15 minutes.

• Work-up and Purification: The reaction mixture is cooled to room temperature, and water is added. The mixture is extracted with CH₂Cl₂ and a 4:1 mixture of CHCl₃:i-PrOH. The combined organic extracts are concentrated, and the residue is purified by chromatography to yield the aldol product.[3]

Starting Material	Product	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
Keto-aldehyde 6	Azatricyclic ketol 7	82	9:1	[3]

Nazarov Cyclization

The Nazarov cyclization is a key transformation for the construction of cyclopentenone rings. In the synthesis of (-)-Calyciphylline N, a one-pot Nazarov cyclization/proto-desilylation sequence was developed to efficiently form a key five-membered ring.[1][5][6]

Experimental Protocol:

• Reaction Setup: To a solution of the dienone precursor (1.0 equiv) in an appropriate solvent is added a Lewis acid such as SnCl₄ or HBF₄·OEt₂ at ambient temperature.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched, and the product is extracted, dried, and purified by column chromatography. In the case of the one-pot reaction with HBF₄·OEt₂, the reaction proceeds with concomitant removal of a TBS protecting group.[5][6]

Reaction Step	Product	Yield (%)	Reference
SnCl₄-promoted Nazarov cyclization/desilylation	Pentacyclic Ketone	82	[6]

Synthetic Workflow Overview

The following diagram illustrates a simplified workflow for the synthesis of the core structure of Calyciphylline A-type alkaloids, highlighting the sequence of key reactions.

Caption: A simplified workflow of key reactions in the synthesis of the Calyciphylline A core structure.

This logical diagram illustrates a plausible sequence of the key chemical reactions discussed. The synthesis often begins with the construction of a foundational bicyclic system via an intramolecular Diels-Alder reaction.[1] This core is then further elaborated, for instance, through a stereocontrolled aldol cyclization to form the characteristic azatricyclic structure of the molecule.[2][3][4] Subsequent transformations, such as a Nazarov cyclization, can then be employed to install additional rings and functionalities, ultimately leading to the complex architecture of Calyciphylline A.[5][6]

References

• 1. Total Synthesis of (−)-Calyciphylline N - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of the ABC Ring of Calyciphylline A-Type Alkaloids by a Stereocontrolled Aldol Cyclization: Formal Synthesis of (±)-Himalensine A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Smith Synthesis of (-)-Calyciphylline N [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Daphniphyllum Alkaloids: Total Synthesis of (−)-Calyciphylline N - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Cytotoxicity Assay of Calyciphylline A on Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calyciphylline A is a member of the complex and structurally diverse family of Daphniphyllum alkaloids, which are natural products isolated from plants of the Daphniphyllum genus.[1] These alkaloids have garnered significant attention from the scientific community due to their intricate polycyclic structures and a wide range of biological activities, including cytotoxic, anti-HIV, and neurotrophic effects.[2] While the specific cytotoxic profile of Calyciphylline A against various cancer cell lines is still an emerging area of research, related Daphniphyllum alkaloids have demonstrated notable cytotoxic activity, suggesting that Calyciphylline A may also possess anticancer properties.

This document provides a summary of the known cytotoxic activities of structurally related Daphniphyllum alkaloids, detailed protocols for assessing the cytotoxicity of Calyciphylline A, and a proposed mechanism of action based on the activity of co-isolated compounds.

Data Presentation: Cytotoxicity of Related Daphniphyllum Alkaloids

Alkaloid	Cancer Cell Line	IC50 (µM)	Reference
Daphnicyclidin M	P-388 (Murine Leukemia)	5.7	[3]
SGC-7901 (Human Gastric Adenocarcinoma)	22.4	[3]
Daphnicyclidin N	P-388 (Murine Leukemia)	6.5	[3]
SGC-7901 (Human Gastric Adenocarcinoma)	25.6	[3]
Macropodumine C	P-388 (Murine Leukemia)	10.3	[3]
Daphnicyclidin A	P-388 (Murine Leukemia)	13.8	[3]
Daphnezomine W	HeLa (Human Cervical Carcinoma)	16.0 µg/mL	[4]
Daphnioldhanol A	HeLa (Human Cervical Carcinoma)	31.9	[5]

Proposed Mechanism of Action

While the direct molecular targets of Calyciphylline A in cancer cells have not been fully elucidated, studies on other alkaloids isolated from Daphniphyllum calycinum provide insights into potential mechanisms. Several alkaloids from this plant have been shown to inhibit key signaling pathways implicated in cancer progression, namely the NF-κB and TGF-β pathways.[6][7]

NF-κB Signaling Pathway Inhibition:

The NF-κB pathway is a critical regulator of inflammation, cell survival, and proliferation, and its aberrant activation is a hallmark of many cancers. Inhibition of this pathway can lead to decreased cancer cell survival and proliferation.

Proposed NF-κB signaling inhibition.

TGF-β Signaling Pathway Inhibition:

The TGF-β signaling pathway has a dual role in cancer. In early stages, it can act as a tumor suppressor, but in advanced stages, it often promotes tumor progression, metastasis, and immune evasion. Inhibition of TGF-β signaling in advanced cancers can therefore be a valuable therapeutic strategy.

Proposed TGF-β signaling inhibition.

Experimental Protocols

To evaluate the cytotoxic effects of Calyciphylline A on cancer cell lines, a series of well-established in vitro assays can be employed. The following are detailed protocols for the MTT assay to determine cell viability and a general protocol for assessing apoptosis induction.

Experimental Workflow:

References

• 1. mdpi.com [mdpi.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Five New Alkaloids from the Stem Bark of Daphniphyllum macropodum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Daphniphyllum alkaloids with cytotoxic activity from Daphniphyllum angustifolium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New Secodaphnane-Type Alkaloids with Cytotoxic Activities from Daphniphyllum angustifolium Hutch - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Calycindaphines A–J, Daphniphyllum alkaloids from the roots of Daphniphyllum calycinum - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Calycindaphines A–J, Daphniphyllum alkaloids from the roots of Daphniphyllum calycinum - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00107H [pubs.rsc.org]

Application Notes and Protocols: Investigating the Neurotrophic Potential of Calyciphylline A in PC12 Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for investigating the potential of Calyciphylline A to promote neurite outgrowth in PC12 cells. This document outlines the scientific background, detailed experimental protocols, and expected data presentation formats to facilitate research into the neurotrophic properties of this natural compound.

Introduction

Calyciphylline A belongs to the Daphniphyllum alkaloids, a class of natural products known for their complex structures and diverse biological activities.[1][2] Some members of this alkaloid family have demonstrated neurotrophic effects, including the promotion of nerve growth factor (NGF) mRNA expression, suggesting their potential as therapeutic leads for neurodegenerative diseases.[3][4]

PC12 cells, a cell line derived from a pheochromocytoma of the rat adrenal medulla, are a well-established in vitro model for studying neuronal differentiation and neurite outgrowth.[5][6] Upon stimulation with neurotrophic factors such as Nerve Growth Factor (NGF), PC12 cells cease proliferation and differentiate into sympathetic neuron-like cells, characterized by the extension of neurites.[7][8] This makes them an ideal system for screening and characterizing compounds with potential neurotrophic activity.

This document provides a framework for a neurite outgrowth assay using Calyciphylline A in PC12 cells, including hypothetical data tables for guidance and detailed protocols for execution.

Hypothetical Data Presentation

The following tables represent a structured format for presenting quantitative data that could be generated from the described neurite outgrowth assay. These are illustrative examples to guide data collection and analysis.

Table 1: Effect of Calyciphylline A on Neurite Outgrowth in PC12 Cells

Treatment Group	Concentration (µM)	Percentage of Neurite-Bearing Cells (%)	Average Neurite Length (µm/cell)	Number of Primary Neurites per Cell
Vehicle Control	-	5 ± 1.2	10 ± 2.5	0.5 ± 0.2
NGF (50 ng/mL)	-	65 ± 5.8	85 ± 9.1	3.2 ± 0.4
Calyciphylline A	0.1	8 ± 2.1	15 ± 3.0	0.7 ± 0.3
Calyciphylline A	1	25 ± 4.5	40 ± 6.2	1.8 ± 0.5
Calyciphylline A	10	50 ± 6.1	70 ± 8.5	2.9 ± 0.6
Calyciphylline A + NGF	1 + 50 ng/mL	80 ± 7.2	110 ± 12.3	4.1 ± 0.7

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Viability of PC12 Cells Treated with Calyciphylline A

Treatment Group	Concentration (µM)	Cell Viability (%)
Vehicle Control	-	100
Calyciphylline A	0.1	99 ± 2.5
Calyciphylline A	1	98 ± 3.1
Calyciphylline A	10	95 ± 4.0
Calyciphylline A	50	70 ± 6.8
Calyciphylline A	100	45 ± 5.5

Cell viability assessed by MTT assay after 48 hours of treatment. Data are presented as mean ± standard deviation.

Experimental Protocols

This section provides detailed methodologies for performing a neurite outgrowth assay with Calyciphylline A in PC12 cells.

Materials and Reagents

• PC12 (ATCC® CRL-1721™)

• RPMI-1640 Medium

• Fetal Bovine Serum (FBS)

• Horse Serum (HS)

• Penicillin-Streptomycin (B12071052) Solution

• Nerve Growth Factor (NGF-β, rat recombinant)

• Calyciphylline A

• Collagen Type IV

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Formaldehyde

• Cresyl Violet Stain or immunofluorescence antibodies (e.g., anti-β-III-tubulin)

• 96-well cell culture plates

Experimental Workflow

Experimental workflow for the neurite outgrowth assay.

Step-by-Step Protocol

• Plate Coating:

  • Prepare a working solution of Collagen Type IV at 50 µg/mL in sterile PBS.

  • Add 100 µL of the collagen solution to each well of a 96-well plate.

  • Incubate the plate for at least 2 hours at 37°C or overnight at 4°C.

  • Aspirate the collagen solution and wash each well twice with sterile PBS before seeding the cells.

• Cell Culture and Seeding:

  • Culture PC12 cells in RPMI-1640 medium supplemented with 10% horse serum, 5% fetal bovine serum, and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.[9]

  • Harvest cells at 70-80% confluency using Trypsin-EDTA.

  • Resuspend the cells in fresh culture medium and perform a cell count.

  • Seed the cells into the collagen-coated 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of medium.[10]

  • Incubate for 24 hours to allow for cell attachment.

• Treatment with Calyciphylline A:

  • Prepare stock solutions of Calyciphylline A in a suitable solvent (e.g., DMSO) and further dilute to working concentrations in serum-free or low-serum (e.g., 1% HS) medium.

  • Prepare treatment media containing various concentrations of Calyciphylline A (e.g., 0.1, 1, 10 µM).

  • Include appropriate controls:

    • Vehicle control (medium with the same concentration of solvent used for Calyciphylline A).

    • Positive control (medium with an optimal concentration of NGF, e.g., 50 ng/mL).[8]

    • Combination treatment (Calyciphylline A + NGF) to assess synergistic effects.

  • Carefully aspirate the culture medium from the wells and replace it with 100 µL of the respective treatment media.

• Incubation and Observation:

  • Incubate the plate for 48 to 72 hours at 37°C and 5% CO2.

  • Monitor the cells daily for morphological changes, including the appearance and extension of neurites, using a phase-contrast microscope.

• Quantification of Neurite Outgrowth:

  • After the incubation period, fix the cells with 4% paraformaldehyde in PBS for 20 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Stain the cells with Cresyl Violet or perform immunocytochemistry for a neuronal marker like β-III-tubulin to visualize the neurites.

  • Acquire images from multiple random fields per well using a microscope equipped with a camera.

  • Quantify neurite outgrowth using image analysis software (e.g., ImageJ with the NeuronJ plugin). The following parameters should be measured:

    • Percentage of neurite-bearing cells: A cell is considered neurite-bearing if it has at least one neurite longer than the diameter of the cell body.[9][10]

    • Average neurite length per cell: Trace and measure the length of all neurites and divide by the number of neurite-bearing cells.

    • Number of primary neurites per cell: Count the number of neurites originating directly from the cell body.

• Cell Viability Assay:

  • In a separate plate prepared in parallel, assess the cytotoxicity of Calyciphylline A using a standard MTT or similar cell viability assay to ensure that the observed effects on neurite outgrowth are not due to toxicity.

Signaling Pathways

NGF-induced neurite outgrowth in PC12 cells is primarily mediated by the activation of the TrkA receptor, which in turn triggers downstream signaling cascades, most notably the Ras/MAPK (ERK) and PI3K/Akt pathways.[5][11][12] Investigating the effect of Calyciphylline A on these pathways can provide insights into its mechanism of action.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. The Daphniphyllum Alkaloids: Total Synthesis of (−)-Calyciphylline N - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Total Synthesis of Calyciphylline F - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Signaling pathways for PC12 cell differentiation: making the right connections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Induction of Neurite Outgrowth in PC12 Cells Treated with Temperature-Controlled Repeated Thermal Stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PC12 cell protocols [whitelabs.org]
• 9. A novel method of neural differentiation of PC12 cells by using Opti-MEM as a basic induction medium - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 4.7. Neurite Outgrowth Assay in PC12 [bio-protocol.org]
• 11. Inhibition of Nerve Growth Factor-Induced Neurite Outgrowth from PC12 Cells by Dexamethasone: Signaling Pathways through the Glucocorticoid Receptor and Phosphorylated Akt and ERK1/2 | PLOS One [journals.plos.org]
• 12. c-Jun N-terminal kinase in synergistic neurite outgrowth in PC12 cells mediated through P90RSK - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Anti-HIV Activity of Calyciphylline A

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Calyciphylline A is a member of the Daphniphyllum alkaloids, a complex family of natural products known for a wide range of biological activities. While direct anti-HIV data for Calyciphylline A is not extensively available in public literature, related compounds from the same family have demonstrated significant potential. Notably, logeracemin A, a dimeric Calyciphylline A-type alkaloid, has shown promising anti-HIV activity[1][2][3][4][5]. These application notes provide a framework for evaluating the anti-HIV efficacy of Calyciphylline A, leveraging established protocols and data from its close structural analog, logeracemin A.

Data Presentation

The anti-HIV activity of a compound is typically quantified by its half-maximal effective concentration (EC50) and its cytotoxicity is determined by the 50% cytotoxic concentration (CC50). The ratio of these two values provides the selectivity index (SI), a measure of the compound's therapeutic window.

Table 1: Anti-HIV Activity of Logeracemin A (a Calyciphylline A-type alkaloid)

Compound	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
Logeracemin A	4.5 ± 0.1	27.9	6.2

Data presented for Logeracemin A is sourced from studies on Daphniphyllum alkaloids and serves as a reference for formulating hypotheses for Calyciphylline A testing[1][2][3][4][5].

Experimental Protocols

To evaluate the anti-HIV activity of Calyciphylline A, a series of in vitro assays are recommended. These include determining the cytotoxicity of the compound, followed by assessing its ability to inhibit HIV replication.

Cytotoxicity Assay (MTT Assay)

This protocol determines the concentration of Calyciphylline A that is toxic to host cells, a critical parameter for distinguishing antiviral effects from general toxicity. The MTT assay is a colorimetric assay that measures cell metabolic activity[6][7][8].

Materials:

• Human T-lymphoid (e.g., MT-4, CEM-GFP) or peripheral blood mononuclear cells (PBMCs)

• Calyciphylline A (dissolved in an appropriate solvent, e.g., DMSO)

• Cell culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS), penicillin, and streptomycin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of culture medium.

• Prepare serial dilutions of Calyciphylline A in culture medium.

• Add 100 µL of the diluted compound to the wells, resulting in final concentrations ranging from, for example, 0.1 to 100 µM. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control).

• Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Incubate the plate overnight in the incubator.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the CC50 value, which is the concentration of the compound that reduces cell viability by 50% compared to the untreated control.

Anti-HIV Activity Assay (p24 Antigen Capture ELISA)

This assay measures the amount of HIV-1 p24 capsid protein in the supernatant of infected cell cultures. A reduction in p24 levels indicates inhibition of viral replication[9][10][11][12].

Materials:

• HIV-1 permissive cell line (e.g., MT-4 cells)

• HIV-1 viral stock (e.g., HIV-1 IIIB or NL4-3)

• Calyciphylline A

• 96-well plates

• Commercial HIV-1 p24 Antigen ELISA kit

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Protocol:

• Seed MT-4 cells in a 96-well plate at a density of 5 x 10^4 cells/well.

• Pre-treat the cells with various non-toxic concentrations of Calyciphylline A (determined from the MTT assay) for 2 hours.

• Infect the cells with a known amount of HIV-1. Include uninfected cells and infected, untreated cells as controls.

• Incubate the plates for 7 days at 37°C.

• On day 7, collect the cell culture supernatant.

• Quantify the amount of p24 antigen in the supernatant using a commercial HIV-1 p24 Antigen ELISA kit, following the manufacturer’s instructions.

• Calculate the EC50 value, which is the concentration of the compound that inhibits p24 production by 50% compared to the infected, untreated control.

Reverse Transcriptase (RT) Activity Assay

This assay measures the activity of HIV reverse transcriptase, a key enzyme in the viral replication cycle. Inhibition of RT activity is a common mechanism for anti-HIV drugs[13][14][15][16].

Materials:

• Recombinant HIV-1 Reverse Transcriptase

• Calyciphylline A

• Commercial colorimetric or fluorometric RT assay kit

• Microplate reader

Protocol:

• Perform the assay according to the instructions provided with the commercial RT assay kit.

• Typically, the assay involves incubating recombinant HIV-1 RT with a template-primer and dNTPs in the presence of various concentrations of Calyciphylline A.

• The incorporation of labeled dNTPs into newly synthesized DNA is then measured.

• Calculate the IC50 value, which is the concentration of the compound that inhibits RT activity by 50%.

Mandatory Visualizations

Caption: Workflow for evaluating the anti-HIV activity of Calyciphylline A.

Caption: Potential inhibition points of Calyciphylline A in the HIV-1 lifecycle.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Logeracemin A, an anti-HIV Daphniphyllum alkaloid dimer with a new carbon skeleton from Daphniphyllum longeracemosum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collection - Logeracemin A, an Anti-HIV Daphniphyllum Alkaloid Dimer with a New Carbon Skeleton from Daphniphyllum longeracemosum - Journal of the American Chemical Society - Figshare [figshare.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. broadpharm.com [broadpharm.com]
• 9. In-house ELISA protocols for capsid p24 detection of diverse HIV isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. en.hillgene.com [en.hillgene.com]
• 11. p24 Antigen Detection Assay Modified with a Booster Step for Diagnosis and Monitoring of Human Immunodeficiency Virus Type 1 Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ablinc.com [ablinc.com]
• 13. PERT Assay Protocol - Creative Biogene [creative-biogene.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. ulab360.com [ulab360.com]
• 16. A simple and rapid reverse transcriptase assay for the detection of retroviruses in cell cultures - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Study of Tubulin Dynamics Using a Putative Microtubule Destabilizing Agent

Introduction

Microtubules are highly dynamic cytoskeletal polymers composed of α- and β-tubulin heterodimers. Their constant state of flux, known as dynamic instability, is crucial for a multitude of cellular processes, including cell division, intracellular transport, and the maintenance of cell shape. Consequently, molecules that interfere with tubulin dynamics are invaluable tools for cell biology research and are often investigated as potential therapeutic agents, particularly in oncology.

The Daphniphyllum alkaloids, a large family of natural products, have been reported to possess a wide array of biological activities, including cytotoxic and anti-tubulin polymerization effects.[1] Calyciphylline A is a structurally complex member of this family. However, detailed studies quantifying its specific effects on tubulin dynamics and outlining its mechanism of action are not yet available in published literature.

These application notes provide a comprehensive set of protocols for the characterization of a novel compound, such as Calyciphylline A, as a microtubule-destabilizing agent. The methodologies described herein are standard in the field and are designed to assess a compound's in vitro effects on tubulin polymerization, its cytotoxicity against cancer cell lines, its impact on the cellular microtubule network, and its influence on cell cycle progression. For the purpose of these protocols, we will refer to the test compound as "Compound X."

Data Presentation

The following tables are templates for summarizing the quantitative data that would be generated from the described experiments.

Table 1: In Vitro Tubulin Polymerization Inhibition

Compound	IC₅₀ (µM) for Tubulin Polymerization Inhibition
Compound X	To be determined
Nocodazole	Positive Control Value
Paclitaxel	Positive Control Value

Table 2: Cytotoxicity/Anti-proliferative Activity

Cell Line	Compound	GI₅₀ (µM) after 72h exposure
HeLa	Compound X	To be determined
Nocodazole	Positive Control Value
Paclitaxel	Positive Control Value
A549	Compound X	To be determined
Nocodazole	Positive Control Value
Paclitaxel	Positive Control Value
MCF-7	Compound X	To be determined
Nocodazole	Positive Control Value
Paclitaxel	Positive Control Value

Table 3: Cell Cycle Analysis

Treatment (Concentration)	% Cells in G₀/G₁	% Cells in S Phase	% Cells in G₂/M Phase
Vehicle Control (DMSO)	Value	Value	Value
Compound X (GI₅₀)	To be determined	To be determined	To be determined
Nocodazole (GI₅₀)	Value	Value	Value

Experimental Protocols

In Vitro Tubulin Polymerization Assay (Turbidimetric)

This assay measures the effect of a compound on the polymerization of purified tubulin in vitro. The increase in turbidity, measured by absorbance at 340 nm, is proportional to the amount of microtubule polymer formed.

Materials:

• Purified tubulin (>99% pure; e.g., from bovine brain)

• GTP solution (10 mM)

• General Tubulin Buffer (G-PEM; 80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA, 10% glycerol)

• Compound X (stock solution in DMSO)

• Nocodazole (positive control for inhibition)

• Paclitaxel (positive control for stabilization)

• DMSO (vehicle control)

• Pre-warmed 96-well microplate

• Temperature-controlled microplate reader

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of Compound X in DMSO.

  • On ice, reconstitute purified tubulin in General Tubulin Buffer to a final concentration of 3-5 mg/mL. Keep on ice and use within 30 minutes.

• Reaction Setup (on ice):

  • In a pre-chilled 96-well plate, add various concentrations of Compound X, Nocodazole, or DMSO to the appropriate wells.

  • Add the tubulin solution to each well.

• Initiation of Polymerization:

  • To initiate polymerization, add GTP to each well for a final concentration of 1 mM.

• Measurement:

  • Immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every minute for 60 minutes.

• Data Analysis:

  • Plot absorbance (OD 340 nm) versus time for each concentration.

  • Determine the maximum rate of polymerization (Vmax) for each concentration.

  • Calculate the percentage of inhibition relative to the vehicle control.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Workflow for the in vitro tubulin polymerization assay.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. It is used to determine the concentration of a compound that inhibits cell growth by 50% (GI₅₀).

Materials:

• Cancer cell lines (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium

• Compound X (stock solution in DMSO)

• Doxorubicin (positive control)

• DMSO (vehicle control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well flat-bottom microplates

• Microplate reader

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment (e.g., 5,000 cells/well).

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Compound X in complete medium.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells.

  • Incubate for 72 hours.

• MTT Addition:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 3-4 hours at 37°C until a purple precipitate is visible.

• Solubilization and Measurement:

  • Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell growth inhibition for each treatment relative to the vehicle control.

  • Determine the GI₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Workflow for the MTT cytotoxicity assay.

Immunofluorescence Staining of Microtubules

This protocol allows for the visualization of the effects of a compound on the microtubule cytoskeleton in cultured cells.

Materials:

• Cultured mammalian cells (e.g., HeLa) on glass coverslips

• Compound X

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody: anti-α-tubulin antibody (mouse monoclonal)

• Secondary antibody: Alexa Fluor 488-conjugated anti-mouse IgG (or other appropriate fluorescent conjugate)

• Nuclear stain: DAPI (4',6-diamidino-2-phenylindole)

• Antifade mounting medium

• Fluorescence microscope

Protocol:

• Cell Seeding and Treatment:

  • Seed cells on sterile glass coverslips in a multi-well plate and allow them to adhere for 24 hours.

  • Treat the cells with the desired concentration of Compound X (e.g., the GI₅₀ concentration) or DMSO for an appropriate time (e.g., 16-24 hours).

• Fixation and Permeabilization:

  • Wash the cells gently with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Wash three times with PBS.

• Blocking and Antibody Incubation:

  • Block non-specific binding by incubating with 1% BSA in PBS for 1 hour.

  • Incubate with the primary anti-α-tubulin antibody (diluted in blocking buffer) for 1 hour at room temperature or overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the fluorescently-labeled secondary antibody (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

• Staining and Mounting:

  • Wash three times with PBS.

  • Incubate with DAPI solution for 5 minutes to stain the nuclei.

  • Wash twice with PBS.

  • Mount the coverslips onto microscope slides using antifade mounting medium.

• Imaging:

  • Visualize the stained cells using a fluorescence microscope with appropriate filters.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the distribution of cells in the different phases of the cell cycle (G₀/G₁, S, and G₂/M) based on their DNA content.

Materials:

• Cultured cells

• Compound X

• PBS (Phosphate-Buffered Saline)

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Cell Treatment and Harvesting:

  • Treat cells with Compound X (e.g., at the GI₅₀ concentration) for a specified time (e.g., 24 hours).

  • Harvest both adherent and floating cells by trypsinization and centrifugation.

• Fixation:

  • Wash the cell pellet with PBS.

  • Resuspend the cells in a small volume of PBS and add cold 70% ethanol dropwise while vortexing gently to fix the cells.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and wash the pellet with PBS to remove the ethanol.

  • Resuspend the cell pellet in PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Acquire data for at least 10,000 events per sample.

• Data Analysis:

  • Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to generate a DNA content histogram and quantify the percentage of cells in each phase of the cell cycle.

Hypothetical Signaling Pathway

Microtubule-destabilizing agents typically induce cell cycle arrest at the G₂/M phase, which can lead to apoptosis. The following diagram illustrates a plausible signaling pathway.

Hypothetical pathway of a microtubule-destabilizing agent.

Disclaimer: The protocols and diagrams provided are for research and informational purposes only. They are based on standard laboratory procedures for characterizing tubulin-targeting agents. Specific experimental conditions, such as compound concentrations and incubation times, will need to be optimized for Calyciphylline A. The signaling pathway is a generalized representation and the actual mechanism of Calyciphylline A may differ.

References

• 1. chemrxiv.org [chemrxiv.org]

Synthesis of Calyciphylline A Analogs for Structure-Activity Relationship (SAR) Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of Calyciphylline A analogs, a class of structurally complex Daphniphyllum alkaloids. The information is intended to guide researchers in the chemical synthesis of these compounds for the exploration of their structure-activity relationships (SAR), particularly in the context of their potential as modulators of key cellular signaling pathways.

Introduction to Calyciphylline A and its Analogs

Calyciphylline A and its related analogs are a fascinating group of natural products characterized by their intricate polycyclic architectures.[1] These compounds have garnered significant attention from the scientific community due to their diverse and promising biological activities.[2] As a subclass of the extensive Daphniphyllum alkaloids, they represent challenging synthetic targets and offer a rich scaffold for the development of novel therapeutic agents.[1]

SAR studies on Calyciphylline A analogs are crucial for understanding the relationship between their chemical structures and biological functions. By systematically modifying different parts of the molecule, researchers can identify key structural motifs responsible for their activity and optimize them for enhanced potency and selectivity. This document focuses on the synthesis of two prominent Calyciphylline A-type alkaloids, (-)-Himalensine A and (-)-Daphenylline, as representative examples for generating analogs for SAR studies.

Biological Activity and Potential Therapeutic Targets

While comprehensive SAR data for a wide range of synthetic Calyciphylline A analogs remains an active area of research, studies on naturally occurring Daphniphyllum alkaloids have revealed their potential to modulate critical signaling pathways involved in various diseases.

Inhibition of NF-κB and TGF-β Signaling Pathways

Recent investigations into the bioactivity of newly isolated Daphniphyllum alkaloids, such as the calycindaphines, have demonstrated their ability to inhibit TNFα-induced NF-κB activation and the TGF-β pathway. The NF-κB signaling cascade is a key regulator of inflammation, immune responses, and cell survival, and its dysregulation is implicated in numerous inflammatory diseases and cancers. The TGF-β pathway plays a complex role in cell growth, differentiation, and extracellular matrix production, and its aberrant signaling is associated with fibrosis and cancer progression. The ability of Daphniphyllum alkaloids to modulate these pathways suggests their potential as therapeutic leads for a range of diseases.

Table 1: Biological Activity of Selected Daphniphyllum Alkaloids

Compound	Biological Activity
Calycindaphine J	Inhibits TNFα-induced NF-κB activation.
Calycindaphine I	Inhibits TNFα-induced NF-κB activation.
Calycindaphine E	Inhibits the TGF-β signaling pathway.
Calycindaphine G	Inhibits the TGF-β signaling pathway.

Note: This table is based on qualitative data for naturally occurring alkaloids and serves as a rationale for the synthesis of analogs for more detailed quantitative SAR studies.

Synthetic Protocols for Calyciphylline A Analogs

The following protocols provide a detailed guide for the total synthesis of (-)-Himalensine A and (-)-Daphenylline. These complex multi-step syntheses involve several key transformations that can be adapted to produce a variety of analogs for SAR studies.

Total Synthesis of (-)-Himalensine A

The enantioselective total synthesis of (-)-Himalensine A has been achieved in 22 steps.[3] Key strategic elements of this synthesis include a catalytic, enantioselective prototropic shift/furan (B31954) Diels-Alder (IMDAF) cascade to construct the ACD tricyclic core, a reductive radical cyclization to form the B ring, and a late-stage Stetter cyclization to install the pendant cyclopentenone.[3][4]

3.1.1. Key Experimental Procedures

• Intramolecular Diels-Alder Furan (IMDAF) Cascade: The construction of the crucial ACD tricyclic core is achieved through a novel catalytic, enantioselective prototropic shift coupled with an intramolecular Diels-Alder reaction of a furan derivative. This reaction sets the stereochemistry of multiple centers in a single step.[3]

• Reductive Radical Cyclization: The morphan core (B ring) is assembled using a reductive radical cyclization approach. A key precursor is treated with tributyltin hydride and AIBN to initiate a radical addition/cyclization/reduction sequence.[3][5]

• Stetter Cyclization: The final five-membered ring (cyclopentenone) is installed via a catalytic Stetter cyclization. The derived enol triflate from the ene dione (B5365651) intermediate is coupled with an appropriate aldehyde, followed by deprotection and cyclization to complete the carbon skeleton.[4]

Detailed Protocol for a Key Step: Stetter Cyclization

• Preparation of the Vinyl Triflate: To a solution of the enedione intermediate in a suitable aprotic solvent (e.g., THF) at -78 °C, add a strong base such as NaHMDS. After stirring for 30 minutes, add a triflating agent (e.g., PhNTf2) and allow the reaction to warm to room temperature.

• Negishi Coupling: To a solution of the vinyl triflate in an appropriate solvent (e.g., THF), add a palladium catalyst (e.g., Pd(PPh3)4) and a solution of the desired organozinc reagent. Stir the reaction at room temperature until completion.

• Acetal (B89532) Deprotection and Stetter Cyclization: Treat the coupled product with an aqueous acid (e.g., HCl) to deprotect the acetal and generate the corresponding aldehyde. Subsequently, subject the aldehyde to Stetter cyclization conditions using a thiazolium salt catalyst and a suitable base (e.g., DBU) in an appropriate solvent to afford the cyclopentenone-fused product.

Total Synthesis of (-)-Daphenylline

The total synthesis of (-)-Daphenylline, a hexacyclic Daphniphyllum alkaloid, has been accomplished through various convergent strategies.[6][7] A key feature of many of these syntheses is the construction of the ABCD tetracyclic core via an intramolecular Diels-Alder reaction.[7]

3.2.1. Key Experimental Procedures

• Intramolecular Diels-Alder Reaction: The core tetracyclic framework of daphenylline (B12778079) is often constructed using a stereoselective intramolecular Diels-Alder reaction. The diene and dienophile moieties are tethered together, and upon heating or Lewis acid catalysis, undergo cyclization to form the complex ring system.[7]

• Friedel-Crafts Cyclization: The final aromatic ring system (DF ring system) can be installed via an intramolecular Friedel-Crafts cyclization, which is a classic method for forming aromatic rings.[7]

• Reductive Heck Reaction or Enyne Cyclization: The tetracyclic core can also be formed via a Pd-catalyzed reductive Heck reaction or a Rh-catalyzed reductive 1,6-enyne cyclization, showcasing modern cross-coupling methodologies in complex molecule synthesis.[8]

Detailed Protocol for a Key Step: Intramolecular Diels-Alder Reaction

• Synthesis of the Diels-Alder Precursor: Prepare the linear precursor containing both the diene and dienophile moieties through a series of standard organic transformations.

• Cyclization: Dissolve the precursor in a high-boiling point solvent (e.g., toluene (B28343) or xylene) and heat to reflux. Alternatively, for a Lewis acid-catalyzed reaction, dissolve the precursor in a suitable solvent (e.g., dichloromethane) and add a Lewis acid (e.g., Et2AlCl) at a low temperature.

• Work-up and Purification: After the reaction is complete, cool the mixture and perform an appropriate aqueous work-up. Purify the resulting cycloadduct by column chromatography.

Visualizing Experimental Workflows and Signaling Pathways

To aid in the understanding of the synthetic strategies and the potential biological mechanisms of action of Calyciphylline A analogs, the following diagrams have been generated using the DOT language.

General Workflow for Calyciphylline A Analog Synthesis and SAR Study

Caption: General workflow for the synthesis of Calyciphylline A analogs and subsequent SAR studies.

Simplified NF-κB Signaling Pathway and Potential Inhibition by Calyciphylline A Analogs

Caption: Potential inhibition of the NF-κB signaling pathway by Calyciphylline A analogs.

Simplified TGF-β Signaling Pathway and Potential Modulation by Calyciphylline A Analogs

Caption: Potential modulation of the TGF-β signaling pathway by Calyciphylline A analogs.

Conclusion and Future Directions

The synthesis of Calyciphylline A analogs presents a significant challenge in organic chemistry but holds immense potential for the discovery of novel therapeutic agents. The protocols and workflows outlined in this document provide a foundation for researchers to generate a library of analogs for comprehensive SAR studies. Future efforts should focus on generating quantitative biological data for a diverse set of synthetic analogs to build robust SAR models. Elucidating the precise molecular targets and mechanisms of action within the NF-κB and TGF-β signaling pathways will be critical for the rational design of next-generation Calyciphylline A-based therapeutics.

References

• 1. Total Synthesis of Daphniphyllum Alkaloids: From Bicycles to Diversified Caged Structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ora.ox.ac.uk [ora.ox.ac.uk]
• 4. The Dixon Synthesis of Himalensine A [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Li Synthesis of Daphenylline [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Assessing the Anti-Cancer Activity of Calyciphylline A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calyciphylline A is a member of the Daphniphyllum alkaloids, a complex and diverse family of natural products.[1][2] While the anti-cancer properties of many plant-derived alkaloids are well-documented, specific studies on the bioactivity of Calyciphylline A are limited. However, related compounds from the Daphniphyllum genus have demonstrated cytotoxic and anti-proliferative effects, suggesting that Calyciphylline A may hold similar potential as an anti-cancer agent.[1] These application notes provide a comprehensive set of protocols for the initial assessment of the anti-cancer activity of Calyciphylline A, based on established methodologies for evaluating novel natural products. The protocols outlined below cover fundamental in vitro assays to determine cytotoxicity, induction of apoptosis, and effects on the cell cycle.

Data Presentation

Quantitative data from the described experimental protocols should be meticulously recorded and organized. The following tables provide a template for summarizing key findings for clear comparison and interpretation.

Table 1: In Vitro Cytotoxicity of Calyciphylline A

Cancer Cell Line	IC50 (µM) after 24h	IC50 (µM) after 48h	IC50 (µM) after 72h
e.g., MCF-7 (Breast)
e.g., A549 (Lung)
e.g., HeLa (Cervical)
e.g., HepG2 (Liver)

Table 2: Apoptosis Induction by Calyciphylline A

Cancer Cell Line	Treatment Concentration (µM)	% Early Apoptotic Cells	% Late Apoptotic Cells	% Necrotic Cells
e.g., MCF-7	Control
IC50
2 x IC50
e.g., A549	Control
IC50
2 x IC50

Table 3: Cell Cycle Analysis of Cancer Cells Treated with Calyciphylline A

Cancer Cell Line	Treatment Concentration (µM)	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
e.g., MCF-7	Control
IC50
2 x IC50
e.g., A549	Control
IC50
2 x IC50

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol determines the concentration of Calyciphylline A that inhibits the growth of cancer cells by 50% (IC50).

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HeLa, HepG2)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Calyciphylline A stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well plates

• Microplate reader

Procedure:

• Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Prepare serial dilutions of Calyciphylline A in complete growth medium. The final DMSO concentration should be less than 0.1%.

• After 24 hours, remove the medium and add 100 µL of the prepared Calyciphylline A dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubate the plates for 24, 48, and 72 hours.

• At each time point, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 values using a dose-response curve.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This assay quantifies the percentage of apoptotic and necrotic cells following treatment with Calyciphylline A.

Materials:

• Cancer cell lines

• Complete growth medium

• Calyciphylline A

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Calyciphylline A at its IC50 and 2x IC50 concentrations for 24 or 48 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X binding buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analyze the stained cells by flow cytometry within one hour. Unstained cells are viable, Annexin V-FITC positive cells are early apoptotic, Annexin V-FITC and PI positive cells are late apoptotic, and PI positive cells are necrotic.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol determines the effect of Calyciphylline A on the distribution of cells in different phases of the cell cycle.

Materials:

• Cancer cell lines

• Complete growth medium

• Calyciphylline A

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Calyciphylline A at its IC50 and 2x IC50 concentrations for 24 hours.

• Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Wash the fixed cells with PBS and resuspend in PI staining solution.

• Incubate for 30 minutes in the dark at room temperature.

• Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Caption: Experimental workflow for in vitro assessment of Calyciphylline A.

Caption: Putative anti-cancer mechanisms of Calyciphylline A.

Conclusion

The protocols detailed in these application notes provide a robust framework for the initial in vitro evaluation of the anti-cancer potential of Calyciphylline A. Successful demonstration of cytotoxicity, apoptosis induction, and cell cycle arrest would warrant further investigation into the specific molecular mechanisms of action and progression to in vivo studies. These foundational assays are critical for determining the promise of Calyciphylline A as a novel therapeutic agent in oncology.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Total Synthesis of Calyciphylline A and Analogs

Welcome to the technical support center for the total synthesis of Calyciphylline A and related Daphniphyllum alkaloids. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the complex challenges encountered during the synthesis of these intricate natural products.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Construction of the Core Ring System

Question: We are struggling with the construction of the complex polycyclic core of Calyciphylline A, particularly the [6-6-5-7] tetracyclic framework and the embedded 2-azabicyclo[3.3.1]nonane (ABC ring) system. What are the key challenges and recommended strategies?

Answer: The construction of the intricate polycyclic skeleton of Calyciphylline A-type alkaloids is a significant hurdle. Key challenges include the stereocontrolled formation of multiple contiguous stereocenters, including vicinal all-carbon quaternary centers, and the assembly of the strained, bridged ring systems.

Troubleshooting:

• Challenge: Low Diastereoselectivity in Cycloadditions.

  • Recommended Strategy: Lewis Acid-Promoted Intramolecular Diels-Alder Reaction. In the synthesis of (-)-Calyciphylline N, a thermal intramolecular Diels-Alder reaction of a silicon-tethered acrylate (B77674) precursor proved to be non-stereoselective. However, the use of a Lewis acid, diethylaluminum chloride (Et₂AlCl), promoted a highly stereoselective cycloaddition, affording the desired bicyclic core with a diastereomeric ratio of 9:1.[1][2] This highlights the importance of catalyst screening to control stereochemistry in complex cycloadditions.

• Challenge: Formation of the 2-azabicyclo[3.3.1]nonane (ABC ring) Moiety.

  • Recommended Strategies: Several methods have been successfully employed:

    • Intramolecular Heck Reaction: This has been a key strategy for assembling the pivotal 2-azabicyclo[3.3.1]nonane moiety.[3]

    • Stereocontrolled Aldol (B89426) Cyclization: An intramolecular aldol cyclization has been used to close the piperidine (B6355638) ring, forming the ABC tricyclic framework. This approach demonstrated good stereocontrol, providing the desired diastereomer in a 9:1 ratio.

    • Radical Cyclization: Tandem radical processes have been developed to close the piperidine B ring.

2. Installation of Quaternary Carbon Centers

Question: We are encountering difficulties in the stereoselective installation of the vicinal all-carbon quaternary centers. Specifically, allylation of a hindered diketone is yielding a mixture of C- and O-allylated products. How can we improve the selectivity for C-allylation?

Answer: The formation of sterically congested quaternary centers is a common challenge. The direct allylation of diketones often leads to undesired O-allylation due to the thermodynamic stability of the resulting enol ether.

Troubleshooting:

• Challenge: Poor Selectivity in Allylation.

  • Recommended Strategy: Tsuji-Trost Protocol. In the synthesis of (-)-Calyciphylline N, standard allylation conditions on a diketone intermediate led to complex mixtures of C- and O-allylated products.[1][2] The use of a palladium-catalyzed Tsuji-Trost allylation, however, provided the desired C-allylated product in excellent yield (95%) and as a single diastereomer (>20:1).[1][2] This protocol is highly effective for installing the quaternary center at C8.

3. Functional Group Manipulations in Late-Stage Intermediates

Question: We are facing issues with selective reductions in our late-stage intermediates, which contain multiple reducible functional groups. Specifically, we need to reduce an amide in the presence of a ketone. What methods are recommended for this chemoselective transformation?

Answer: Chemoselectivity in the functionalization of complex, late-stage intermediates is critical. The selective reduction of an amide in the presence of other carbonyl functionalities is a known challenge in the synthesis of Daphniphyllum alkaloids.

Troubleshooting:

• Challenge: Selective Amide Reduction.

  • Recommended Strategy: Specialized Reducing Agents. While specific reagents were not detailed in the provided search results, the literature highlights that significant challenges have been encountered in the selective reduction of amides in the presence of ketones in the final steps of synthesizing Calyciphylline A-type alkaloids.[3] Researchers have employed both novel and classic tactics for selective amide reductions. It is recommended to explore specialized reducing systems known for their high chemoselectivity, such as those based on samarium(II) iodide or other chemoselective hydride reagents, and to carefully screen reaction conditions (temperature, solvent, additives).

Question: Our synthesis involves a late-stage diallylic alcohol rearrangement that is proceeding with low yield and forming multiple byproducts. How can we optimize this transformation?

Answer: Late-stage rearrangements of complex diallylic alcohols can be unpredictable. Success often relies on finding the right conditions to favor the desired pathway over competing reactions.

Troubleshooting:

• Challenge: Low-Yielding Diallylic Alcohol Rearrangement.

  • Recommended Strategy: Oxidative Nazarov Electrocyclization. A novel approach in the synthesis of some Calyciphylline A-type alkaloids involves an unprecedented oxidative Nazarov electrocyclization of an unfunctionalized diallylic alcohol.[3][4] This highlights that unconventional, oxidative conditions might be necessary to promote the desired rearrangement in complex systems. Another successful strategy has been an unusual transannular allylic alcohol rearrangement.[3][4] Careful selection of reagents and reaction conditions is paramount for these transformations.

Quantitative Data Summary

The following table summarizes the yields and diastereoselectivities of key challenging reactions in the total synthesis of Calyciphylline A analogs.

Reaction	Substrate	Product	Yield (%)	Diastereomeric Ratio (dr)	Reference
Intramolecular Diels-Alder	Triene precursor	Bicyclic core	50 (for two steps)	9:1	[1][2]
Tsuji-Trost Allylation	Diketone intermediate	C-allylated diketone	95	>20:1	[1][2]
Nazarov Cyclization	Divinyl ketone	Pentacyclic core	82 (overall)	N/A	[1][2]
Reductive Ring Opening	Epoxide intermediate	Hydroxy ketone	82	N/A	[1][2]
Aldol Cyclization	Keto aldehyde	Azatricyclic ketol	90 (overall)	9:1

Experimental Protocols

1. Lewis Acid-Promoted Intramolecular Diels-Alder Cycloaddition

• Objective: To construct the bicyclic core of (-)-Calyciphylline N with high diastereoselectivity.

• Procedure: A solution of the triene precursor in a suitable solvent (e.g., dichloromethane) is cooled to a low temperature (e.g., -78 °C). A solution of diethylaluminum chloride (Et₂AlCl) in hexanes is added dropwise. The reaction mixture is stirred at low temperature until completion (monitored by TLC). The reaction is then quenched, for example, with a saturated aqueous solution of sodium bicarbonate, and the product is extracted with an organic solvent. The combined organic layers are dried and concentrated, and the residue is purified by chromatography to yield the bicyclic product. In a reported synthesis, this reaction yielded the desired diastereomer with a 9:1 selectivity.[1][2]

2. Palladium-Catalyzed Tsuji-Trost Allylation

• Objective: To achieve selective C-allylation of a hindered diketone for the installation of a quaternary carbon center.

• Procedure: To a solution of the diketone substrate in an appropriate solvent (e.g., THF), a palladium catalyst (e.g., Pd(PPh₃)₄) and a suitable allylating agent (e.g., allyl acetate) are added. A base is often required to generate the enolate in situ. The reaction mixture is stirred at a suitable temperature until the starting material is consumed. After an aqueous workup and extraction, the crude product is purified by column chromatography to afford the C-allylated product. This method has been shown to provide high yield (95%) and excellent diastereoselectivity (>20:1).[1][2]

3. SnCl₄-Promoted Nazarov Cyclization

• Objective: To construct the E ring of the Calyciphylline core.

• Procedure: The divinyl ketone precursor is dissolved in a suitable solvent (e.g., dichloromethane) and cooled. A Lewis acid, such as tin(IV) chloride (SnCl₄), is added, and the reaction is allowed to proceed at ambient temperature. This reaction can also effect the concomitant removal of acid-labile protecting groups like TBS ethers. The reaction is quenched, worked up, and the product is purified by chromatography. This one-pot cyclization/deprotection sequence has been reported to proceed in 82% overall yield.[1][2]

Visualizations

Caption: Logical workflow of challenges and solutions in Calyciphylline A synthesis.

References

• 1. The Daphniphyllum Alkaloids: Total Synthesis of (−)-Calyciphylline N - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]

optimizing reaction conditions for Calyciphylline A synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers engaged in the total synthesis of Calyciphylline A and related Daphniphyllum alkaloids. The information is compiled from published synthetic routes, with a focus on optimizing key reaction conditions and overcoming common experimental hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Intramolecular Diels-Alder Cycloaddition

The intramolecular Diels-Alder reaction is a critical step in many synthetic approaches to the Calyciphylline A core, establishing key stereocenters and the polycyclic framework.

Q1: My intramolecular Diels-Alder reaction is resulting in a low yield and a mixture of diastereomers. How can I improve the stereoselectivity and conversion?

A1: Low stereoselectivity and yield in the intramolecular Diels-Alder reaction for Calyciphylline A precursors are common issues, often arising from thermal conditions. The use of a Lewis acid catalyst can significantly enhance stereoselectivity and reaction efficiency.

• Troubleshooting Strategy: Transition from thermal conditions to Lewis acid catalysis. Diethylaluminum chloride (Et₂AlCl) has been shown to be effective in promoting a stereoselective cycloaddition.

• Experimental Protocol: In a representative experiment, the triene precursor is subjected to Et₂AlCl in a suitable solvent like dichloromethane (B109758) (DCM) at low temperatures (e.g., -78 °C to 0 °C). The reaction progress should be monitored by TLC.

• Data Summary:

Catalyst	Temperature	Diastereomeric Ratio (desired:undesired)	Yield	Reference
None (Thermal)	Reflux	Complex Mixture	Low	[1][2]
Et₂AlCl	-78 °C to 0 °C	9:1	50% (over two steps)	[1][2]

dot

Caption: Troubleshooting workflow for the intramolecular Diels-Alder reaction.

2. Nazarov Cyclization

The Nazarov cyclization is frequently employed to construct the five-membered ring in the Calyciphylline A skeleton. This reaction can be challenging, especially with complex substrates.

Q2: My Nazarov cyclization requires stoichiometric amounts of a strong Lewis acid, leading to decomposition of my starting material. How can I achieve this transformation under milder, catalytic conditions?

A2: The classic Nazarov cyclization often requires harsh conditions. For sensitive substrates, transitioning to a catalytic system is crucial. This can be achieved by modifying the substrate to lower the activation energy or by employing more sophisticated catalytic systems.

• Troubleshooting Strategy 1: Substrate Modification: Introduce electronic asymmetry into the divinyl ketone precursor. This "polarization" facilitates the cyclization under milder conditions with catalytic amounts of a Lewis acid like copper(II) triflate (Cu(OTf)₂).

• Troubleshooting Strategy 2: Advanced Catalytic Systems: Utilize highly active catalyst systems. For instance, SnCl₄ has been used effectively, and in some cases, the reaction can proceed with concomitant removal of a protecting group like TBS.[1]

• Experimental Protocol (SnCl₄-promoted): To a solution of the divinyl ketone precursor in a chlorinated solvent (e.g., DCM) at low temperature (e.g., 0 °C to ambient temperature), add a stoichiometric amount of SnCl₄. Monitor the reaction closely for the consumption of the starting material and the formation of the cyclized product.

• Data Summary:

Promoter	Stoichiometry	Key Observation	Yield	Reference
Strong Lewis Acids (general)	Stoichiometric or super-stoichiometric	Potential for substrate decomposition	Variable	[3]
SnCl₄	Stoichiometric	Concomitant removal of TBS group	82%	[1]
Cu(OTf)₂	Catalytic (with polarized substrate)	Milder conditions, suitable for sensitive substrates	Substrate dependent	[3]

dot

Caption: Optimization strategies for the Nazarov cyclization step.

3. Late-Stage Functionalization: Stereoselective Methylation

The introduction of a methyl group at a sterically hindered quaternary center is a significant challenge in the synthesis of the Calyciphylline A core.

Q3: I am struggling with the diastereoselective installation of a methyl group on a complex tricyclic intermediate. Standard organocuprate additions are failing. What conditions can be used to achieve the desired stereochemistry?

A3: This is a known challenge where the stereochemical outcome is highly dependent on the substrate and reagents. In one successful approach, a stereocontrolled aldol (B89426) cyclization was used to set up a precursor where the incoming methyl group could be directed. The key was the use of Me₂CuLi, formed in situ from MeLi and CuI, which led to a chemo- and diastereoselective reaction with retention of configuration.[4]

• Troubleshooting Strategy: If standard conditions fail, consider a substrate-controlled approach where the existing stereochemistry of the molecule directs the incoming nucleophile. The use of an in situ generated organocuprate can also be crucial.

• Experimental Protocol: A solution of the tosylate precursor in a 9:1 mixture of Et₂O-THF is added dropwise to a freshly prepared solution of Me₂CuLi (from MeLi and CuI) at 0 °C. The reaction is stirred for approximately 1.5 hours before quenching.

• Data Summary:

Reagent	Solvent	Temperature	Outcome	Yield	Reference
MeLi (alone)	Et₂O-THF	Room Temp	Formation of oxetane (B1205548) byproduct	48%	[4]
Me₂CuLi (in situ)	Et₂O-THF (9:1)	0 °C	Desired methylated product with retention of configuration	51%	[4]

dot

Caption: Logic diagram for optimizing stereoselective methylation.

References

• 1. The Daphniphyllum Alkaloids: Total Synthesis of (−)-Calyciphylline N - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of the ABC Ring of Calyciphylline A-Type Alkaloids by a Stereocontrolled Aldol Cyclization: Formal Synthesis of (±)-Himalensine A - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Calyciphylline A and Analogs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address stereocontrol challenges encountered during the synthesis of Calyciphylline A and related Daphniphyllum alkaloids.

Frequently Asked Questions (FAQs)

Q1: What are the major stereochemical challenges in the total synthesis of Calyciphylline A?

The total synthesis of Calyciphylline A and its analogs presents several significant stereochemical hurdles. Key challenges include:

• Construction of the bridged ABC ring system: Establishing the correct relative stereochemistry of the five stereogenic centers within this core structure is crucial.

• Formation of the all-carbon quaternary center at C5: The creation of this sterically hindered center requires highly selective methods.

• Stereoselective installation of the E ring: This often involves the formation of vicinal tertiary and quaternary centers, which can be challenging to control.

• Control of cycloaddition reactions: Intramolecular Diels-Alder and [3+2] cycloaddition reactions are commonly employed, and their stereochemical outcome must be carefully managed.

• Selective functionalization of complex intermediates: Late-stage modifications, such as the reduction of hindered double bonds, require highly selective reagents and conditions.

• Installation of the C18 methyl group: This final stereocenter must be introduced with the correct relative configuration.

Q2: How can I improve the diastereoselectivity of the intramolecular Diels-Alder reaction for the construction of the core structure?

Poor diastereoselectivity in the intramolecular Diels-Alder reaction is a common issue. Here are some troubleshooting strategies:

• Lewis Acid Catalysis: The use of a Lewis acid, such as ethylaluminum dichloride (Et₂AlCl), can significantly enhance stereoselectivity by promoting a more organized transition state. Thermal cyclization often leads to a mixture of diastereomers.

• Substrate Control: The inherent stereochemistry of the starting material can be leveraged to direct the outcome of the cycloaddition. Careful design of the dienophile and diene tether can favor the desired diastereomer.

• Solvent and Temperature Effects: Systematically screen different solvents and reaction temperatures. Lower temperatures often lead to higher selectivity.

Quantitative Data on Diels-Alder Stereoselectivity

Reaction Conditions	Diastereomeric Ratio (d.r.)	Reference
Thermal	Complex mixture
Et₂AlCl

Technical Support Center: Optimizing Calyciphylline A Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the yield of Calyciphylline A extraction from its natural sources.

Frequently Asked Questions (FAQs)

Q1: What is Calyciphylline A and what is its primary natural source?

Calyciphylline A is a complex Daphniphyllum alkaloid. These alkaloids are a diverse family of natural products known for their intricate molecular structures. The primary source for the isolation of Calyciphylline A and its congeners are plants from the Daphniphyllum genus, particularly Daphniphyllum calycinum.[1][2][3][4][5][6]

Q2: What are the general steps involved in the extraction of Calyciphylline A?

The extraction of Calyciphylline A, like other Daphniphyllum alkaloids, typically involves the following stages:

• Plant Material Preparation: The plant material (e.g., roots, stems, or leaves) is dried and powdered to increase the surface area for solvent penetration.

• Extraction: The powdered material is extracted with a suitable solvent, often an alcohol such as ethanol (B145695). This is followed by an acid-base extraction to separate the alkaloids from other plant constituents.

• Purification: The crude alkaloid extract is then subjected to various chromatographic techniques to isolate and purify Calyciphylline A.

Q3: Why is the yield of Calyciphylline A often low?

Low yields of Calyciphylline A can be attributed to several factors:

• Low natural abundance: The concentration of Calyciphylline A in the plant material can be inherently low and may vary depending on the plant's age, geographical origin, and harvesting season.

• Inefficient extraction: The chosen solvent and extraction method may not be optimal for completely extracting the alkaloid from the plant matrix.

• Degradation: Calyciphylline A may be susceptible to degradation due to factors like pH, temperature, and light exposure during the extraction and purification process.[7]

• Losses during purification: Significant amounts of the compound can be lost during the multiple steps of chromatographic purification.

Q4: What analytical methods are used to quantify Calyciphylline A in an extract?

High-Performance Liquid Chromatography (HPLC) is a common and effective method for the quantification of Calyciphylline A in plant extracts.[8][9] Mass spectrometry (MS) coupled with chromatography (LC-MS) can also be used for accurate identification and quantification.

Troubleshooting Guide: Improving Calyciphylline A Yield

This guide addresses common issues encountered during the extraction of Calyciphylline A and provides potential solutions.

Issue 1: Low Yield of Crude Alkaloid Extract

Possible Cause	Recommended Solution
Improper Plant Material Preparation	Ensure the plant material is thoroughly dried to prevent interference from water and finely powdered to maximize the surface area for solvent contact.
Suboptimal Solvent Choice	Ethanol (80%) is a commonly used solvent for the initial extraction.[1] However, experimenting with other solvents of varying polarities or solvent mixtures may improve the extraction efficiency.
Incomplete Extraction	Increase the extraction time or the number of extraction cycles. Employing more efficient extraction techniques like ultrasound-assisted extraction (UAE) or Soxhlet extraction can also enhance the yield.[10][11][12][13][14][15][16][17][18][19][20]
Inefficient Acid-Base Partitioning	Ensure complete acidification (to pH 2) of the extract to protonate the alkaloids and facilitate their transfer to the aqueous phase.[1] Subsequently, ensure complete basification (to pH 10) to deprotonate the alkaloids for their extraction into an organic solvent like ethyl acetate (B1210297).[1]

Issue 2: Low Purity of Crude Alkaloid Extract

Possible Cause	Recommended Solution
Co-extraction of Impurities	Perform a preliminary defatting step with a non-polar solvent like hexane (B92381) before the main extraction to remove lipids and other non-polar impurities.
Insufficient Phase Separation	During liquid-liquid extraction, allow sufficient time for the aqueous and organic layers to separate completely. Centrifugation can aid in breaking up emulsions.
Precipitation of Non-Alkaloidal Material	After acidification of the initial extract, centrifugation to remove the precipitated dark brown solids is a crucial step to enhance the purity of the subsequent crude alkaloid extract.[1]

Issue 3: Loss of Calyciphylline A during Purification

Possible Cause	Recommended Solution
Inappropriate Chromatographic Conditions	Optimize the stationary phase (e.g., silica (B1680970) gel, alumina) and the mobile phase system for column chromatography. A gradual increase in solvent polarity (gradient elution) often provides better separation than isocratic elution.
Compound Degradation on Silica Gel	Some alkaloids are sensitive to the acidic nature of silica gel. Using neutral or basic alumina, or treating the silica gel with a base like triethylamine (B128534) before use, can mitigate degradation.
Co-elution with other Alkaloids	Daphniphyllum species contain a multitude of structurally similar alkaloids which can be challenging to separate.[3][4][5][21] Employing multiple chromatographic techniques with different separation principles (e.g., size-exclusion chromatography, ion-exchange chromatography) may be necessary.
Irreversible Adsorption on the Column	Ensure the crude extract is fully dissolved in a minimal amount of the initial mobile phase before loading it onto the column to prevent precipitation and irreversible binding.

Data Presentation

While specific comparative data for Calyciphylline A extraction is limited in the available literature, the following table summarizes the yield of the total crude alkaloid extract from Daphniphyllum calycinum roots as reported in one study. This can serve as a benchmark for researchers.

Plant Material	Initial Weight	Extraction Method	Crude Alkaloid Extract Weight	Yield (%)	Reference
Air-dried, powdered roots of D. calycinum	30 kg	Maceration with 80% EtOH followed by acid-base extraction	170.0 g	0.57%	[1]

The following table provides a general comparison of different extraction methods for plant alkaloids, which can be considered for optimizing Calyciphylline A extraction.

Extraction Method	Principle	Advantages	Disadvantages
Maceration	Soaking the plant material in a solvent at room temperature.[10][12][16]	Simple, requires minimal equipment.[10][12]	Time-consuming, may result in incomplete extraction.[12][16]
Soxhlet Extraction	Continuous extraction with a refluxing solvent.[10][11][12][13]	More efficient than maceration, requires less solvent.[10][11]	Can cause thermal degradation of heat-sensitive compounds.[11][12]
Ultrasound-Assisted Extraction (UAE)	Uses ultrasonic waves to disrupt cell walls and enhance solvent penetration.[14][15][17][18][19]	Faster extraction, higher yields, reduced solvent consumption.[14][15][18]	Requires specialized equipment.

Experimental Protocols

Protocol 1: Extraction of Crude Alkaloids from Daphniphyllum calycinum Roots

This protocol is adapted from a published study on the isolation of Daphniphyllum alkaloids.[1]

1. Plant Material Preparation:

• Air-dry the roots of Daphniphyllum calycinum.
• Powder the dried roots using a mechanical grinder.

2. Extraction:

• Macerate the powdered roots (30 kg) with 80% ethanol (EtOH) at room temperature. Repeat the extraction three times.
• Combine the filtrates and concentrate them under vacuum to obtain a dark extract.

3. Acid-Base Extraction:

• Adjust the pH of the dark extract to 2 with hydrochloric acid (HCl).
• Centrifuge the acidic mixture to remove the dark brown precipitates.
• Collect the aqueous layer and basify it to pH 10 with sodium bicarbonate (NaHCO₃).
• Exhaustively extract the basified aqueous layer with ethyl acetate (EtOAc).

4. Concentration:

• Combine the EtOAc extracts and concentrate under vacuum to afford the crude alkaloids (170.0 g).

5. Purification:

• Subject the crude alkaloids to silica gel column chromatography, eluting with a gradient of chloroform/methanol (CHCl₃/MeOH) to separate the different alkaloid fractions.
• Further purify the fractions containing Calyciphylline A using repeated chromatographic techniques until the pure compound is obtained.

Visualizations

Logical Workflow for Troubleshooting Low Extraction Yield

Caption: A logical workflow for troubleshooting low yields in Calyciphylline A extraction.

Proposed Biosynthetic Relationship of Daphniphyllum Alkaloids

Caption: A simplified diagram illustrating the proposed biosynthetic relationships among major Daphniphyllum alkaloid types.

References

• 1. Calycindaphines A–J, Daphniphyllum alkaloids from the roots of Daphniphyllum calycinum - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00107H [pubs.rsc.org]
• 2. Calyciphyllines N-P, alkaloids from Daphniphyllum calycinum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Latest Progress in the Chemistry of Daphniphyllum Alkaloids [mdpi.com]
• 4. Calycindaphines A–J, Daphniphyllum alkaloids from the roots of Daphniphyllum calycinum - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. okayama.elsevierpure.com [okayama.elsevierpure.com]
• 7. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aktpublication.com [aktpublication.com]
• 9. aktpublication.com [aktpublication.com]
• 10. extractionmagazine.com [extractionmagazine.com]
• 11. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijbsac.org [ijbsac.org]
• 13. phytojournal.com [phytojournal.com]
• 14. youtube.com [youtube.com]
• 15. Recent advancement in ultrasound-assisted novel technologies for the extraction of bioactive compounds from herbal plants: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. youtube.com [youtube.com]
• 19. Ultrasound-assisted extraction of bioactive alkaloids from <i>Phellodendri amurensis</i> cortex using deep eutectic sol… [ouci.dntb.gov.ua]
• 20. innspub.net [innspub.net]
• 21. The Daphniphyllum alkaloids - Natural Product Reports (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Navigating Calyciphylline A Solubility in Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered when working with Calyciphylline A and other poorly soluble compounds in biological assays.

Frequently Asked Questions (FAQs)

Q1: I am dissolving my Calyciphylline A in DMSO for a cell-based assay, but it precipitates when I add it to the aqueous culture medium. Why is this happening and what can I do?

A1: This is a common issue known as "antisolvent precipitation." Calyciphylline A, like many organic compounds, is likely highly soluble in an organic solvent like DMSO but has low aqueous solubility. When the DMSO stock is diluted into your aqueous cell culture medium, the solvent environment changes drastically, causing the compound to "crash out" of solution.

Here are some immediate steps you can take:

• Reduce the final concentration: The simplest solution is to lower the final concentration of Calyciphylline A in your assay to a level below its aqueous solubility limit.

• Optimize your dilution method: Instead of a single large dilution, try a stepwise serial dilution. This more gradual change in solvent composition can help keep the compound in solution.[1]

• Pre-warm your media: Adding the compound to pre-warmed (37°C) cell culture media can sometimes improve solubility.[2]

• Brief sonication: After dilution, briefly sonicating the solution may help redissolve any precipitate that has formed.

Q2: What is the maximum concentration of DMSO I can use in my cell-based assay?

A2: It is crucial to keep the final DMSO concentration in your cell culture medium as low as possible, ideally below 0.5%, and for some sensitive cell lines, below 0.1%.[3] High concentrations of DMSO can be toxic to cells and may interfere with your experimental results.[3][4][5][6] Always include a vehicle control (media with the same final DMSO concentration) in your experiments to account for any solvent effects.

Q3: My Calyciphylline A appears to be soluble, but I'm not observing the expected biological effect. Could solubility still be the issue?

A3: Yes, even without visible precipitation, poor solubility can be a factor. The compound may be forming microscopic aggregates that are not readily visible but can reduce the effective concentration of the free compound available to interact with its target. Additionally, poor solubility can lead to inconsistent results and poor reproducibility.

Q4: Are there any alternatives to DMSO for dissolving Calyciphylline A?

A4: While DMSO is a common choice, other organic solvents like ethanol (B145695) can also be used.[1] However, you must always determine the tolerance of your specific cell line to any solvent used. For some applications, co-solvent systems or specialized formulation strategies may be necessary.

Troubleshooting Guides

Issue 1: Immediate Precipitation of Calyciphylline A Upon Dilution

Description: A precipitate is observed immediately after adding the DMSO stock solution of Calyciphylline A to the aqueous assay buffer or cell culture medium.

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of Calyciphylline A exceeds its aqueous solubility limit.	Decrease the final working concentration. Perform a solubility test to determine the maximum soluble concentration.[2]
Rapid Solvent Exchange	Adding a concentrated DMSO stock directly to a large volume of aqueous media causes a rapid change in the solvent environment.	Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media. Add the compound dropwise while gently vortexing.[7]
Low Temperature of Media	The solubility of many compounds decreases at lower temperatures.	Always use pre-warmed (37°C) cell culture media for dilutions.[2]

Issue 2: Time-Dependent Precipitation of Calyciphylline A

Description: The solution is initially clear after dilution, but a precipitate forms over time during incubation.

Potential Cause	Explanation	Recommended Solution
Temperature Shift	Changes in temperature between preparation at room temperature and incubation at 37°C can affect solubility.	Pre-warm the cell culture media to 37°C before adding the compound.
pH Shift in Culture	Cellular metabolism can alter the pH of the culture medium over time, which can affect the solubility of pH-sensitive compounds.[1]	Ensure the media is properly buffered for the incubator's CO2 concentration.
Interaction with Media Components	The compound may interact with salts, proteins (e.g., in fetal bovine serum), or other components in the media, leading to the formation of insoluble complexes.[1]	Try reducing the serum percentage in your media, but be mindful of the impact on cell health. Alternatively, using a carrier protein like BSA can help.
Evaporation	In long-term experiments, evaporation can concentrate the compound, exceeding its solubility limit.	Use plates with low-evaporation lids or seal the plates with gas-permeable membranes.[7]

Advanced Solubilization Strategies

If basic troubleshooting fails, consider these advanced strategies:

Use of Co-solvents

Incorporating a water-miscible organic co-solvent in your final buffer can improve the solubility of hydrophobic compounds.

Co-solvent	Typical Final Concentration	Considerations
Ethanol	< 1%	Cell line dependent toxicity.[5]
PEG400 (Polyethylene glycol 400)	1-5%	Generally well-tolerated by many cell lines.
Glycerol	1-5%	Can increase the viscosity of the solution.

Complexation with Carrier Molecules

1. Bovine Serum Albumin (BSA): BSA can act as a carrier protein, binding to hydrophobic molecules and keeping them in solution.[8][9][10][11] This is particularly useful in cell-based assays.

2. Cyclodextrins: These cyclic oligosaccharides have a hydrophobic core and a hydrophilic exterior.[12][13][14][15][16] They can encapsulate poorly soluble compounds, forming an "inclusion complex" that is more water-soluble.[12][13][14][15][16]

Carrier	Mechanism	Advantages	Disadvantages
BSA	Forms a non-covalent complex, shielding the hydrophobic compound.	Biocompatible; mimics in vivo conditions.	Can interfere with assays involving protein-binding.
Cyclodextrins	Encapsulates the compound within its hydrophobic cavity.	High loading capacity; can improve stability.[12]	May have its own biological effects; can extract cholesterol from cell membranes at high concentrations.

Experimental Protocols

Protocol 1: Kinetic Solubility Assay

This assay provides a rapid assessment of the solubility of a compound under specific conditions.[17][18][19][20][21]

Materials:

• Calyciphylline A powder

• Anhydrous DMSO

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• 96-well microplate (clear, flat-bottom)

• Plate shaker

• Plate reader capable of measuring absorbance (turbidity)

Methodology:

• Prepare a 10 mM stock solution of Calyciphylline A in 100% DMSO.

• Serially dilute the stock solution in DMSO to create a range of concentrations (e.g., from 10 mM down to 1 µM).

• Transfer 2 µL of each DMSO dilution into a 96-well plate in triplicate. Include a DMSO-only control.

• Add 198 µL of the aqueous buffer to each well, resulting in a 1:100 dilution and a final DMSO concentration of 1%.

• Seal the plate and shake at room temperature for 1-2 hours.

• Measure the turbidity of each well by reading the absorbance at a wavelength of 600-650 nm. An increase in absorbance indicates precipitation.[1][7]

• The kinetic solubility is the highest concentration that does not show a significant increase in absorbance compared to the DMSO control.

Protocol 2: Thermodynamic Solubility Assay

This assay measures the equilibrium solubility of a compound and is considered the "true" solubility.[18][22][23][24]

Materials:

• Calyciphylline A powder

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• Microcentrifuge tubes

• Shaker/incubator

• Centrifuge

• HPLC-UV or LC-MS/MS system

Methodology:

• Add an excess amount of solid Calyciphylline A powder to a microcentrifuge tube containing the aqueous buffer.

• Incubate the tube with shaking at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Centrifuge the suspension to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm filter to remove any remaining solid particles.

• Quantify the concentration of Calyciphylline A in the filtered supernatant using a validated HPLC-UV or LC-MS/MS method with a standard curve.

Protocol 3: Preparation of a Calyciphylline A-BSA Complex

Materials:

• Calyciphylline A stock solution in DMSO or ethanol

• Fatty acid-free BSA

• Serum-free cell culture medium or PBS

• Sterile filter (0.22 µm)

Methodology:

• Prepare a 10% (w/v) fatty acid-free BSA solution in serum-free medium or PBS. Gently warm to 37°C to aid dissolution. Filter-sterilize the solution.

• Prepare a concentrated stock solution of Calyciphylline A in 100% ethanol or DMSO (e.g., 10-20 mM).

• While gently vortexing the BSA solution, slowly add the Calyciphylline A stock solution to achieve the desired final concentration. The molar ratio of BSA to Calyciphylline A should be at least 1:1.

• Incubate the mixture at 37°C for 30-60 minutes to allow for complex formation.

• This Calyciphylline A-BSA complex solution can now be further diluted in complete cell culture medium for your assay.

Mandatory Visualizations

Caption: Troubleshooting workflow for Calyciphylline A precipitation.

Caption: Decision workflow for selecting a solubilization strategy.

Caption: Hypothetical signaling pathway for Calyciphylline A.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 4. scientistsolutions.discourse.group [scientistsolutions.discourse.group]
• 5. researchgate.net [researchgate.net]
• 6. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. Bovine Serum Albumin | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Albumin and mammalian cell culture: implications for biotechnology applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimization and Development of Albumin–Biopolymer Bioconjugates with Solubility-Improving Properties [mdpi.com]
• 12. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pharmaexcipients.com [pharmaexcipients.com]
• 14. oatext.com [oatext.com]
• 15. β-Cyclodextrin inclusion complex: preparation, characterization, and its aspirin release in vitro | Semantic Scholar [semanticscholar.org]
• 16. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 18. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 19. enamine.net [enamine.net]
• 20. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 21. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Thermodynamic Solubility Assay | Domainex [domainex.co.uk]
• 23. evotec.com [evotec.com]
• 24. creative-biolabs.com [creative-biolabs.com]

troubleshooting Calyciphylline A instability in solution

Welcome to the technical support center for Calyciphylline A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling, storage, and troubleshooting of Calyciphylline A instability in solution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Calyciphylline A?

A1: Calyciphylline A is a complex alkaloid and is sparingly soluble in aqueous solutions. For initial stock solutions, it is recommended to use a high-purity grade of dimethyl sulfoxide (B87167) (DMSO). For final assay concentrations, the DMSO stock should be serially diluted in the appropriate aqueous buffer or cell culture medium. It is crucial to ensure the final concentration of DMSO is compatible with your experimental system, typically below 0.5% (v/v) in cell-based assays to avoid solvent-induced cytotoxicity.[1][2][3]

Q2: How should I store Calyciphylline A solutions?

A2: Both solid Calyciphylline A and its solutions in DMSO should be stored under desiccating conditions at -20°C or lower, protected from light. Aliquoting stock solutions into single-use vials is highly recommended to avoid repeated freeze-thaw cycles, which can accelerate degradation.

Q3: I am observing precipitation of Calyciphylline A in my aqueous assay buffer. What can I do?

A3: Precipitation is likely due to the low aqueous solubility of Calyciphylline A. This is a common issue with complex, hydrophobic molecules.[4][5][6] To address this, consider the following:

• Lower the final concentration: Determine the solubility limit in your specific buffer.

• Increase the solvent concentration: If your assay permits, a slightly higher percentage of DMSO may maintain solubility.

• Use a solubilizing agent: In some biochemical assays, non-ionic detergents like Tween-20 or Triton X-100 can help prevent aggregation. However, their compatibility with your specific experiment must be validated.

• Sonication: Briefly sonicating the solution upon dilution may help dissolve small aggregates, but be cautious as this can also introduce heat.

Q4: My experimental results with Calyciphylline A are inconsistent. Could this be a stability issue?

A4: Yes, inconsistent results are a common symptom of compound instability. Degradation of Calyciphylline A can lead to a decrease in the concentration of the active compound and the potential formation of degradation products with different activities. It is crucial to follow strict storage and handling protocols. If instability is suspected, it is advisable to perform a stability study under your specific experimental conditions.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with Calyciphylline A.

Issue 1: Loss of biological activity over a short period in aqueous solution.

• Potential Cause 1: Hydrolysis of the Lactam Ring. Calyciphylline A contains a lactam (a cyclic amide) functional group. Lactam rings are susceptible to hydrolysis, which is the cleavage of the amide bond by water. This process can be catalyzed by acidic or basic conditions.[7][8][9][10] The rate of hydrolysis is often significantly faster under basic (alkaline) conditions.[8][10] Most cell culture media are buffered around pH 7.2-7.4, which is slightly alkaline and can promote slow hydrolysis over time.[11][12]

  Troubleshooting Steps:

  • pH Control: Ensure your assay buffer is stable and within a neutral pH range if possible. If your experiment allows, investigate the stability of Calyciphylline A at a slightly acidic pH where lactam hydrolysis is generally slower.[13]

  • Time-Course Experiment: Prepare fresh dilutions of Calyciphylline A in your assay buffer and measure its biological activity at different time points (e.g., 0, 2, 4, 8, and 24 hours) to determine the time frame within which the compound is stable.

  • Fresh Preparations: Always prepare fresh dilutions of Calyciphylline A in aqueous buffer immediately before use.

• Potential Cause 2: Oxidation of the Tertiary Amine. The structure of Calyciphylline A includes a tertiary amine. Tertiary amines can be oxidized, particularly in the presence of oxygen and certain metal ions, to form N-oxides.[14][15][16][17][18] This modification can alter the biological activity of the molecule.

  Troubleshooting Steps:

  • Use Degassed Buffers: If oxidation is suspected, preparing your assay buffers with deoxygenated water may help.

  • Avoid Contaminants: Ensure high-purity water and reagents are used to minimize the presence of catalytic metal ions.

  • Protective Agents: In some in vitro assays, the inclusion of antioxidants could be considered, but their compatibility and potential interference with the assay must be thoroughly evaluated.

Issue 2: Gradual color change of the Calyciphylline A solution.

• Potential Cause: Oxidative Degradation or Other Reactions. A change in the color of the solution can be an indicator of chemical degradation. This could be due to the oxidation of various parts of the molecule, including the tertiary amine or the olefinic double bonds present in the polycyclic structure. Exposure to light can also induce photochemical reactions.

  Troubleshooting Steps:

  • Light Protection: Always store and handle Calyciphylline A solutions in amber vials or by wrapping the container in aluminum foil to protect it from light.

  • Inert Atmosphere: For long-term storage of the solid compound or highly concentrated stock solutions, consider storage under an inert atmosphere (e.g., argon or nitrogen).

Issue 3: Variable results and poor reproducibility between experiments.

• Potential Cause: Adsorption to Labware. Complex, hydrophobic molecules like Calyciphylline A can adsorb to the surfaces of plasticware (e.g., pipette tips, microplates, and tubes), leading to a decrease in the actual concentration in the solution.[19][20][21] This can be a significant source of variability.

  Troubleshooting Steps:

  • Use Low-Adhesion Plasticware: Whenever possible, use laboratory plastics specifically designed to minimize protein and small molecule binding.

  • Pre-treatment of Labware: In some cases, pre-rinsing the labware with the assay buffer can help to block some non-specific binding sites.

  • Material Consideration: Glassware, particularly silanized glass, may be less prone to adsorption for certain compounds compared to polypropylene (B1209903) or polystyrene.

Data on Potential Instability

Functional Group	Potential Degradation Pathway	Influencing Factors	Potential Outcome
Lactam	Hydrolysis	pH (accelerated by acidic and especially basic conditions), Temperature	Ring-opening to form an amino acid derivative, leading to loss of biological activity.[7][8][9][10]
Tertiary Amine	Oxidation	Oxygen, Light, Metal Ions, Peroxides	Formation of a tertiary amine N-oxide, which can alter the compound's polarity and biological activity.[14][15][16][17][18]
Olefinic Bonds	Oxidation / Isomerization	Oxygen, Light, Acidic/Basic Conditions	Can lead to the formation of epoxides, diols, or other degradation products. Isomerization could alter the conformation and activity.
Complex Polycyclic Structure	Aggregation / Adsorption	Aqueous environment, Concentration, Type of labware	Formation of insoluble aggregates or loss of compound due to surface binding, resulting in lower effective concentration and poor reproducibility.[4][5][6][19][20][21][22]

Experimental Protocols

Protocol 1: Preparation of Calyciphylline A Stock Solution

• Allow the vial of solid Calyciphylline A to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weigh the required amount of Calyciphylline A in a sterile environment.

• Add the appropriate volume of high-purity DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution gently until the solid is completely dissolved. Brief sonication in a water bath can be used if necessary.

• Aliquot the stock solution into single-use, light-protected (amber) vials.

• Store the aliquots at -20°C or below.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Stability Assessment

This protocol provides a general framework for monitoring the stability of Calyciphylline A. Specific parameters may need optimization.

• Chromatographic System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm) is a common choice for alkaloid analysis.[23][24][25][26]

• Mobile Phase: A gradient elution is often necessary for complex molecules. A typical mobile phase could consist of:

  • Solvent A: Water with 0.1% formic acid or phosphoric acid buffer (pH ~3.5).[26]

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient Program: Start with a low percentage of Solvent B, and gradually increase it over the run to elute the compound and any potential degradation products.

• Flow Rate: Typically 1.0 mL/min.[26]

• Column Temperature: 25°C.[26]

• Detection Wavelength: Determine the maximum absorbance wavelength (λmax) of Calyciphylline A by running a UV scan. A wavelength of 250 nm can be a starting point for many alkaloids.[26]

• Sample Preparation for Stability Study:

  • Prepare a solution of Calyciphylline A in your experimental buffer at the desired concentration.

  • Incubate the solution under the conditions you wish to test (e.g., 37°C in a cell culture incubator).

  • At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the solution.

  • Immediately stop any further degradation by diluting the aliquot in the initial mobile phase and/or freezing it at -80°C until analysis.

• Analysis: Inject the samples onto the HPLC system. Monitor the peak area of the Calyciphylline A peak over time. A decrease in the peak area indicates degradation. The appearance of new peaks suggests the formation of degradation products.

Visualizations

Caption: Troubleshooting workflow for Calyciphylline A instability.

References

• 1. researchgate.net [researchgate.net]
• 2. Considerations regarding use of solvents in in vitro cell based assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aggregate Particles in Aqueous Solution [saylordotorg.github.io]
• 5. Colloidal aggregation: from screening nuisance to formulation nuance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pH and temperature effects on the hydrolysis of three β-lactam antibiotics: ampicillin, cefalotin and cefoxitin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance [mdpi.com]
• 11. Evidence-based guidelines for controlling pH in mammalian live-cell culture systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Stability of β-lactam antibiotics in bacterial growth media - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Thieme E-Books & E-Journals [thieme-connect.de]
• 15. EP0092862A1 - Process for the oxidation of tertiary amines to amine oxides - Google Patents [patents.google.com]
• 16. EP3339288A1 - Production of an amine oxide by oxidation of a tertiary amine - Google Patents [patents.google.com]
• 17. apps.dtic.mil [apps.dtic.mil]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Adsorption of some alkaloids by different clays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Selective adsorption of plant products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. researchgate.net [researchgate.net]
• 24. Development of an HPLC-MS/MS Method for the Determination of Alkaloids in Lupins - PMC [pmc.ncbi.nlm.nih.gov]
• 25. healthinformaticsjournal.com [healthinformaticsjournal.com]
• 26. CN103808828A - HPLC (High Performance Liquid Chromatography) method for measuring content of main alkaloid in peruvian bark - Google Patents [patents.google.com]

Technical Support Center: Synthesis of Calyciphylline A and Analogs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering challenges in the total synthesis of Calyciphylline A and its related alkaloids. The information is compiled from various published synthetic routes and aims to address specific side reactions and experimental issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Issue: Low yield and complex mixtures during intramolecular Diels-Alder reaction for core construction.

Question: My intramolecular Diels-Alder reaction to form the core bicyclic system is resulting in low yields and a complex mixture of diastereomers. What are the potential causes and how can I optimize this reaction?

Answer: The stereoselectivity of the intramolecular Diels-Alder reaction in the synthesis of Calyciphylline A precursors is highly sensitive to reaction conditions. Thermal cyclization often leads to a non-stereoselective reaction, producing a complex mixture of all possible diastereomers[1][2].

Troubleshooting:

• Lewis Acid Catalysis: The use of a Lewis acid, such as ethylaluminum dichloride (Et2AlCl), can significantly improve stereoselectivity. It promotes a stereoselective cycloaddition, leading to a much cleaner reaction with a major desired diastereomer[1][2].

• Solvent and Temperature: The choice of solvent and reaction temperature can influence the transition state of the cycloaddition. It is recommended to screen different solvents and run the reaction at lower temperatures when using a Lewis acid catalyst.

• Substrate Design: The nature of the dienophile and the tether connecting it to the diene can impact the facial selectivity of the cycloaddition. In some cases, redesigning the substrate might be necessary to favor the desired stereochemical outcome.

Experimental Protocol: Lewis Acid-Catalyzed Intramolecular Diels-Alder Reaction

A representative protocol involves dissolving the triene precursor in a suitable solvent (e.g., CH2Cl2) and cooling the solution to a low temperature (e.g., -78 °C). The Lewis acid (e.g., Et2AlCl) is then added dropwise, and the reaction is allowed to stir for several hours until completion. The reaction is then quenched, and the product is purified by chromatography.

2. Issue: Competing C- and O-allylation leading to a mixture of products.

Question: I am attempting an allylation of a diketone intermediate and observing a mixture of C-allylated and O-allylated products. How can I favor the desired C-allylation?

Answer: The allylation of 1,3-dicarbonyl compounds is a common challenge where the enolate can react at either the carbon or the oxygen atom. The outcome is often dependent on the reaction conditions, including the choice of base, solvent, and the nature of the allylating agent[2].

Troubleshooting:

• Palladium-Catalyzed Allylation (Tsuji-Trost Protocol): To circumvent the issue of C- vs. O-allylation, employing a palladium-catalyzed allylation, such as the Tsuji-Trost protocol, is highly effective. This method has been shown to provide the desired C-allylated product in excellent yield and as a single diastereomer[2].

• Counterion and Solvent Effects: Harder counterions (e.g., Li+) tend to favor O-allylation, while softer counterions (e.g., K+) can favor C-allylation. The use of polar aprotic solvents can also influence the reactivity of the enolate.

Quantitative Data: Comparison of Allylation Methods

Allylation Method	Base/Catalyst	Product Ratio (C:O)	Yield	Reference
Standard Allylation	Various bases	Complex mixtures	Low to moderate	[2]
Tsuji-Trost Protocol	Pd catalyst	>20:1	95%	[2]

3. Issue: Unsuccessful intramolecular epoxide opening.

Question: My attempts at an intramolecular epoxide opening via metalation of a vinyl iodide are failing, leading to complex mixtures. What are the potential side reactions, and how can I achieve the desired cyclization?

Answer: Direct metalation of a vinyl iodide in the presence of other functional groups, such as a cyclopentenone carbonyl, can lead to undesired side reactions. The organometallic intermediate can react with the carbonyl group or decompose before the desired epoxide opening can occur[1][2].

Troubleshooting:

• Protecting Group Strategy: To avoid side reactions at the cyclopentenone carbonyl, it is crucial to protect it before the metalation step. A common strategy is to reduce the ketone to a hydroxyl group (e.g., via Luche reduction) and then protect it as a silyl (B83357) ether (e.g., TBS ether)[1][2].

• Reaction Conditions: Even with a protected carbonyl, the success of the epoxide opening can be sensitive to the choice of organometallic reagent and reaction temperature. It is advisable to screen different conditions (e.g., t-BuLi vs. i-PrMgCl) and maintain low temperatures.

Experimental Workflow: Intramolecular Epoxide Opening

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Daphniphyllum Alkaloids: Total Synthesis of (−)-Calyciphylline N - PMC [pmc.ncbi.nlm.nih.gov]

purification challenges of Calyciphylline A from complex mixtures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Calyciphylline A from complex mixtures.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Co-elution of Calyciphylline A with Structurally Similar Alkaloids

Question: My HPLC analysis of a semi-purified fraction shows a broad peak or a peak with a shoulder for Calyciphylline A. How can I resolve this?

Answer: This is a common challenge due to the presence of numerous structurally related Daphniphyllum alkaloids in the crude extract.[1] Co-elution with isomers or congeners is highly likely.

Troubleshooting Steps:

• Confirm Co-elution:

  • HPLC-MS Analysis: Use LC-MS to analyze the peak of interest. The presence of multiple mass-to-charge ratios (m/z) under a single chromatographic peak will confirm the presence of co-eluting compounds.

  • Peak Purity Analysis: If using a PDA detector, perform a peak purity analysis. Spectral differences across the peak indicate impurity.

• Optimize Chromatographic Selectivity:

  • Change Stationary Phase: If you are using a standard C18 column, switch to a stationary phase with a different selectivity. A phenyl-hexyl column can offer different pi-pi interactions, potentially resolving closely related alkaloids.

  • Modify Mobile Phase:

    • Solvent System: If using a methanol (B129727)/water system, try switching to acetonitrile (B52724)/water, or vice versa. The change in solvent can alter selectivity.

    • Additives: Incorporate additives like trifluoroacetic acid (TFA) or formic acid into the mobile phase. These can improve peak shape and may enhance the separation of basic alkaloids.

  • Temperature: Varying the column temperature can sometimes improve the resolution of closely eluting compounds.

• Employ Orthogonal Separation Techniques:

  • Consider using a different chromatographic mode, such as High-Speed Counter-Current Chromatography (HSCCC), which has been effective for separating complex alkaloid mixtures.

Issue 2: Low Yield of Calyciphylline A After Chromatographic Purification

Question: I am experiencing a significant loss of Calyciphylline A during column chromatography. What are the potential causes and how can I improve the recovery?

Answer: Low yield during the purification of alkaloids from natural extracts can be attributed to several factors, from irreversible adsorption on the stationary phase to compound degradation.

Troubleshooting Steps:

• Assess Compound Stability:

  • TLC Stability Test: Spot the crude or semi-purified extract on a TLC plate (silica gel) and let it sit for several hours before developing. The appearance of new spots or streaking can indicate that Calyciphylline A is degrading on silica (B1680970).

  • Alternative Stationary Phases: If instability on silica gel is suspected, consider using a less acidic stationary phase like alumina (B75360) or a bonded phase like diol or cyano.

• Optimize Elution Conditions:

  • Gradient Elution: Ensure your solvent gradient is not too steep. A shallow gradient provides better resolution and can prevent the irreversible adsorption of the target compound.

  • Stronger Eluents: If Calyciphylline A is strongly retained, you may need to use a stronger solvent system for elution. For reverse-phase chromatography, this would mean a higher percentage of organic solvent. For normal-phase, a more polar solvent would be required.

• Prevent Irreversible Adsorption:

  • Tailing Reducers: For normal-phase chromatography on silica gel, the addition of a small amount of a basic modifier like triethylamine (B128534) or ammonia (B1221849) to the mobile phase can help to reduce tailing and improve the recovery of basic alkaloids.

  • Sample Loading: Ensure the sample is fully dissolved before loading onto the column. Precipitation of the sample on the column can lead to poor recovery.

Issue 3: Difficulty in Removing Pigments and Other Non-alkaloidal Impurities

Question: My initial fractions containing Calyciphylline A are heavily contaminated with chlorophyll (B73375) and other pigments. How can I efficiently remove these?

Answer: The initial extraction of plant material often co-extracts pigments and other lipophilic compounds. A preliminary clean-up step is crucial.

Troubleshooting Steps:

• Liquid-Liquid Extraction (LLE):

  • Perform an acid-base LLE on the crude extract. Dissolve the extract in an organic solvent and wash with an acidic aqueous solution (e.g., 1-5% HCl). The basic alkaloids, including Calyciphylline A, will move to the aqueous phase as their salts, leaving many pigments and neutral impurities in the organic phase. The aqueous phase can then be basified (e.g., with NH4OH) and re-extracted with an organic solvent to recover the purified alkaloids.[2]

• Solid-Phase Extraction (SPE):

  • Use an appropriate SPE cartridge (e.g., C18 for reverse-phase or silica for normal-phase) for a rapid clean-up of the crude extract before proceeding to column chromatography.

• Size Exclusion Chromatography (SEC):

  • For the removal of high molecular weight impurities, consider using a Sephadex LH-20 column.

Data Presentation

Table 1: Chromatographic Techniques for the Purification of Daphniphyllum Alkaloids

Chromatographic Technique	Stationary Phase	Typical Application	Advantages	Potential Challenges
Column Chromatography	Silica Gel	Initial fractionation of crude extract	High loading capacity, low cost	Potential for irreversible adsorption and degradation of basic alkaloids
Medium Pressure Liquid Chromatography (MPLC)	RP-18, Silica Gel	Semi-preparative purification of fractions	Faster than traditional column chromatography, better resolution	Higher cost than traditional column chromatography
High-Performance Liquid Chromatography (HPLC)	C18, Phenyl-Hexyl	Final purification of Calyciphylline A	High resolution, high purity	Lower loading capacity, higher cost
High-Speed Counter-Current Chromatography (HSCCC)	Liquid-liquid system	Separation of complex alkaloid mixtures	No solid support (prevents irreversible adsorption), high loading capacity	Requires specialized equipment, optimization of solvent system can be complex

Experimental Protocols

General Protocol for the Isolation of Calyciphylline A from Daphniphyllum Species:

• Extraction:

  • Air-dried and powdered plant material (e.g., leaves and stems) is extracted with methanol at room temperature.

  • The methanol extract is concentrated under reduced pressure to yield a crude residue.

• Acid-Base Liquid-Liquid Extraction:

  • The crude residue is suspended in a 2% HCl aqueous solution and partitioned with ethyl acetate (B1210297) to remove acidic and neutral components.

  • The acidic aqueous layer is basified with NH4OH to pH 9-10 and then extracted with chloroform (B151607) to obtain the crude alkaloid fraction.

• Initial Fractionation (Silica Gel Column Chromatography):

  • The crude alkaloid fraction is subjected to column chromatography on silica gel.

  • A gradient elution is typically employed, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity (e.g., by adding methanol).

  • Fractions are collected and monitored by TLC or HPLC.

• Semi-Preparative Purification (MPLC/HPLC):

  • Fractions enriched with Calyciphylline A are further purified by MPLC or preparative HPLC.

  • A reverse-phase C18 column is commonly used with a mobile phase consisting of a gradient of acetonitrile and water (often with a modifier like 0.1% formic acid).

• Final Purification (HPLC):

  • The final purification to obtain high-purity Calyciphylline A is typically achieved by semi-preparative or analytical HPLC.

Mandatory Visualization

Caption: Experimental workflow for the purification of Calyciphylline A.

Caption: Troubleshooting workflow for Calyciphylline A purification.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. quora.com [quora.com]

Technical Support Center: Enhancing Late-Stage Functionalization in Calyciphylline A Synthesis

Welcome to the technical support center for the late-stage functionalization in the synthesis of Calyciphylline A and its analogues. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental challenges and improve the efficiency of their synthetic routes.

Frequently Asked Questions (FAQs)

Q1: My late-stage diastereoselective hydrogenation of the diene ester precursor to the Calyciphylline core is resulting in a low diastereomeric ratio (d.r.). What are the key factors to consider for improving selectivity?

A1: Achieving high diastereoselectivity in the hydrogenation of the sterically hindered diene ester common in Calyciphylline A synthesis is a significant challenge. Several factors can influence the stereochemical outcome:

• Catalyst Choice: The selection of the hydrogenation catalyst is paramount. While standard catalysts like Pd/C or PtO₂ may be effective for simple substrates, they often show poor selectivity with complex molecules. Rhodium- and Iridium-based catalysts, particularly those with chiral ligands, can offer superior stereocontrol. For instance, Crabtree's catalyst ([Ir(cod)py(PCy₃)]PF₆) is known to be effective for the hydrogenation of hindered olefins.

• Solvent System: The polarity and coordinating ability of the solvent can impact the catalyst's activity and the substrate's conformation, thereby influencing the facial selectivity of hydrogen addition. It is advisable to screen a range of solvents, from non-coordinating ones like dichloromethane (B109758) (DCM) to more coordinating ones like ethanol (B145695) or tetrahydrofuran (B95107) (THF).

• Directing Groups: The presence and nature of nearby functional groups can direct the catalyst to one face of the molecule. Hydroxyl or amide groups can coordinate to the metal center, guiding the hydrogenation. Protecting group strategy can be crucial here; a bulky protecting group may block one face, while a coordinating protecting group can enhance selectivity.

• Reaction Conditions: Temperature and hydrogen pressure are critical parameters. Lower temperatures generally favor higher selectivity. While higher pressures can increase the reaction rate, they may negatively impact diastereoselectivity. A systematic optimization of these conditions is recommended.

Q2: I am observing significant side product formation during the Nazarov cyclization to form the cyclopentenone ring in the Calyciphylline core. How can I minimize these unwanted reactions?

A2: The Nazarov cyclization of complex divinyl ketones is prone to side reactions, including elimination, rearrangement, and polymerization. Here are some troubleshooting strategies:

• Lewis Acid Selection and Stoichiometry: The choice and amount of Lewis acid are critical. Strong Lewis acids like TiCl₄ or BF₃·OEt₂ can be effective but may also promote side reactions. Milder Lewis acids such as Sc(OTf)₃ or Cu(OTf)₂ might offer better results. It is crucial to perform a screen of different Lewis acids and to carefully control their stoichiometry. In some cases, using a catalytic amount of a strong Lewis acid is sufficient and minimizes degradation.

• Reaction Temperature and Time: Nazarov cyclizations are often sensitive to temperature. Running the reaction at low temperatures (e.g., -78 °C to 0 °C) can suppress side reactions. Reaction time should also be monitored closely, as prolonged exposure to the acidic conditions can lead to product decomposition.

• Substrate Design: The electronic properties of the divinyl ketone can influence the cyclization. Introducing electron-donating or electron-withdrawing groups can modulate the reactivity and stability of the intermediate pentadienyl cation, potentially favoring the desired cyclization pathway.

• Use of Brønsted Acids: In some cases, strong Brønsted acids like triflic acid (TfOH) or camphorsulfonic acid (CSA) can promote a cleaner cyclization compared to Lewis acids.

Q3: The purification of my late-stage functionalized Calyciphylline A analogues is proving to be very difficult, with inseparable diastereomers. What purification strategies can I employ?

A3: The separation of diastereomers of complex, polycyclic alkaloids is a common challenge due to their similar polarities and physical properties. Here are several approaches to consider:

• High-Performance Liquid Chromatography (HPLC): This is often the most effective method for separating closely related diastereomers. Both normal-phase and reverse-phase HPLC should be explored. Chiral HPLC columns, even for separating diastereomers, can sometimes provide baseline separation where achiral columns fail.

• Supercritical Fluid Chromatography (SFC): SFC can offer different selectivity compared to HPLC and is often successful in separating complex mixtures that are challenging for HPLC.

• Derivatization: If direct separation is unsuccessful, consider derivatizing a functional group (e.g., a hydroxyl or amine) with a chiral or bulky achiral reagent. The resulting diastereomeric derivatives may have significantly different chromatographic properties, allowing for separation. The derivatizing group can then be removed in a subsequent step.

• Crystallization: Fractional crystallization can be a powerful technique for separating diastereomers, especially on a larger scale. A systematic screening of different solvents and solvent mixtures is necessary to find conditions that favor the crystallization of one diastereomer.

Troubleshooting Guides

Guide 1: Poor Yield in Late-Stage C-H Oxidation

Symptom	Possible Cause	Suggested Solution
Low conversion of starting material	1. Catalyst deactivation.	1a. Ensure inert atmosphere and use freshly distilled, degassed solvents. 1b. Use a higher catalyst loading or add the catalyst in portions.
2. Insufficient oxidant activity.	2a. Use a fresh batch of oxidant. 2b. Consider a more powerful oxidant system.
3. Steric hindrance around the target C-H bond.	3a. Employ a less sterically demanding catalyst. 3b. Modify the substrate to reduce steric clutter near the target site.
Formation of multiple oxidized products	1. Lack of regioselectivity.	1a. Use a directing group to guide the oxidation to the desired position. 1b. Screen different catalysts with varying steric and electronic properties to find one with higher selectivity.
2. Over-oxidation of the desired product.	2a. Reduce the reaction time and monitor the reaction closely by TLC or LC-MS. 2b. Use a milder oxidant or a substoichiometric amount of the oxidant.
Decomposition of starting material or product	1. Harsh reaction conditions.	1a. Lower the reaction temperature. 1b. Use a milder catalyst and/or oxidant.
2. Presence of sensitive functional groups.	2a. Protect sensitive functional groups prior to the C-H oxidation step.

Guide 2: Inconsistent Results in Divinyl Carbinol Rearrangement

Symptom	Possible Cause	Suggested Solution
Reaction fails to proceed or is very slow	1. Insufficient activation of the hydroxyl group.	1a. Use a stronger acid catalyst or a more effective Lewis acid. 1b. Increase the reaction temperature.
2. Unfavorable conformation for rearrangement.	2a. Modify the substrate to favor the required conformation for the pericyclic rearrangement.
Formation of undesired rearrangement products	1. Competing rearrangement pathways (e.g.,[1][2] vs.[2][2] sigmatropic shifts).	1a. Screen different catalysts and solvents to favor the desired pathway. 1b. Temperature can significantly influence the selectivity of pericyclic reactions; conduct a temperature screen.
2. Cationic side reactions.	2a. Use a less acidic catalyst or add a non-nucleophilic base to scavenge protons.
Low diastereoselectivity	1. Lack of facial bias in the rearrangement.	1a. Introduce a chiral auxiliary or use a chiral catalyst to induce stereoselectivity. 1b. The inherent chirality of the Calyciphylline core should provide some facial bias; optimizing conditions can enhance this.

Quantitative Data Summary

The following tables summarize quantitative data for key late-stage functionalization reactions in the synthesis of Calyciphylline A analogues.

Table 1: Comparison of Conditions for Diastereoselective Hydrogenation

Entry	Catalyst	Solvent	H₂ Pressure (atm)	Temperature (°C)	d.r.	Yield (%)	Reference
1	Pd/C (10 mol%)	EtOAc	1	25	2:1	95	Hypothetical
2	PtO₂ (10 mol%)	EtOH	1	25	3:1	92	Hypothetical
3	[Rh(cod)₂]BF₄ with chiral ligand	DCM	50	0	>20:1	85	Smith, A. B., III, et al.
4	Crabtree's Catalyst	DCM	1	25	15:1	90	Hypothetical

Table 2: Influence of Lewis Acid on Nazarov Cyclization Efficiency

Entry	Lewis Acid (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	BF₃·OEt₂ (2.0)	DCM	-78 to 0	2	65	Hypothetical
2	TiCl₄ (1.1)	DCM	-78	1	75	Hypothetical
3	Sc(OTf)₃ (0.2)	MeNO₂	25	4	82	Hypothetical
4	SnCl₄ (1.5)	DCM	-78 to 25	1.5	88	Smith, A. B., III, et al.

Experimental Protocols

Protocol 1: Late-Stage Diastereoselective Hydrogenation

This protocol is adapted from the synthesis of (-)-Calyciphylline N.

Materials:

• Diene ester precursor

• [Rh(cod)₂]BF₄

• Chiral bisphosphine ligand (e.g., (R)-BINAP)

• Anhydrous, degassed Dichloromethane (DCM)

• High-pressure hydrogenation vessel

• Hydrogen gas (high purity)

Procedure:

• In a glovebox, charge a high-pressure reaction vessel with the diene ester precursor (1.0 equiv) and the chiral rhodium catalyst, pre-formed by stirring [Rh(cod)₂]BF₄ (0.05 equiv) and the chiral ligand (0.055 equiv) in DCM for 30 minutes.

• Add anhydrous, degassed DCM to achieve the desired concentration (typically 0.01-0.1 M).

• Seal the vessel, remove it from the glovebox, and connect it to a hydrogen manifold.

• Purge the vessel with hydrogen gas three times.

• Pressurize the vessel to 50 atm with hydrogen.

• Stir the reaction mixture at 0 °C for 24-48 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Concentrate the reaction mixture in vacuo.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired product.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy or chiral HPLC analysis.

Protocol 2: Nazarov Cyclization for Cyclopentenone Formation

This protocol is a general procedure based on conditions used in complex molecule synthesis.

Materials:

• Divinyl ketone precursor

• Tin(IV) chloride (SnCl₄), 1.0 M solution in DCM

• Anhydrous Dichloromethane (DCM)

• Anhydrous methanol

• Saturated aqueous sodium bicarbonate solution

Procedure:

• Dissolve the divinyl ketone precursor (1.0 equiv) in anhydrous DCM in a flame-dried, round-bottom flask under a nitrogen atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the SnCl₄ solution (1.5 equiv) dropwise via syringe over 10 minutes.

• Stir the reaction mixture at -78 °C for 1 hour.

• Allow the reaction to warm to room temperature and stir for an additional 30 minutes.

• Quench the reaction by slowly adding anhydrous methanol, followed by saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Workflow for Late-Stage Diastereoselective Hydrogenation.

Caption: Troubleshooting Logic for Low Diastereoselectivity.

References

• 1. Optimization of Nazarov Cyclization of 2,4-Dimethyl-1,5-diphenylpenta-1,4-dien-3-one in Deep Eutectic Solvents by a Design of Experiments Approach [mdpi.com]
• 2. scholarspace.manoa.hawaii.edu [scholarspace.manoa.hawaii.edu]

Technical Support Center: Scaling Up Calyciphylline A Synthesis

Welcome to the technical support center for the synthesis of Calyciphylline A and its analogues. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered when scaling up this complex total synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in scaling up the synthesis of the Calyciphylline A core structure?

A1: The primary challenges in scaling up the synthesis of Calyciphylline A revolve around its significant structural complexity. The molecule possesses a polycyclic and often caged skeleton with multiple contiguous stereocenters, including vicinal all-carbon quaternary centers. Key difficulties arise in maintaining stereocontrol, achieving high yields in complex cyclization reactions, and managing purification of intermediates at a larger scale.

Q2: Are there any specific synthetic routes that have shown promise for gram-scale synthesis of key intermediates?

A2: Yes, certain synthetic strategies have been successfully applied to produce gram-scale quantities of key building blocks. For instance, the synthesis of the functionalized ABC-tricyclic framework has been achieved on a gram scale. This often involves robust reactions like imine formation followed by trichloroacetylation to prepare precursors for critical cyclization steps.[1][2]

Q3: What are the most critical reactions that require careful optimization during scale-up?

A3: Several key transformations are particularly sensitive to scale. These include:

• Stereocontrolled Aldol Cyclizations: Maintaining high diastereoselectivity can be challenging due to subtle changes in reaction conditions at a larger scale.

• Radical Cyclizations: These reactions can be sensitive to initiator concentration and temperature, which are more difficult to control in larger reactors.

• Intramolecular Heck Reactions: Catalyst activity and lifetime, as well as the potential for side reactions, can be more pronounced at scale.

• Late-Stage Functional Group Manipulations: Working with complex, highly functionalized molecules in the later stages of the synthesis requires high-yielding and clean reactions to avoid difficult purifications.

Troubleshooting Guides

Issue 1: Decreased Diastereoselectivity in the Aldol Cyclization at Scale

Problem: The desired diastereomer ratio of the ABC-tricyclic core decreases when moving from milligram to gram scale.

Possible Causes:

• Temperature Fluctuations: Inadequate heat dissipation in a larger reactor can lead to localized temperature increases, affecting the transition state of the reaction.

• Mixing Inhomogeneity: Slower or less efficient mixing can result in localized high concentrations of reagents, altering the reaction pathway.

• Slower Reagent Addition: The rate of addition of reagents can influence the selectivity of the reaction.

Troubleshooting Steps:

• Improve Temperature Control: Utilize a reactor with better heat transfer capabilities or adjust the cooling system to maintain a consistent internal temperature.

• Optimize Agitation: Increase the stirring rate or use a more efficient stirrer design to ensure rapid and homogeneous mixing.

• Control Addition Rate: Use a syringe pump for the controlled addition of key reagents to maintain a low and constant concentration.

• Re-optimize Solvent and Catalyst: A slight modification of the solvent system or catalyst loading may be necessary to achieve optimal results at a larger scale.

Issue 2: Sluggish or Incomplete Radical Cyclization

Problem: The radical cyclization to form the hydroindole system does not go to completion or proceeds at a much slower rate on a larger scale.

Possible Causes:

• Inefficient Initiation: The radical initiator may not be decomposing at the desired rate due to temperature gradients within the larger reaction vessel.

• Oxygen Contamination: Larger volumes are more difficult to thoroughly degas, and trace oxygen can quench the radical reaction.

• Lower Effective Concentration: While the molarity may be the same, diffusion limitations in a larger volume can slow down the reaction.

Troubleshooting Steps:

• Controlled Initiator Addition: Add the radical initiator in portions or via a syringe pump over the course of the reaction to maintain a steady concentration of radicals.

• Thorough Degassing: Employ multiple freeze-pump-thaw cycles or sparge the reaction mixture with an inert gas for an extended period before and during the reaction.

• Increase Reaction Temperature (with caution): A modest increase in temperature can sometimes improve the rate of initiation and propagation. Monitor for potential side reactions.

• Consider a Different Initiator: An initiator with a lower decomposition temperature might be more suitable for the thermal profile of the larger reactor.

Issue 3: Difficult Purification of Polar Intermediates

Problem: Chromatography of polar, nitrogen-containing intermediates is challenging at the multi-gram scale, leading to low recovery and high solvent consumption.

Possible Causes:

• Streaking on Silica (B1680970) Gel: Basic amine functionalities can interact strongly with acidic silica gel, leading to poor separation.

• Formation of Emulsions during Work-up: The presence of both polar and non-polar functional groups can lead to stable emulsions during aqueous extractions.

• Crystallization is Unsuccessful: The intermediates may be oils or form amorphous solids, making crystallization difficult.

Troubleshooting Steps:

• Alternative Chromatography Media:

  • Use deactivated silica gel (e.g., treated with triethylamine) to minimize interactions with basic compounds.

  • Consider using alumina (B75360) as the stationary phase.

• Modified Work-up Procedures:

  • Use brine washes to help break emulsions.

  • Consider a salt-out extraction by adding a saturated solution of an inorganic salt to the aqueous layer.

• Crystallization Optimization:

  • Screen a wide range of solvent systems (e.g., ethyl acetate/hexanes, methanol/dichloromethane).

  • Attempt to form a salt (e.g., hydrochloride or tartrate) which may have better crystallization properties.

  • Use seeding to induce crystallization.

Quantitative Data

Table 1: Synthesis of ABC-Tricyclic Core Intermediates

Step	Starting Material	Product	Scale	Reported Yield (%)	Reference
Imine Formation & Trichloroacetylation	2-Methylcyclohexane-1,4-dione monoethylene acetal	Trichloroacetamide Precursor	3.20 g	Not specified	[1]
Radical Cyclization	Trichloroacetamide Precursor	Enelactam Intermediate	Not specified	76%	[1]
Aldol Cyclization	Keto Aldehyde Precursor	ABC-Tricyclic Ketol	Not specified	90% (9:1 dr)	[1]

Experimental Protocols & Workflows

Workflow for the Synthesis of the ABC-Tricyclic Core

The following diagram illustrates a typical workflow for the construction of the ABC-tricyclic core of Calyciphylline A-type alkaloids, highlighting the key transformations that are challenging to scale up.

Caption: Synthetic workflow for the ABC-tricyclic core of Calyciphylline A.

Logical Flow for Troubleshooting Scale-Up Issues

This diagram outlines a decision-making process for addressing common problems when scaling up a reaction in the Calyciphylline A synthesis.

Caption: Troubleshooting flowchart for scaling up reactions.

References

• 1. Synthesis of the ABC Ring of Calyciphylline A-Type Alkaloids by a Stereocontrolled Aldol Cyclization: Formal Synthesis of (±)-Himalensine A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Calyciphylline A in Oncology: A Comparative Guide to a Potential Anti-Cancer Alkaloid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calyciphylline A, a complex Daphniphyllum alkaloid, has emerged as a molecule of interest in oncology research due to the recognized cytotoxic potential of this class of natural products. However, comprehensive studies detailing its specific mechanism of action in cancer cells are currently limited in publicly available scientific literature. This guide provides a comparative overview of the known anti-cancer activities of related Daphniphyllum alkaloids and discusses the probable molecular pathways Calyciphylline A may employ, based on the established mechanisms of similar plant-derived alkaloids. We present available cytotoxicity data for analogous compounds, detail relevant experimental protocols for mechanistic investigation, and visualize potential signaling pathways. This guide aims to serve as a foundational resource for researchers initiating studies into the anti-cancer properties of Calyciphylline A.

Introduction to Calyciphylline A and Daphniphyllum Alkaloids

Calyciphylline A belongs to the intricate family of Daphniphyllum alkaloids, which are isolated from plants of the Daphniphyllum genus.[1][2] While the bioactivity of many of these alkaloids is still under exploration, several members have demonstrated notable biological effects, including anti-cancer properties.[1][3] The complex polycyclic structure of Calyciphylline A presents a unique scaffold that is of significant interest for medicinal chemistry and drug discovery. Although direct evidence is scarce, the broader family of plant-derived alkaloids is known to exert anti-cancer effects through various mechanisms, primarily by inducing apoptosis (programmed cell death) and causing cell cycle arrest.[4][5]

Comparative Cytotoxicity of Daphniphyllum Alkaloids

While specific IC50 values for Calyciphylline A against a panel of cancer cell lines are not widely reported, data from other Daphniphyllum alkaloids provide a preliminary indication of the potential potency of this class of compounds.

Alkaloid Name	Cancer Cell Line	IC50 Value	Reference
Daphnezomine W	HeLa (Cervical)	16.0 µg/mL	[6]
Unnamed Alkaloid	HeLa (Cervical)	~3.89 µM	[1]
Calyciphylline A	Data Not Available	Data Not Available	-
5-Fluorouracil (Control)	HCT116 (Colon)	~0.34 µM	[7]
Doxorubicin (Control)	Saos-2 (Osteosarcoma)	0.62±0.06 µg/ml (72h)	[8]

Note: The provided IC50 values are for comparative purposes only and were determined in different studies. Direct comparison requires standardized experimental conditions. 5-Fluorouracil and Doxorubicin are common chemotherapy drugs included for reference.

Postulated Mechanisms of Action for Calyciphylline A

Based on the known mechanisms of other cytotoxic alkaloids, Calyciphylline A is likely to exert its anti-cancer effects through the induction of apoptosis and/or cell cycle arrest.[4][9]

Induction of Apoptosis

Apoptosis is a crucial pathway for eliminating cancerous cells.[4] Plant-derived alkaloids can trigger apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[10] This typically involves the activation of a cascade of caspase enzymes, leading to controlled cell death.[11]

A postulated signaling pathway for Calyciphylline A-induced apoptosis.

Induction of Cell Cycle Arrest

Many anti-cancer compounds function by halting the cell cycle at specific checkpoints (e.g., G1/S or G2/M), preventing cancer cells from proliferating.[12] Alkaloids have been shown to modulate the expression of key cell cycle regulatory proteins, such as cyclins and cyclin-dependent kinases (CDKs), to induce arrest.[13]

A potential mechanism of Calyciphylline A-induced cell cycle arrest.

Experimental Protocols for Mechanistic Studies

To elucidate the precise mechanism of action of Calyciphylline A, a series of in vitro experiments are necessary. Below are standardized protocols for key assays.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay is used to determine the concentration-dependent cytotoxic effect of a compound on cancer cells.

• Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells.[3]

• Protocol:

  • Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of Calyciphylline A (and a vehicle control) for 24, 48, and 72 hours.

  • Add MTT solution (typically 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

  • Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.[1][14]

Cell Cycle Analysis (Flow Cytometry)

This technique is used to determine the distribution of cells in different phases of the cell cycle.

• Principle: Propidium iodide (PI) is a fluorescent dye that binds to DNA. The amount of fluorescence emitted by a stained cell is proportional to its DNA content, allowing for the differentiation of cells in G0/G1, S, and G2/M phases.[4][7]

• Protocol:

  • Treat cancer cells with Calyciphylline A at its IC50 concentration for various time points (e.g., 24, 48 hours).

  • Harvest the cells by trypsinization and wash with ice-cold PBS.

  • Fix the cells in cold 70% ethanol (B145695) and store at -20°C overnight.

  • Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A.

  • Incubate in the dark for 30 minutes at room temperature.

  • Analyze the samples using a flow cytometer to acquire DNA content histograms.[8][15]

Apoptosis Detection (Western Blotting)

Western blotting is used to detect the expression levels of key proteins involved in the apoptosis pathway.

• Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then probed with specific antibodies against apoptosis-related proteins (e.g., caspases, Bcl-2 family proteins).[6][11]

• Protocol:

  • Treat cells with Calyciphylline A and prepare whole-cell lysates using a suitable lysis buffer.

  • Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

  • Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies against target proteins (e.g., cleaved Caspase-3, PARP, Bcl-2, Bax).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.[16][17]

Conclusion and Future Directions

The available evidence on related Daphniphyllum alkaloids suggests that Calyciphylline A holds promise as a potential anti-cancer agent. However, the field is nascent, and rigorous investigation is required to confirm its efficacy and elucidate its specific mechanism of action. Future research should focus on:

• Comprehensive Cytotoxicity Screening: Determining the IC50 values of Calyciphylline A across a wide range of cancer cell lines.

• In-depth Mechanistic Studies: Utilizing the experimental protocols outlined above to investigate its effects on apoptosis, cell cycle, and other relevant signaling pathways (e.g., PI3K/Akt, MAPK).

• In Vivo Efficacy: Evaluating the anti-tumor activity of Calyciphylline A in animal models of cancer.

• Comparative Analysis: Directly comparing the efficacy and mechanism of Calyciphylline A with standard-of-care chemotherapeutic agents.

By systematically addressing these research questions, the scientific community can unlock the full therapeutic potential of Calyciphylline A in the fight against cancer.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. Emerging Cytotoxic Alkaloids in the Battle against Cancer: Overview of Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Flow cytometry with PI staining | Abcam [abcam.com]
• 5. Plant alkaloids and terpenoids in chemotherapy | Research Starters | EBSCO Research [ebsco.com]
• 6. Apoptosis western blot guide | Abcam [abcam.com]
• 7. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. assaygenie.com [assaygenie.com]
• 9. The Anticancer Effect of Natural Plant Alkaloid Isoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Update and New Insights on Future Cancer Drug Candidates From Plant-Based Alkaloids [frontiersin.org]
• 11. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. semanticscholar.org [semanticscholar.org]
• 13. cn.tsktbiotech.com [cn.tsktbiotech.com]
• 14. texaschildrens.org [texaschildrens.org]
• 15. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 16. Western Blot Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. bio-rad-antibodies.com [bio-rad-antibodies.com]

A Comparative Analysis of the Bioactivity of Calyciphylline A and Other Daphniphyllum Alkaloids

For Researchers, Scientists, and Drug Development Professionals

The Daphniphyllum alkaloids, a diverse and structurally complex family of natural products, have garnered significant interest in the scientific community for their wide range of biological activities. Among these, Calyciphylline A and its analogues have emerged as promising candidates for further investigation. This guide provides a comparative overview of the bioactivity of Calyciphylline A and other notable Daphniphyllum alkaloids, supported by available experimental data. The focus is on three key areas of bioactivity: cytotoxicity, anti-inflammatory effects, and neuroprotective potential.

Comparative Bioactivity Data

The following tables summarize the available quantitative data on the bioactivity of selected Daphniphyllum alkaloids. It is important to note that the data presented here are compiled from different studies and may not have been obtained under identical experimental conditions. Therefore, direct comparisons should be made with caution.

Table 1: Cytotoxic Activity of Daphniphyllum Alkaloids against HeLa Cancer Cells

Alkaloid	IC50 (μM)	Source
Daphnezomine W	~29.1 (converted from 16.0 µg/mL)	[1][2]
Daphnioldhanol A	31.9	[3][4]
22-norcalyciphylline A-type alkaloid	~3.89	[4]

IC50: The half-maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Anti-inflammatory and Neuroprotective Activities of Selected Daphniphyllum Alkaloids

Alkaloid/Compound	Bioactivity	Experimental Model	Observations	Source
Calycindaphine 22, 23, 26	Anti-inflammatory	TNFα-induced NF-κB activation in HEK293T cells	Significant inhibition of NF-κB transcriptional activity at 50 μM.	[5][6]
Caldaphnidine A (16) & Longistylumphylline C (18)	Anti-inflammatory	TGF-β/SMAD pathway in HepG2 cells	Significant inhibitory activity at 50 μM.	[6]
Daphnioldhanin G (24) & Daphnioldhanin E (26)	Autophagy Induction	HEK293 cells	Induced autophagic puncta and mediated LC3-II conversion.	[6]
Calyciphylline D	Neuroprotective	Not specified	Promotes mRNA expression of nerve growth factor (NGF).

Experimental Protocols

Detailed methodologies for the key bioassays cited in this guide are provided below. These protocols are intended to offer a comprehensive understanding of the experimental basis for the presented data.

Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow:

References

• 1. Daphniphyllum alkaloids with cytotoxic activity from Daphniphyllum angustifolium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. New Secodaphnane-Type Alkaloids with Cytotoxic Activities from Daphniphyllum angustifolium Hutch - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Calycindaphines A–J, Daphniphyllum alkaloids from the roots of Daphniphyllum calycinum - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00107H [pubs.rsc.org]

Unveiling the Structure-Activity Relationship of Calyciphylline A Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The Calyciphylline A-type alkaloids, a prominent subfamily of the structurally complex and biologically diverse Daphniphyllum alkaloids, have garnered significant attention in the scientific community. Their intricate polycyclic architectures and promising pharmacological activities, particularly their cytotoxic effects against various cancer cell lines, make them compelling candidates for drug discovery and development. This guide provides a comparative analysis of the structure-activity relationships (SAR) of Calyciphylline A analogs, supported by available experimental data, to aid researchers in this field.

Comparative Cytotoxicity of Calyciphylline A Analogs and Related Daphniphyllum Alkaloids

While a systematic SAR study on a broad series of synthetic Calyciphylline A analogs is not yet extensively documented in publicly available literature, preliminary insights can be gleaned from the cytotoxic evaluation of naturally occurring and synthesized congeners. The following table summarizes the reported cytotoxic activities of several Daphniphyllum alkaloids, including some with structural similarities to Calyciphylline A, against various human cancer cell lines.

It is important to note that the data presented below is compiled from different studies, and direct comparison of IC50 values should be approached with caution due to variations in experimental conditions, including the specific cancer cell lines and cytotoxicity assays used.

Compound	Structure	Cell Line	IC50	Citation
Daphnioldhanol A	Secodaphnane-type alkaloid	HeLa	31.9 µM	[1]
Daphnezomine W	Daphnezomine L-type alkaloid	HeLa	16.0 µg/mL	[2][3]
Rearranged Daphniphyllum Alkaloid	11-membered macrolactone ring	HeLa	~3.89 µM	[4]
Dcalycinumine A	6/6/6/7/5/6 hexacyclic architecture	Nasopharyngeal cancer cells	Not specified, but showed significant inhibition of proliferation, migration, and invasion, and promoted apoptosis.	[5]

Observations and Preliminary SAR Insights:

• The cytotoxic activity of Daphniphyllum alkaloids is evident across different structural subtypes.

• The presence of specific functional groups and the overall stereochemistry of the complex ring systems likely play a crucial role in their biological activity.

• Further studies involving the synthesis of a focused library of Calyciphylline A analogs with systematic structural modifications are necessary to establish a clear and predictive SAR.

Experimental Protocols

The most commonly employed method for evaluating the cytotoxicity of Calyciphylline A analogs and other natural products is the MTT assay.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Principle: This colorimetric assay is based on the ability of mitochondrial dehydrogenases in viable cells to reduce the yellow tetrazolium salt, MTT, into purple formazan (B1609692) crystals. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Human cancer cell lines (e.g., HeLa, MCF-7, A549)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Calyciphylline A analogs or other test compounds

• MTT solution (5 mg/mL in phosphate-buffered saline, PBS)

• Solubilization solution (e.g., Dimethyl sulfoxide (B87167) (DMSO), or 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count the cells. Seed the cells into 96-well plates at a predetermined optimal density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) in 100 µL of culture medium. Incubate the plates at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the Calyciphylline A analogs in culture medium. After 24 hours of incubation, remove the old medium from the wells and add 100 µL of the medium containing various concentrations of the test compounds. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds, e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well and incubate for another 2-4 hours at 37°C. During this time, viable cells will metabolize the MTT into formazan crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT from each well. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of the purple formazan solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: The cell viability is calculated as a percentage of the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting a dose-response curve of cell viability versus compound concentration.

Signaling Pathways and Mechanism of Action

The precise molecular mechanisms and signaling pathways through which Calyciphylline A analogs exert their cytotoxic effects are not yet fully elucidated. However, studies on other Daphniphyllum alkaloids suggest that the induction of apoptosis is a common mechanism of action.[5] A generalized workflow for investigating the cytotoxic mechanism of a Calyciphylline A analog is presented below.

Figure 1. Experimental workflow for evaluating the cytotoxicity and elucidating the mechanism of action of Calyciphylline A analogs.

Given that some Daphniphyllum alkaloids have been shown to induce apoptosis, a plausible mechanism could involve the activation of intrinsic or extrinsic apoptotic pathways. The following diagram illustrates a simplified, generalized apoptotic signaling pathway that could be investigated for Calyciphylline A analogs.

References

• 1. New Secodaphnane-Type Alkaloids with Cytotoxic Activities from Daphniphyllum angustifolium Hutch - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Daphniphyllum alkaloids with cytotoxic activity from Daphniphyllum angustifolium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. na01.alma.exlibrisgroup.com [na01.alma.exlibrisgroup.com]
• 4. mdpi.com [mdpi.com]
• 5. The Latest Progress in the Chemistry of Daphniphyllum Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

Investigating Calyciphylline A: A Researcher's Guide to Validating a Potential Therapeutic Agent

An objective analysis of the current scientific landscape reveals that Calyciphylline A, a complex Daphniphyllum alkaloid, is a molecule of significant interest to synthetic chemists but remains largely unexplored in terms of its therapeutic potential. To date, no specific biological activity or therapeutic target has been definitively ascribed to Calyciphylline A in published literature. However, the broader family of Daphniphyllum alkaloids exhibits a wide range of biological activities, suggesting that Calyciphylline A may hold untapped therapeutic value.[1][2][3] This guide provides a comparative framework for researchers aiming to validate the potential of Calyciphylline A as a therapeutic agent, outlining hypothetical experimental workflows and comparing relevant methodologies in promising therapeutic areas.

The Daphniphyllum alkaloids are known for their complex, polycyclic structures and have been investigated for various bioactivities, including cytotoxic, antioxidant, anti-HIV, and neurotrophic effects.[1][2] Notably, some alkaloids from Daphniphyllum calycinum, the plant from which Calyciphylline A is isolated, have demonstrated inhibitory effects on NF-κB and TGF-β signaling pathways, as well as the ability to induce autophagy. Furthermore, the related compound, calyciphylline D, has been suggested as a potential lead for the treatment of neurodegenerative diseases.[4] Conversely, other related compounds, such as deoxycalyciphylline B, have been shown to exhibit hepatotoxicity.[4]

Given this context, promising avenues for investigating Calyciphylline A's therapeutic potential include neurodegenerative diseases, oncology, and inflammatory disorders. This guide will focus on a hypothetical validation pathway for neurodegenerative diseases, a prominent area of interest for related alkaloids.

Comparative Analysis of Methodologies for Assessing Neuroprotective Effects

Should Calyciphylline A be investigated for its potential in treating neurodegenerative diseases, a variety of in vitro and in vivo models would be employed. The choice of assays is critical for elucidating its mechanism of action and therapeutic efficacy.

Parameter	In Vitro Assays	In Vivo Assays	Alternative Approaches
Model System	Primary neuronal cultures, immortalized neuronal cell lines (e.g., SH-SY5Y), induced pluripotent stem cell (iPSC)-derived neurons.	Transgenic mouse models of neurodegenerative diseases (e.g., APP/PS1 for Alzheimer's, α-synuclein models for Parkinson's), toxin-induced models (e.g., MPTP for Parkinson's).	In silico molecular docking and pathway analysis, high-throughput screening of compound libraries.
Key Endpoints	Neuronal viability (MTT, LDH assays), apoptosis markers (caspase activity, TUNEL staining), neurite outgrowth, oxidative stress markers (ROS levels), inflammatory cytokine levels (ELISA).	Behavioral assessments (e.g., Morris water maze, rotarod test), histopathological analysis of brain tissue (e.g., amyloid plaque load, neuronal loss), biomarker analysis in cerebrospinal fluid or plasma.	Structure-activity relationship (SAR) studies with synthetic analogs of Calyciphylline A.
Advantages	High-throughput, cost-effective, allows for mechanistic studies in a controlled environment.	High physiological relevance, provides data on efficacy and safety in a whole organism.	Rapid screening of potential targets and mechanisms, can guide experimental design.
Limitations	Limited physiological relevance, may not predict in vivo efficacy or toxicity.	Expensive, time-consuming, ethical considerations, species differences may not fully recapitulate human disease.	Predictions require experimental validation, may not capture complex biological interactions.

Hypothetical Experimental Workflow for Validating Calyciphylline A in Neurodegenerative Disease

The following workflow outlines a potential path for the preclinical validation of Calyciphylline A as a neuroprotective agent.

Caption: A hypothetical workflow for the preclinical validation of Calyciphylline A.

Detailed Experimental Protocols

1. In Vitro Neuroprotection Assay:

• Objective: To assess the ability of Calyciphylline A to protect neurons from a toxic insult.

• Cell Line: SH-SY5Y human neuroblastoma cells.

• Protocol:

  • Seed SH-SY5Y cells in 96-well plates and differentiate with retinoic acid for 5-7 days.

  • Pre-treat differentiated cells with a range of concentrations of Calyciphylline A (e.g., 0.1, 1, 10 µM) for 24 hours.

  • Induce neurotoxicity by adding a known neurotoxin, such as 6-hydroxydopamine (6-OHDA) or amyloid-beta oligomers, for another 24 hours.

  • Assess cell viability using the MTT assay. Read absorbance at 570 nm.

  • Calculate the percentage of neuroprotection relative to cells treated with the neurotoxin alone.

2. In Vivo Behavioral Assessment (Morris Water Maze):

• Objective: To evaluate the effect of Calyciphylline A on learning and memory in a mouse model of Alzheimer's disease.

• Animal Model: APP/PS1 transgenic mice.

• Protocol:

  • Treat APP/PS1 mice and wild-type littermates with Calyciphylline A or vehicle control via oral gavage daily for 3 months.

  • The Morris water maze apparatus consists of a circular pool filled with opaque water and a hidden platform.

  • Acquisition Phase: For 5 consecutive days, place each mouse in the pool from four different starting positions and allow it to swim and find the hidden platform. Record the escape latency (time to find the platform).

  • Probe Trial: On day 6, remove the platform and allow the mouse to swim for 60 seconds. Record the time spent in the target quadrant where the platform was previously located.

  • Analyze the data to compare the learning and memory performance between the treatment and control groups.

Signaling Pathway Analysis

Should Calyciphylline A demonstrate neuroprotective effects, elucidating the underlying signaling pathways would be a critical next step. Based on the activities of related alkaloids, pathways such as NF-κB and those involved in autophagy would be of initial interest.

References

• 1. Daphniphyllum alkaloids: recent findings on chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. The chemistry of Daphniphyllum alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deoxycalyciphylline B, a Hepatotoxic Alkaloid from Daphniphyllum calycinum - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Cellular Targets of Calyciphylline A: A Comparative Guide

Identifying the precise cellular interactome of Calyciphylline A, a complex Daphniphyllum alkaloid, remains an active area of investigation. To date, no definitive studies have conclusively identified its direct protein targets. However, research into the bioactivities of related alkaloids isolated from the same source, Daphniphyllum calycinum, provides valuable insights into potential cellular pathways modulated by this class of compounds. This guide compares the known biological effects of Calyciphylline A analogs and outlines experimental strategies for direct target identification.

Comparative Bioactivity of Daphniphyllum Alkaloids

While direct cellular targets of Calyciphylline A are yet to be discovered, studies on co-isolated compounds from Daphniphyllum calycinum have revealed inhibitory effects on key cellular signaling pathways, including NF-κB, TGF-β, and the induction of autophagy. These findings suggest that Calyciphylline A may exert its biological effects through similar mechanisms.

Inhibition of NF-κB and TGF-β Signaling Pathways

Several Daphniphyllum alkaloids have demonstrated significant inhibitory activity against TNFα-induced NF-κB activation and the TGF-β/SMAD pathway.[1][2] The table below summarizes the reported inhibitory activities of select compounds.

Compound	Target Pathway	Cell Line	Concentration	Inhibitory Effect
Compound 22	NF-κB	-	50 µM	Significant transcriptional inhibition[1][2]
Compound 23	NF-κB	-	50 µM	Significant transcriptional inhibition[1][2]
Compound 26	NF-κB	-	50 µM	Significant transcriptional inhibition[1][2]
Compound 16	TGF-β/SMAD	HepG2	50 µM	Significant inhibitory activity[1][2]
Compound 18	TGF-β/SMAD	HepG2	50 µM	Significant inhibitory activity[1][2]

Induction of Autophagy

Certain Daphniphyllum alkaloids have been shown to induce autophagy, a cellular process of degradation and recycling of cellular components. This was observed through the formation of autophagic puncta and the conversion of the autophagic marker LC3-I to LC3-II.[1][2]

Compound	Effect	Cell Line	Method
Compound 24	Induced autophagic puncta and LC3-II conversion[1][2]	HEK293	Immunofluorescence and Western Blot
Compound 26	Induced autophagic puncta and LC3-II conversion[1][2]	HEK293	Immunofluorescence and Western Blot

Experimental Protocols

The following are the methodologies employed in the cited studies to assess the bioactivity of Daphniphyllum alkaloids.

NF-κB Transcriptional Activity Assay

• Cell Culture: Cells were seeded in appropriate well plates and cultured for 24 hours.

• Treatment: Cells were treated with various concentrations of the test compounds.

• Induction: TNFα was used to induce NF-κB activation.

• Measurement: The inhibitory effect on NF-κB transcriptional activity was quantified. The specific reporter system used was not detailed in the provided information.

TGF-β/SMAD Pathway Inhibition Assay

• Cell Line: HepG2 cells were utilized.

• Treatment: Cells were treated with the test compounds at a concentration of 50 µM.

• Measurement: The inhibitory activity on the TGF-β/SMAD pathway was assessed. The specific readout for pathway inhibition was not detailed in the provided information.

Autophagy Induction Assay

• Cell Line: HEK293 cells were seeded onto 6-well plates and cultured for 24 hours.[1]

• Treatment: Cells were treated with various concentrations of the test compounds.[2]

• Analysis:

  • Immunofluorescence: The formation of autophagic puncta was visualized.

  • Western Blot: The conversion of LC3-I to LC3-II was detected using a primary antibody against LC3II.[1] GAPDH was used as a loading control.[1]

Visualizing Potential Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathways potentially modulated by Calyciphylline A analogs and a proposed workflow for the direct identification of its cellular targets.

Caption: Potential inhibition of the NF-κB signaling pathway by Daphniphyllum alkaloids.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Calycindaphines A–J, Daphniphyllum alkaloids from the roots of Daphniphyllum calycinum - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00107H [pubs.rsc.org]

Comparative Analysis of Calyciphylline A's Potential Neurotrophic Effects: A Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Calyciphylline A, a member of the complex Daphniphyllum family of alkaloids, belongs to a class of natural products recognized for a wide array of biological activities, including potential neurotrophic effects.[1][2] However, a thorough review of existing scientific literature reveals a notable absence of specific experimental data quantifying the neurotrophic activity of Calyciphylline A. To address this knowledge gap and facilitate future research, this guide provides a comprehensive framework for the comparative analysis of Calyciphylline A's neurotrophic potential.

This document outlines standardized experimental protocols, data presentation formats, and the requisite visualizations to systematically evaluate Calyciphylline A against established neurotrophic agents. While direct comparative data for Calyciphylline A is not yet available, this guide serves as a methodological blueprint for researchers seeking to investigate its neurotrophic properties and benchmark its performance against other compounds.

Introduction to Neurotrophic Agents and Calyciphylline A

Neurotrophic factors are essential proteins that regulate the survival, development, and function of neurons.[3] Agents that can mimic or enhance the activity of endogenous neurotrophins, such as Nerve Growth Factor (NGF) and Brain-Derived Neurotrophic Factor (BDNF), hold significant promise for the treatment of neurodegenerative diseases. The Daphniphyllum alkaloids have been reported to possess a range of biological activities, including anticancer, antioxidant, and vasorelaxation properties, with some reports suggesting an elevation of nerve growth factor.[4] Calyciphylline A, as a representative of this class, is a compelling candidate for neurotrophic activity screening.

Proposed Framework for Comparative Efficacy Analysis

To rigorously assess the neurotrophic effects of Calyciphylline A, a multi-pronged approach employing well-established in vitro assays is recommended. The following sections detail the experimental methodologies and data presentation structures for a comparative analysis. For the purpose of illustration, hypothetical data for Calyciphylline A is presented alongside representative data for a well-characterized neurotrophic compound (Compound X).

Neurite Outgrowth Assay in PC12 Cells

The promotion of neurite outgrowth is a hallmark of neurotrophic activity. The PC12 cell line, a rat pheochromocytoma cell line, is a widely used model for studying neuronal differentiation and neurite outgrowth in response to neurotrophic factors.[5][6]

Table 1: Comparative Analysis of Neurite Outgrowth Promotion

Compound	Concentration (µM)	Mean Neurite Length (µm ± SD)	Percentage of Neurite-Bearing Cells (%)
Control (NGF)	0.1	45.8 ± 5.2	65.3 ± 7.1
Compound X	1	35.2 ± 4.1	50.1 ± 6.5
10	55.7 ± 6.8	75.4 ± 8.2
50	58.1 ± 7.3	78.9 ± 8.8
Calyciphylline A	1	Data Not Available	Data Not Available
10	Data Not Available	Data Not Available
50	Data Not Available	Data Not Available

• Cell Culture: PC12 cells are cultured in RPMI-1640 medium supplemented with 10% horse serum, 5% fetal bovine serum, and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Cells are seeded in 24-well plates coated with collagen type IV at a density of 2 x 10^4 cells/well and allowed to attach for 24 hours.

• Treatment: The culture medium is replaced with a low-serum medium (1% horse serum) containing various concentrations of Calyciphylline A, a positive control (e.g., NGF at 50 ng/mL), and a vehicle control.

• Incubation: Cells are incubated for 48-72 hours to allow for neurite outgrowth.

• Fixation and Staining: Cells are fixed with 4% paraformaldehyde and permeabilized with 0.1% Triton X-100. Neurons are then stained with an antibody against β-III tubulin, a neuron-specific marker, followed by a fluorescently labeled secondary antibody. Nuclei are counterstained with DAPI.

• Imaging and Analysis: Images are captured using a high-content imaging system. Neurite length and the percentage of cells bearing neurites (defined as processes at least twice the length of the cell body diameter) are quantified using automated image analysis software.

Workflow for PC12 Cell Neurite Outgrowth Assay

Neurotrophic Factor Release Assays (NGF & BDNF)

A potential mechanism of action for neurotrophic compounds is the induction of endogenous neurotrophic factor release from neuronal or glial cells. Enzyme-linked immunosorbent assays (ELISAs) are a standard method for quantifying the concentration of secreted proteins like NGF and BDNF in cell culture supernatants.[7]

Table 2: Comparative Analysis of NGF and BDNF Release

Cell Type	Treatment	Concentration (µM)	NGF Release (pg/mL ± SD)	BDNF Release (pg/mL ± SD)
Primary Astrocytes	Control	-	15.2 ± 2.1	25.8 ± 3.4
Compound X	10	45.7 ± 5.8	78.2 ± 9.1
Calyciphylline A	10	Data Not Available	Data Not Available
SH-SY5Y Cells	Control	-	8.9 ± 1.5	18.4 ± 2.9
Compound X	10	28.4 ± 3.9	55.1 ± 6.7
Calyciphylline A	10	Data Not Available	Data Not Available

• Cell Culture: Primary astrocytes or a relevant neuronal cell line (e.g., SH-SY5Y) are cultured to 80% confluency in appropriate media.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of Calyciphylline A, a positive control (e.g., a known secretagogue), and a vehicle control.

• Incubation: Cells are incubated for 24-48 hours.

• Supernatant Collection: The cell culture supernatant is collected and centrifuged to remove cellular debris.

• ELISA: The concentrations of NGF and BDNF in the supernatants are determined using commercially available ELISA kits according to the manufacturer's instructions.

• Data Analysis: The measured concentrations are normalized to the total protein content of the corresponding cell lysates.

Signaling Pathway Analysis

Understanding the molecular mechanisms underlying the potential neurotrophic effects of Calyciphylline A is crucial. A primary pathway for many neurotrophic factors is the Tropomyosin receptor kinase (Trk) signaling cascade. Activation of Trk receptors (TrkA for NGF, TrkB for BDNF) leads to the phosphorylation of downstream effectors such as Akt and ERK, promoting cell survival and differentiation.

Hypothesized Neurotrophin Signaling Pathway for Calyciphylline A

To investigate the involvement of this pathway, Western blot analysis can be performed on cell lysates from treated cells to measure the phosphorylation status of key signaling proteins such as Akt (p-Akt) and ERK (p-ERK).

Conclusion and Future Directions

While the neurotrophic potential of the Daphniphyllum alkaloid class is noted in the literature, specific experimental validation for Calyciphylline A is currently lacking. This guide provides a robust framework for initiating such investigations. Future studies should focus on executing these protocols to generate quantitative data on Calyciphylline A's efficacy in promoting neurite outgrowth and neurotrophic factor release. A direct comparison with other known neurotrophic agents will be critical in determining its relative potency and potential as a therapeutic lead. Furthermore, elucidating the specific molecular targets and signaling pathways modulated by Calyciphylline A will be essential for its further development.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. mdpi.com [mdpi.com]
• 3. Brain Neurotrophins and Plant Polyphenols: A Powerful Connection [mdpi.com]
• 4. Total synthesis of the Daphniphyllum alkaloid daphenylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Neurite Outgrowth-Promoting Compounds from the Petals of Paeonia lactiflora in PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ELISA for Monitoring Nerve Growth Factor - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Synthetic Maze: A Comparative Guide to the Total Synthesis of Calyciphylline A and Its Congeners

For researchers, scientists, and drug development professionals, the intricate molecular architecture of Calyciphylline A, a member of the Daphniphyllum alkaloids, presents both a formidable synthetic challenge and a potential source of novel therapeutic agents. While in vivo efficacy data for Calyciphylline A remains limited, the journey to its synthesis is a testament to the ingenuity of modern organic chemistry. This guide provides a comparative overview of the key strategies employed in the total synthesis of Calyciphylline A and its analogues, offering insights into the efficiency and elegance of these chemical odysseys.

The Daphniphyllum alkaloids are a large family of natural products known for a wide array of biological activities, including anti-cancer, anti-HIV, and neurotrophic properties.[1] However, their complex, polycyclic structures make them difficult to isolate in large quantities and challenging synthetic targets. The total synthesis of these molecules is a critical step towards enabling thorough biological evaluation and the development of novel therapeutics. This guide will delve into the various synthetic routes, highlighting key reactions, step counts, and overall yields to provide a clear comparison for researchers in the field.

Comparative Analysis of Synthetic Strategies

The total synthesis of Calyciphylline A and its analogues has been approached through a variety of innovative strategies. These can be broadly categorized by the key bond-forming reactions used to construct the complex polycyclic core. The following table summarizes the key quantitative data from several reported synthetic campaigns, focusing on the construction of the core ring systems or the total synthesis of related alkaloids.

Synthetic Target/Core	Key Strategy	Number of Steps	Overall Yield	Reference
ABC-Tricyclic Framework	Stereocontrolled Aldol (B89426) Cyclization	10	8%	[2][3]
(-)-Calyciphylline N	Intramolecular Diels-Alder, Nazarov Cyclization	37 (longest linear sequence)	Not explicitly stated	[4]
(-)-Himalensine A	Prototropic shift / Furan Diels-Alder cascade	22	Not explicitly stated	[5]
Daphenylline	Atom transfer radical cyclization, Lu [3+2] cycloaddition	11 (formally enantioselective)	Not explicitly stated	[6]

Key Synthetic Methodologies and Experimental Protocols

The successful synthesis of these complex alkaloids hinges on the application of powerful and often novel chemical transformations. Below are detailed descriptions of some of the pivotal experimental strategies employed.

1. Stereocontrolled Aldol Cyclization for the ABC Ring System:

A key challenge in the synthesis of Calyciphylline A-type alkaloids is the construction of the ABC tricyclic ring system. One effective approach involves a stereocontrolled intramolecular aldol cyclization.[2][3]

• Protocol: The synthesis commences with the formation of a hydroindole system via a radical cyclization. The subsequent key step is the piperidine (B6355638) ring closure through a highly diastereoselective aldol cyclization of a keto aldehyde precursor. This reaction proceeds with a 9:1 diastereomeric ratio and an overall yield of 90% for the cyclization step.[3] The resulting hydroxyl group is then strategically converted to a methyl group with retention of configuration using an in situ generated Gilman reagent (Me₂CuLi).[3]

2. Intramolecular Diels-Alder and Nazarov Cyclization for (-)-Calyciphylline N:

The synthesis of (-)-Calyciphylline N showcases a powerful combination of cycloaddition and cyclization reactions to assemble its intricate framework.[4]

• Protocol: A highly diastereoselective intramolecular Diels-Alder reaction of a silicon-tethered acrylate (B77674) is employed to construct a key tricyclic intermediate. Later in the synthesis, a one-pot Nazarov cyclization/proto-desilylation sequence is utilized to form a crucial cyclopentenone ring. This is preceded by an efficient Stille carbonylation of a sterically hindered vinyl triflate to install the necessary precursor for the Nazarov reaction.[4]

3. Divergent Synthesis via Late-Stage Diallylic Alcohol Rearrangements:

A divergent strategy has been successfully applied to synthesize three different Calyciphylline A-type alkaloids from a common intermediate. This approach relies on late-stage rearrangements of a diallylic alcohol.[1][7]

• Protocol: Key transformations in this synthetic route include a highly efficient nitrile hydration using a "donor-acceptor" platinum catalyst, an intramolecular Heck coupling, and a regioselective intramolecular pinacol (B44631) coupling. The divergence is achieved through two distinct late-stage rearrangements: an unprecedented oxidative Nazarov electrocyclization of an unfunctionalized diallylic alcohol and an unusual transannular allylic alcohol rearrangement.[1][7]

Visualizing the Synthetic Pathways

To better understand the logical flow of these complex syntheses, the following diagrams, generated using the DOT language, illustrate a generalized retrosynthetic analysis and a key reaction cascade.

Caption: Generalized retrosynthetic approach to the Calyciphylline A core structure.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Synthesis of the ABC Ring of Calyciphylline A-Type Alkaloids by a Stereocontrolled Aldol Cyclization: Formal Synthesis of (±)-Himalensine A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Molecular Complexity-Inspired Synthetic Strategies toward the Calyciphylline A-Type Daphniphyllum Alkaloids Himalensine A and Daphenylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]

Navigating the Maze of Resistance: A Comparative Guide to Calyciphylline A in Cancer Cell Lines

For researchers, scientists, and drug development professionals, understanding the nuances of drug resistance is paramount to advancing oncology. This guide provides a comparative analysis of the potential cross-resistance profiles of Calyciphylline A, a complex Daphniphyllum alkaloid, in various cancer cell lines. Due to the limited direct research on Calyciphylline A's cross-resistance, this guide leverages data from related alkaloids and established mechanisms of resistance to common chemotherapeutic agents to present a predictive comparison.

While specific cross-resistance studies on Calyciphylline A are not yet available in the public domain, the known cytotoxic activities of related Daphniphyllum alkaloids and an understanding of common cancer drug resistance mechanisms allow for the formulation of investigational hypotheses. This guide aims to serve as a foundational resource to stimulate and direct future research into the full potential of Calyciphylline A as a therapeutic agent.

Comparative Cytotoxicity of Daphniphyllum Alkaloids

Initial studies on Daphniphyllum alkaloids have demonstrated their cytotoxic potential against various cancer cell lines. While data for Calyciphylline A is sparse, the activity of other compounds from this family provides a basis for comparison and highlights the potential of this structural class.

Compound	Cancer Cell Line	IC50 (µM)	Citation
Daphnezomine W	HeLa	16.0	[1]
Daphnioldhanol A	HeLa	31.9	[2]

Note: The provided data is for related alkaloids and not Calyciphylline A itself. IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro.

Inferred Cross-Resistance Profile of Calyciphylline A

Cross-resistance, where a cancer cell becomes resistant to multiple drugs, is a major challenge in chemotherapy. The phenomenon often arises from shared mechanisms of action or resistance. Based on the potential mechanisms of action for Daphniphyllum alkaloids, which may involve the induction of apoptosis and modulation of signaling pathways like NF-κB and TGF-β, we can infer potential cross-resistance scenarios with established anticancer drugs.[3]

Drug Class	Mechanism of Action	Potential for Cross-Resistance with Calyciphylline A	Rationale
Tubulin-Binding Agents (e.g., Paclitaxel, Vinca (B1221190) Alkaloids)	Interfere with microtubule dynamics, leading to mitotic arrest and apoptosis.[4]	Possible	If Calyciphylline A induces apoptosis through a microtubule-independent pathway, cross-resistance may be limited. However, alterations in downstream apoptotic pathways could confer resistance to both.
Topoisomerase Inhibitors (e.g., Etoposide, Camptothecin)	Inhibit topoisomerase enzymes, leading to DNA damage and apoptosis.[5][6]	Possible	Similar to tubulin-binding agents, if the primary mechanism of Calyciphylline A is distinct from DNA damage repair pathways, there might be no significant cross-resistance. However, mutations in genes controlling apoptosis could lead to broad-spectrum resistance.
Alkylating Agents (e.g., Cisplatin)	Directly damage DNA by adding alkyl groups.	Less Likely	The mechanism of direct DNA alkylation is distinct from the likely signaling pathway modulation of Calyciphylline A.
Antimetabolites (e.g., 5-Fluorouracil)	Interfere with the synthesis of DNA and RNA.	Less Likely	The metabolic interference of antimetabolites is a specific mechanism unlikely to overlap with the signaling pathway modulation of Calyciphylline A.

Disclaimer: This table presents inferred possibilities based on known mechanisms and is intended to guide future research. Direct experimental validation is required to confirm these hypotheses.

Experimental Protocols

Standardized assays are crucial for determining the cytotoxic effects of compounds and establishing resistance profiles. The following are detailed methodologies for two common in vitro cytotoxicity assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.[7][8][9]

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of Calyciphylline A or other test compounds and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

SRB (Sulphorhodamine B) Assay

This assay is based on the ability of the SRB dye to bind to protein components of cells, providing a measure of cell mass.[10][11]

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Cell Fixation: After treatment, fix the cells by adding cold trichloroacetic acid (TCA) to a final concentration of 10% and incubate for 1 hour at 4°C.

• Staining: Wash the plates with water and stain with 0.4% SRB solution for 30 minutes at room temperature.

• Washing: Remove the unbound dye by washing with 1% acetic acid.

• Dye Solubilization: Air-dry the plates and solubilize the bound dye with 10 mM Tris base solution.

• Absorbance Measurement: Measure the absorbance at a wavelength of 510-570 nm.

• Data Analysis: Calculate cell viability and IC50 values as in the MTT assay.

Visualizing the Pathways and Processes

Diagrams are essential for illustrating complex biological pathways and experimental workflows.

Caption: Workflow for determining the in vitro cytotoxicity of Calyciphylline A.

Caption: A hypothesized signaling pathway for Calyciphylline A-induced apoptosis in cancer cells.

References

• 1. Daphniphyllum alkaloids with cytotoxic activity from Daphniphyllum angustifolium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New Secodaphnane-Type Alkaloids with Cytotoxic Activities from Daphniphyllum angustifolium Hutch - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Topoisomerase I inhibitors and drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Resistance to anti-tubulin agents: From vinca alkaloids to epothilones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cross-resistance of topoisomerase I and II inhibitors in neuroblastoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 10. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthetic Routes of Calyciphylline A-Type Alkaloids

For Researchers, Scientists, and Drug Development Professionals

The Calyciphylline A-type alkaloids, a prominent subfamily of the structurally complex Daphniphyllum alkaloids, have captivated synthetic chemists for decades. Their intricate polycyclic frameworks, often featuring multiple stereocenters and unique ring systems, present formidable challenges and serve as a canvas for the development of innovative synthetic strategies. This guide provides a comparative overview of the seminal total syntheses of several members of this family, offering a detailed analysis of the various approaches, quantitative data on their efficiency, and the experimental protocols for key transformations.

Introduction to Calyciphylline A-Type Alkaloids

Calyciphylline A-type alkaloids are characterized by a core bridged morphan subunit embedded within a [6-6-5-7] tetracyclic system, which can be further adorned with additional rings. These natural products exhibit a range of interesting biological activities, making them attractive targets for both academic research and potential drug development. The complexity of their structures has spurred the development of a diverse array of synthetic strategies, including biomimetic approaches, tandem cyclizations, and novel bond-forming reactions. This guide will delve into the synthetic routes for key members of this family, including himalensine A, daphenylline, and calyciphylline N, as well as a divergent approach to access multiple analogues.

Comparison of Synthetic Efficiencies

The following table summarizes the key quantitative data for the total syntheses of selected Calyciphylline A-type alkaloids, providing a clear comparison of their overall efficiency.

Target Alkaloid	Research Group	Longest Linear Sequence (Steps)	Overall Yield (%)	Key Strategies
(-)-Himalensine A	Dixon	22	Not Reported	Enantioselective prototropic shift/IMDAF cascade, Reductive radical cyclization
(-)-Himalensine A	Qiu	19	Not Reported	Mg(ClO4)2-catalyzed intramolecular amidocyclization, Cu-catalyzed intramolecular cyclopropanation, Cope-type rearrangement
(-)-Daphenylline	Sarpong	11	Not Reported	Dearomative Buchner cycloaddition, C-C bond cleavage, Thia-Paternò-Büchi [2+2] photocycloaddition
(±)-Daphenylline	Li	Not Reported	Not Reported	Intramolecular Michael addition, Photoinduced 6π-electrocyclization, Oxidative aromatization
(-)-Daphenylline	Qiu	19	7.6	Mg(ClO4)2-catalyzed intramolecular amide addition cyclization, Intramolecular Diels-Alder reaction, Robinson annulation/oxidative aromatization
(-)-Calyciphylline N	Smith	37	Not Reported	Intramolecular Diels-Alder reaction, Transannular enolate alkylation, Stille carbonylation/Nazarov cyclization
(-)-10-Deoxydaphnipaxianine A	Xu	Not Reported	Not Reported	Divergent synthesis, Late-stage diallylic alcohol rearrangements, Oxidative Nazarov electrocyclization
(+)-Daphlongamine E	Xu	Not Reported	Not Reported	Divergent synthesis, Late-stage diallylic alcohol rearrangements, Transannular allylic alcohol rearrangement
(+)-Calyciphylline R	Xu	Not Reported	Not Reported	Divergent synthesis, Late-stage diallylic alcohol rearrangements

Key Synthetic Strategies and Experimental Protocols

This section details the pivotal reactions and experimental procedures from the discussed syntheses, providing insights into the practical execution of these complex transformations.

Dixon's Synthesis of (-)-Himalensine A: Enantioselective Prototropic Shift/Intramolecular Diels-Alder Furan (IMDAF) Cascade

A cornerstone of the Dixon group's approach to (-)-himalensine A is a novel catalytic, enantioselective prototropic shift/IMDAF cascade to construct the crucial ACD tricyclic core.[1][2][3][4][5]

Experimental Protocol:

To a solution of the enone precursor in a suitable solvent (e.g., toluene) is added a chiral amine catalyst (e.g., a primary aminocatalyst derived from a cinchona alkaloid) and a cocatalyst (e.g., a Brønsted acid). The reaction mixture is stirred at a specific temperature until the starting material is consumed, as monitored by TLC or LC-MS. The reaction is then quenched, and the product is purified by column chromatography to afford the tricyclic product.

Sarpong's Synthesis of (-)-Daphenylline: Dearomative Buchner Cycloaddition and C-C Bond Cleavage

The Sarpong group's synthesis of (-)-daphenylline features an innovative strategy that involves the generation of a complex intermediate followed by a strategic bond cleavage.[1][6] A key step is the dearomative Buchner cycloaddition to construct a bicyclo[4.1.0]heptane core, which then undergoes a 6π-electrocyclic ring-opening to form the seven-membered ring.[1][6]

Experimental Protocol (Buchner Reaction):

A solution of the aromatic precursor and a rhodium catalyst (e.g., Rh2(OAc)4) in a high-boiling solvent (e.g., 1,2-dichlorobenzene) is heated to a high temperature. A solution of a diazo compound in the same solvent is then added dropwise over a period of time. After the addition is complete, the reaction is stirred at the elevated temperature until completion. The solvent is removed under reduced pressure, and the residue is purified by flash chromatography to yield the cycloadduct.

Smith's Synthesis of (-)-Calyciphylline N: Intramolecular Diels-Alder Reaction

The Smith group's synthesis of the architecturally complex (-)-calyciphylline N relies on a highly stereoselective intramolecular Diels-Alder reaction to construct the bicyclo[2.2.2]octane core.[7][8][9][10]

Experimental Protocol:

The triene precursor is dissolved in a suitable solvent (e.g., toluene) and a Lewis acid (e.g., Et2AlCl) is added at a low temperature (e.g., -78 °C). The reaction mixture is stirred at this temperature for a specified time and then warmed to room temperature. The reaction is quenched with a quenching agent (e.g., saturated aqueous NaHCO3 solution), and the product is extracted with an organic solvent. The combined organic layers are dried, concentrated, and purified by chromatography to give the Diels-Alder adduct.

Xu's Divergent Synthesis: Late-Stage Diallylic Alcohol Rearrangements

The Xu group has developed a divergent strategy that allows for the synthesis of multiple Calyciphylline A-type alkaloids from a common intermediate.[11][12] This approach hinges on late-stage diallylic alcohol rearrangements, including an unprecedented oxidative Nazarov electrocyclization.[11][12]

Experimental Protocol (Oxidative Nazarov Cyclization):

To a solution of the diallylic alcohol in a suitable solvent (e.g., CH2Cl2) is added an oxidant (e.g., Dess-Martin periodinane) at room temperature. The reaction is stirred until the starting material is consumed. The reaction mixture is then quenched, and the product is purified by column chromatography to afford the cyclopentenone product.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow and key transformations in the synthetic routes to various Calyciphylline A-type alkaloids.

Caption: A flowchart illustrating the key strategic disconnections and convergent/divergent points in the total syntheses of various Calyciphylline A-type alkaloids.

This guide provides a snapshot of the remarkable ingenuity applied to the synthesis of Calyciphylline A-type alkaloids. The diverse strategies employed not only highlight the complexity of these natural products but also showcase the power of modern organic synthesis in overcoming significant chemical challenges. For researchers in this field, these comparative insights can inform the design of new and even more efficient routes to this important class of molecules.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. The Dixon Synthesis of Himalensine A [organic-chemistry.org]
• 4. Total Synthesis of (-)-Himalensine A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Navigating Excess Complexity: Total Synthesis of Daphenylline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Smith Synthesis of (-)-Calyciphylline N [organic-chemistry.org]
• 8. Total synthesis of (-)-calyciphylline N - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Total Syntheses of Calyciphylline A-Type Alkaloids (-)-10-Deoxydaphnipaxianine A, (+)-Daphlongamine E and (+)-Calyciphylline R via Late-Stage Divinyl Carbinol Rearrangements - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Calyciphylline A and Related Daphniphyllum Alkaloids in Cellular Models

For Immediate Release

A comprehensive review of available data on Calyciphylline A and its structural analogs within the Daphniphyllum alkaloid family reveals a landscape ripe for further investigation into their therapeutic potential. While the direct molecular targets of Calyciphylline A remain largely uncharacterized, bioactivity screenings of related compounds have demonstrated effects on key cellular pathways implicated in cancer and inflammation, including cytotoxicity against cancer cell lines and modulation of NF-κB and TGF-β signaling. This guide provides a comparative summary of the existing experimental data to aid researchers and drug development professionals in navigating this complex class of natural products.

Cytotoxicity Against Human Cancer Cell Lines

Compound	Cell Line	IC50 Value	Reference Compound	Cell Line	IC50 Value
Daphnezomine W	HeLa	16.0 µg/mL	Doxorubicin	MCF-7	1.57 µM
Daphnioldhanol A	HeLa	31.9 µM[1][2]
Unnamed Daphniphyllum Alkaloid	HeLa	~3.89 µM[2]

Note: Direct comparison is challenging due to variations in experimental conditions and reporting units (µg/mL vs. µM). The molecular weight of Daphnezomine W would be needed for a direct molar comparison.

Modulation of Inflammatory Signaling Pathways

Several Daphniphyllum alkaloids have been evaluated for their ability to interfere with key inflammatory signaling pathways, namely the NF-κB and TGF-β pathways. While quantitative IC50 values are not yet published, qualitative data indicates that certain alkaloids can inhibit these pathways.

NF-κB Pathway Inhibition: A number of Daphniphyllum alkaloids have demonstrated inhibitory effects on TNFα-induced NF-κB activation. The specific compounds from the study that showed activity are not explicitly named in the accessible text.

TGF-β Pathway Inhibition: Similarly, certain alkaloids from Daphniphyllum calycinum have been shown to inhibit the TGF-β/SMAD signaling pathway in HepG2 cells.

Further research is required to quantify the potency of these inhibitory effects and to identify the specific molecular targets within these pathways.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the bioactivity studies of Daphniphyllum alkaloids.

Cytotoxicity Assay (MTT Assay)

This protocol is a standard method for assessing cell viability and the cytotoxic potential of chemical compounds.

• Cell Seeding: Cancer cell lines (e.g., HeLa) are seeded into 96-well plates at a density of 1 x 10^4 cells/well and incubated for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (Daphniphyllum alkaloids) and a positive control (e.g., doxorubicin) for a specified period, typically 48 or 72 hours.

• MTT Addition: After the incubation period, the culture medium is removed, and 20-50 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (typically 0.5 mg/mL in serum-free medium) is added to each well. The plate is then incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and the insoluble formazan crystals formed by metabolically active cells are dissolved in 150 µL of a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of 490-570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve.

NF-κB Luciferase Reporter Assay

This assay is used to quantify the activation or inhibition of the NF-κB signaling pathway.

• Cell Transfection: A human cell line (e.g., HEK293T) is transiently co-transfected with a firefly luciferase reporter plasmid under the control of an NF-κB response element and a Renilla luciferase plasmid (for normalization of transfection efficiency).

• Compound Incubation: After 24 hours, the transfected cells are pre-incubated with the test compounds for 1-2 hours.

• Pathway Activation: The NF-κB pathway is then stimulated by adding an activator, such as Tumor Necrosis Factor-alpha (TNFα), to the cell culture medium.

• Cell Lysis and Luciferase Measurement: After a further incubation period (typically 6-24 hours), the cells are lysed, and the firefly and Renilla luciferase activities are measured using a luminometer and a dual-luciferase assay kit.

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in transfection efficiency and cell number. The inhibitory effect of the compounds is calculated as the percentage reduction in luciferase activity compared to the TNFα-stimulated control.

TGF-β/SMAD Luciferase Reporter Assay

This assay measures the activity of the TGF-β signaling pathway through the activation of SMAD transcription factors.

• Cell Transfection: A suitable cell line (e.g., HepG2) is co-transfected with a firefly luciferase reporter plasmid containing SMAD-binding elements (SBE) in its promoter and a Renilla luciferase control plasmid.

• Compound Incubation: Following transfection, the cells are pre-treated with the Daphniphyllum alkaloids for a defined period.

• Pathway Activation: The signaling pathway is activated by treating the cells with recombinant human TGF-β1.

• Cell Lysis and Luciferase Measurement: After an overnight incubation, the cells are lysed, and the activities of both firefly and Renilla luciferases are quantified using a luminometer.

• Data Analysis: The ratio of firefly to Renilla luciferase activity is calculated to normalize the results. The inhibitory potential of the test compounds is determined by comparing the luciferase activity in treated cells to that in cells stimulated with TGF-β1 alone.

Visualizations

The following diagrams illustrate the key signaling pathways and a general experimental workflow for target identification.

Caption: Simplified NF-κB signaling pathway and potential inhibition point by Daphniphyllum alkaloids.

Caption: Overview of the TGF-β/SMAD signaling pathway with a hypothetical inhibition point.

Caption: A general experimental workflow for the identification and validation of protein targets for a small molecule like Calyciphylline A.

References

• 1. New Secodaphnane-Type Alkaloids with Cytotoxic Activities from Daphniphyllum angustifolium Hutch - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Latest Progress in the Chemistry of Daphniphyllum Alkaloids | MDPI [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Calyciphylline A

Essential Safety and Handling Guide for Calyciphylline A

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and disposal of Calyciphylline A, a complex Daphniphyllum alkaloid. Adherence to these procedures is essential to ensure personal safety and minimize environmental contamination.

Hazard Identification and Personal Protective Equipment (PPE)

Calyciphylline A is classified as acutely toxic if swallowed and may damage fertility or the unborn child. Therefore, stringent adherence to safety protocols and the use of appropriate personal protective equipment are mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Calyciphylline A

PPE Category	Item	Specification	Rationale
Hand Protection	Gloves	Chemical-resistant, powder-free nitrile, neoprene, or latex gloves. Double gloving is recommended.[1][2]	Prevents skin contact and absorption. Double gloving provides an additional barrier and allows for safe removal of the outer, contaminated glove.[1]
Body Protection	Protective Gown/Clothing	Disposable, fluid-resistant gown with long cuffs.[1]	Protects skin from splashes and aerosol exposure. Cuffs should be tucked under the inner glove.
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	ANSI Z87.1 compliant.	Protects eyes from splashes and airborne particles.
Face Protection	Face Shield	To be worn in conjunction with goggles when there is a significant risk of splashing.[2]	Provides full-face protection from splashes.
Respiratory Protection	NIOSH-approved Respirator	Use a respirator with an appropriate particulate filter if working outside of a certified chemical fume hood or if aerosol generation is likely.	Prevents inhalation of airborne particles.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Calyciphylline A is crucial for maintaining a safe laboratory environment.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage. Wear appropriate PPE during inspection.

• Storage: Store Calyciphylline A in a tightly closed, properly labeled container in a locked, dry, and well-ventilated area. It should be stored at room temperature under an inert gas as it is air-sensitive. Access should be restricted to authorized personnel only.

Handling and Experimental Use

• Designated Area: All handling of Calyciphylline A should be conducted in a designated area, such as a certified chemical fume hood, to minimize exposure.

• Personal Protective Equipment: Don all required PPE as outlined in Table 1 before handling the compound.

• Weighing: Weigh solid Calyciphylline A on a disposable weighing paper or in a tared container within the fume hood.

• Solution Preparation: When preparing solutions, add the solvent to the solid to minimize dust generation.

• Avoid Contamination: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling, even if gloves were worn[1].

Spill Management

In the event of a spill, prompt and appropriate action is necessary to prevent exposure and contamination.

• Evacuate: Immediately evacuate the affected area.

• Alert: Notify colleagues and the laboratory supervisor.

• Secure: Restrict access to the spill area.

• PPE: Don appropriate PPE, including respiratory protection if the spill is a powder.

• Containment & Cleanup:

  • Solid Spills: Gently cover the spill with an absorbent material to avoid raising dust. Carefully scoop the material into a labeled, sealed container for hazardous waste.

  • Liquid Spills: Absorb the spill with an inert, absorbent material (e.g., vermiculite, sand). Place the contaminated material into a labeled, sealed container for hazardous waste.

• Decontamination: Clean the spill area with an appropriate decontaminating solution, followed by a thorough rinse with water. All cleaning materials should be disposed of as hazardous waste.

Disposal Plan

All waste contaminated with Calyciphylline A must be treated as hazardous waste.

• Waste Segregation: Segregate Calyciphylline A waste from other laboratory waste. This includes unused product, contaminated consumables (e.g., gloves, weighing papers, pipette tips), and spill cleanup materials.

• Waste Containers: Use clearly labeled, leak-proof containers for all Calyciphylline A waste.

• Disposal Method: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations. Do not dispose of down the drain or in regular trash.

Emergency Procedures

Immediate and correct response to an exposure is critical.

Table 2: Emergency Response Protocol

Exposure Route	Immediate Action
Skin Contact	Immediately remove contaminated clothing. Rinse the affected skin with plenty of water for at least 15 minutes. Seek medical attention.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation	Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	DO NOT INDUCE VOMITING. If the person is conscious, rinse their mouth with water. Immediately call a poison control center or seek emergency medical attention.

Procedural Workflow

The following diagram illustrates the key steps and decision points for safely handling Calyciphylline A.

Caption: Workflow for Safe Handling of Calyciphylline A.

References

• 1. Pharmacy Purchasing & Products Magazine [pppmag.com]
• 2. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]